Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Core Science & Biosynthesis

An In-depth Technical Guide to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The landscape of lipidomics and fatty acid derivatives continues to be a fertile ground for the discovery of novel bioactive molecules and chemical probes. Among the vast array of potential structures, long-chain polyunsaturated dicarboxylic acid esters represent a class of compounds with underexplored potential. This guide focuses on a specific, non-commercially available molecule: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Due to the scarcity of direct literature on this exact compound, this document, written from the perspective of a Senior Application Scientist, synthesizes information from analogous structures and established chemical principles to provide a comprehensive technical overview. We will delve into its predicted properties, a plausible synthetic route, characterization methodologies, and hypothesized biological relevance, providing a foundational resource for researchers interested in its synthesis and potential application.

Molecular Overview and Physicochemical Properties

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a C20 long-chain aliphatic diester characterized by three non-conjugated double bonds in the trans (E) configuration. The presence of two terminal methyl ester groups makes it significantly more nonpolar than its corresponding dicarboxylic acid. Its structure suggests it is a lipid molecule, likely exhibiting properties similar to other fatty acid methyl esters (FAMEs).

The core structure is derived from icosa-5,8,11-trienedioic acid. The related monocarboxylic acid, (5E,8E,11E)-icosa-5,8,11-trienoic acid, is documented in PubChem (CID 5282825).[1] The introduction of a second ester group on the terminal end of the C20 backbone fundamentally alters its potential for polymerization and its interactions with biological systems compared to its mono-ester or mono-carboxylic acid counterparts.

Predicted Physicochemical Properties

Direct experimental data for this specific molecule is not publicly available. The following properties are estimated based on data for structurally similar long-chain saturated and unsaturated fatty acid esters.[2][3][4][5]

Property	Predicted Value / Characteristic	Rationale and Supporting Evidence
Molecular Formula	C₂₂H₃₆O₄	Derived from the structure: a C20 chain with two additional carbons from the methyl ester groups.
Molecular Weight	364.52 g/mol	Calculated from the molecular formula.
Physical State	Likely a liquid or low-melting solid at room temperature.	Polyunsaturated fatty acid methyl esters (PUFAs) tend to have lower melting points than their saturated counterparts. For example, methyl oleate melts at -19.9°C and methyl linoleate at -35°C.[2]
Density	~0.90 - 0.95 g/mL	The density of fatty acid esters increases with the degree of unsaturation.[2][3] This predicted range is slightly higher than saturated FAMEs of similar chain length.
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, ether, chloroform, ethyl acetate). Insoluble in water.	Standard property for long-chain fatty acid esters.
Boiling Point	High; >350°C at atmospheric pressure. Likely requires vacuum distillation to prevent decomposition.	Long-chain diesters have high boiling points due to their large molecular weight.
Chromatographic Behavior	Amenable to normal-phase (silica) and reverse-phase (C18) chromatography. It would elute as a relatively nonpolar compound. It is also suitable for Gas Chromatography (GC) analysis.	Standard analytical techniques for FAMEs.[6][7]

Synthesis and Purification

Diagram of Proposed Synthetic Workflow

Caption: Proposed two-step synthesis workflow for the target compound.

Part 1: Synthesis of the Dicarboxylic Acid Precursor

The synthesis of long-chain unsaturated α,ω-dicarboxylic acids can be achieved through several advanced organic chemistry techniques. Olefin metathesis is a powerful and common method.[12] For instance, the self-metathesis of a suitable mono-unsaturated fatty acid ester can yield a long-chain unsaturated diester, which can then be hydrolyzed to the diacid.

Part 2: Detailed Protocol for Fischer Esterification

This protocol describes the conversion of the dicarboxylic acid intermediate to the final dimethyl ester product.

Principle: Fischer esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol. Using a large excess of the alcohol (methanol) drives the equilibrium towards the ester product.

Materials:

• Icosa-5,8,11-trienedioic acid (1 equivalent)

• Anhydrous Methanol (CH₃OH, large excess, e.g., 20-50 equivalents)

• Concentrated Sulfuric Acid (H₂SO₄, catalytic amount, e.g., 0.05 equivalents)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., Diethyl Ether, Hexane, Ethyl Acetate)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the icosa-5,8,11-trienedioic acid in anhydrous methanol.

• Acid Catalysis: Carefully add the catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), looking for the disappearance of the polar diacid spot and the appearance of a less polar product spot.

• Workup - Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the sulfuric acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Shake gently and allow the layers to separate. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with water and then brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Self-Validation and Causality:

• Why excess methanol? To shift the reaction equilibrium towards the product side, maximizing the yield as per Le Châtelier's principle.

• Why an acid catalyst? To protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

• Why neutralize with bicarbonate? To quench the strong acid catalyst, preventing potential side reactions or product degradation during workup and purification.

• Why wash with brine? To help break up any emulsions and to remove the bulk of the dissolved water from the organic phase before the final drying step.

Part 3: Purification by Column Chromatography

The crude product will likely contain some unreacted starting material or mono-esterified byproducts. Purification is essential.

• Column Preparation: Pack a silica gel column using a nonpolar solvent system (e.g., 98:2 Hexane:Ethyl Acetate).

• Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity (e.g., starting with 98:2 Hexane:Ethyl Acetate and gradually increasing the ethyl acetate percentage). The nonpolar dimethyl ester product will elute before the more polar mono-ester and diacid.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Final Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Structural Characterization: Predicted Spectroscopic Data

Without experimental data, we can predict the key spectroscopic signatures for this molecule based on established values for polyunsaturated fatty acid methyl esters.[6][13][14][15] These predictions are crucial for confirming the identity of the synthesized product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Caption: Key proton environments for NMR prediction.

¹H NMR (predicted, CDCl₃, 400 MHz):

• δ ~5.3-5.4 ppm (m, 6H): Olefinic protons (-CH=CH-). This region might show complex multiplets due to coupling between the vinyl protons and the adjacent allylic protons.[13]

• δ ~3.67 ppm (s, 6H): Methyl protons of the two ester groups (-COOCH₃). This will be a sharp, characteristic singlet.[16]

• δ ~2.8 ppm (t, 4H): Bis-allylic protons (=CH-CH₂-CH=). These protons are situated between two double bonds and are typically shifted further downfield than simple allylic protons.

• δ ~2.3 ppm (t, 4H): Protons alpha to the carbonyl groups (-CH₂-COO-).

• δ ~2.05 ppm (m, 4H): Allylic protons (-CH₂-CH=).

• δ ~1.6 ppm (p, 4H): Protons beta to the carbonyl groups (-CH₂-CH₂-COO-).

¹³C NMR (predicted, CDCl₃, 100 MHz):

• δ ~174 ppm: Carbonyl carbons of the ester groups (C=O).[16]

• δ ~128-130 ppm: Olefinic carbons (-CH=CH-).

• δ ~51.5 ppm: Methyl carbons of the ester groups (-O-CH₃).

• δ ~34 ppm: Carbons alpha to the carbonyl groups (-CH₂-COO-).

• δ ~25-32 ppm: Remaining aliphatic methylene carbons (-CH₂-).

Mass Spectrometry (MS)

• Expected [M]+: The molecular ion peak in an Electron Ionization (EI) MS would be expected at m/z = 364.5.

• Fragmentation: Expect characteristic fragmentation patterns for esters, such as the loss of a methoxy group (-OCH₃, m/z 31) or a carbomethoxy group (-COOCH₃, m/z 59). Cleavage at the allylic positions is also common.

Potential Applications and Biological Relevance

While no specific biological activity has been reported for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, its structure allows for informed hypotheses regarding its potential roles, making it a target of interest for exploratory research.

• Pro-drug Development: The terminal ester groups could be designed to be hydrolyzed by intracellular esterases, releasing a bioactive dicarboxylic acid. Dicarboxylic acids are known to play roles in metabolism and signaling.

• Polymer Chemistry: As an α,ω-difunctional monomer, this molecule could be used in condensation polymerization reactions with diols to create novel, bio-based polyesters.[12][17] The unsaturation in the backbone provides sites for further chemical modification, such as cross-linking or functionalization.

• Chemical Probe for Lipid Metabolism: Synthesizing this molecule could provide a tool to investigate the enzymes involved in fatty acid metabolism. Its unique structure might make it a specific substrate or inhibitor for certain desaturases, elongases, or beta-oxidation enzymes.

• Source of Bioactive Derivatives: The triene system is a motif found in various natural products with significant biological activities, including anticancer properties.[18] While this molecule is non-conjugated, the double bonds offer reactive handles for creating a library of derivatives for screening in various biological assays.

Conclusion

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate represents an intriguing yet uncharacterized molecule at the intersection of lipid chemistry and material science. This guide provides a foundational framework for its synthesis, purification, and characterization based on established scientific principles and data from analogous compounds. By presenting a plausible synthetic route and predicted analytical data, we aim to lower the barrier for researchers to produce and study this compound. Its potential as a monomer for novel biopolymers or as a scaffold for discovering new bioactive agents makes it a worthy target for future investigation in both academic and industrial research settings.

References

• A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application. (n.d.). MDPI. Retrieved January 5, 2026, from [Link]

• 1H-NMR spectrum of samples containing PUFA and other fatty acids in biodiesel. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). Perceptive BioScience. Retrieved January 5, 2026, from [Link]

• Synthesis of long chain unsaturated fatty acid by carbon chain extension chemical reaction. (n.d.). Google Patents.

• Physical and chemical properties and fatty acid methyl esters composition of unused and used frying oils. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Densities and Viscosities of Fatty Acid Methyl and Ethyl Esters. (2025). ResearchGate. Retrieved January 5, 2026, from [Link]

• Long-chain linear C9 and C23 Monomers and Polycondensates from unsaturated fatty acid esters. (n.d.). KOPS - University of Konstanz. Retrieved January 5, 2026, from [Link]

• Characterizing fatty acids with advanced multinuclear NMR methods. (n.d.). Magritek. Retrieved January 5, 2026, from [Link]

• Physical Properties of Methyl, Propyl, and Isopropyl Esters of C6 to C18 Saturated Fatty Acids. (n.d.). ACS Publications. Retrieved January 5, 2026, from [Link]

• Determination of polyunsaturated fatty esters (PUFA) in biodiesel by GC/ GC−MS and 1H-NMR techniques. (2025). ResearchGate. Retrieved January 5, 2026, from [Link]

• Densities and Viscosities of Fatty Acid Methyl and Ethyl Esters. (n.d.). ACS Publications. Retrieved January 5, 2026, from [Link]

• Polyesters by lipase-catalyzed polycondensation of unsaturated and epoxidized long-chain α,ω-dicarboxylic acid methyl esters with diols. (2025). ResearchGate. Retrieved January 5, 2026, from [Link]

• ¹H NMR spectra of fatty acid methyl esters (−2) and epoxidised fatty... (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Application of 1 H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. (n.d.). SciSpace. Retrieved January 5, 2026, from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). axonscientific.com. Retrieved January 5, 2026, from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). GENprice nL. Retrieved January 5, 2026, from [Link]

• Synthesis of unsaturated esters, amides and carboxylic acids. (n.d.). Organic Chemistry Portal. Retrieved January 5, 2026, from [Link]

• Synthesis of 2,5-furandicarboxylic acid dimethyl ester from galactaric acid via dimethyl carbonate chemistry. (n.d.). RSC Publishing. Retrieved January 5, 2026, from [Link]

• Natural occurrence, bioactivity, and biosynthesis of triene-ansamycins. (2022). PubMed. Retrieved January 5, 2026, from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). Drosophilia Population Genomics Project. Retrieved January 5, 2026, from [Link]

• Synthesis of 2-(5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenamidoethyl-d(4) Dihydrogen Phosphate, Tetra-deuterated pAEA. (2008). PubMed. Retrieved January 5, 2026, from [Link]

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A Comprehensive Guide to the Structural Elucidation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction

In the landscape of drug discovery and metabolomics, the unambiguous structural determination of lipid molecules is of paramount importance. These molecules often form the basis of signaling pathways and are precursors to a vast array of biologically active compounds. This technical guide provides an in-depth, experience-driven approach to the structural elucidation of a specific polyunsaturated long-chain dicarboxylic acid ester: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. While this molecule may not be extensively characterized in public literature, its structure presents a valuable case study for the application of modern spectroscopic techniques.

This document eschews a rigid, templated format in favor of a logical, investigative workflow that mirrors the process a seasoned analytical chemist would follow. We will delve into the "why" behind experimental choices, ensuring that each step is not merely a procedural recitation but a well-reasoned decision aimed at building a robust, self-validating structural hypothesis. Our focus will be on the synergistic use of Gas Chromatography-Mass Spectrometry (GC-MS) and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy to piece together the molecular puzzle.

Predicted Molecular Structure and Numbering Scheme

Before embarking on the analytical journey, let us establish the hypothesized structure and a consistent numbering scheme for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Caption: Hypothesized structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate with numbering.

Part 1: The Initial Investigation with Gas Chromatography-Mass Spectrometry (GC-MS)

The logical first step for a volatile, non-polar molecule of this nature is GC-MS. The gas chromatography component will provide information on the purity of the sample and its retention time, which is related to its volatility and polarity. The mass spectrometry component will give us the molecular weight and crucial fragmentation patterns that offer the first clues to the structure.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: A dilute solution of the analyte is prepared in a volatile solvent such as hexane or ethyl acetate.

• GC System: A standard GC system equipped with a non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is used.

• Injection: A small volume (typically 1 µL) of the sample is injected in splitless mode to maximize sensitivity.

• Oven Program: A temperature gradient is employed to ensure good separation and peak shape. A typical program would start at a lower temperature (e.g., 100 °C), hold for a few minutes, and then ramp up to a high temperature (e.g., 300 °C) at a rate of 10-20 °C/min.

• MS Detection: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV. Data is collected over a mass range of m/z 50-500.

Anticipated GC-MS Results and Interpretation

• Molecular Ion (M+•): The molecular formula of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is C₂₂H₃₆O₄, giving a molecular weight of 380.5 g/mol . We would expect to see a molecular ion peak at m/z 380. The presence of this peak is the first confirmation of the molecular weight.

• Key Fragmentation Patterns: In EI-MS, long-chain esters undergo characteristic fragmentations. We can predict the following key fragments:

  • Loss of a methoxy group (-OCH₃): A peak at m/z 349 (M-31) is highly likely, corresponding to the loss of one of the methoxy groups.

  • McLafferty Rearrangement: While less common in long-chain esters, it's a possibility.

  • Cleavage at the ester group: We would expect to see fragments corresponding to the cleavage of the C-O bond of the ester, leading to an acylium ion.

  • Cleavage along the aliphatic chain: The hydrocarbon chain will fragment, typically with losses of alkyl radicals. The presence of double bonds will influence the fragmentation pattern, with allylic and bis-allylic cleavages being favored.

The following diagram illustrates the predicted major fragmentation pathways:

Caption: Predicted major fragmentation pathways in EI-MS.

Part 2: Deep Structural Insights with Nuclear Magnetic Resonance (NMR) Spectroscopy

While GC-MS provides the molecular weight and some structural fragments, NMR spectroscopy is the definitive tool for elucidating the complete carbon-hydrogen framework and the stereochemistry of the double bonds.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00).

• 1D NMR:

  • ¹H NMR: A standard proton spectrum is acquired to identify the different types of protons and their relative integrations.

  • ¹³C NMR: A proton-decoupled carbon spectrum is acquired to determine the number of unique carbon environments. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment is also recommended to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, allowing us to trace out the connectivity of the hydrocarbon chains.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for identifying the connections between different spin systems and for assigning quaternary carbons.

Predicted NMR Data and Structural Elucidation

Based on the structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and known chemical shifts for similar compounds, we can predict the following NMR data.[1]

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~5.35	m	6H	H-5, H-6, H-8, H-9, H-11, H-12	Olefinic protons in a non-conjugated system.
3.67	s	6H	H-1', H-20''	Methyl ester protons.
~2.75	t	4H	H-7, H-10	Bis-allylic protons between two double bonds.
~2.30	t	4H	H-2, H-19	Protons α to the carbonyl groups.
~2.05	m	4H	H-4, H-13	Allylic protons adjacent to a single double bond.
~1.62	m	4H	H-3, H-18	Protons β to the carbonyl groups.
~1.30	m	8H	H-14, H-15, H-16, H-17	Methylene protons in the aliphatic chain.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT	Assignment	Rationale
~174.3	C	C-1, C-20'	Carbonyl carbons of the ester groups.
~130.0	CH	C-5, C-6, C-8, C-9, C-11, C-12	Olefinic carbons.
~51.4	CH₃	C-1', C-20''	Methyl ester carbons.
~34.0	CH₂	C-2, C-19	Carbons α to the carbonyl groups.
~32.0	CH₂	C-4, C-13	Allylic carbons.
~29.1-29.7	CH₂	C-14, C-15, C-16, C-17	Aliphatic methylene carbons.
~25.6	CH₂	C-7, C-10	Bis-allylic carbons.
~24.9	CH₂	C-3, C-18	Carbons β to the carbonyl groups.

Connecting the Pieces with 2D NMR

The true power of NMR in structure elucidation comes from the 2D experiments that connect the signals observed in the 1D spectra.

Caption: Key 2D NMR correlations for structure elucidation.

• COSY: We would expect to see correlations between adjacent protons. For example, the α-carbonyl protons (~2.30 ppm) would show a correlation to the β-carbonyl protons (~1.62 ppm). The allylic protons (~2.05 ppm) would correlate with the olefinic protons (~5.35 ppm), and the bis-allylic protons (~2.75 ppm) would also correlate with the olefinic protons. This allows us to "walk" along the carbon chain.

• HSQC: This experiment would directly link each proton signal to its attached carbon. For example, the olefinic proton signal at ~5.35 ppm would show a cross-peak with the olefinic carbon signal at ~130.0 ppm.

• HMBC: This is the key experiment for connecting the different fragments. We would expect to see a correlation from the methyl ester protons (3.67 ppm) to the carbonyl carbons (~174.3 ppm). The α-carbonyl protons (~2.30 ppm) would also show a correlation to the carbonyl carbons, confirming the ester functionality. Importantly, the allylic and bis-allylic protons would show correlations to the olefinic carbons, confirming the positions of the double bonds.

By systematically analyzing these 1D and 2D NMR spectra, we can unambiguously assemble the structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The (E)-configuration of the double bonds is typically inferred from the coupling constants of the olefinic protons in the ¹H NMR spectrum, which are expected to be in the range of 12-18 Hz for a trans-double bond.

Conclusion

The structural elucidation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate serves as an excellent illustration of a modern, multi-technique approach to organic structure determination. By integrating the data from GC-MS and a suite of NMR experiments, we can move from a simple molecular formula to a fully characterized structure with a high degree of confidence. The logical progression from initial analysis to detailed spectroscopic investigation, as outlined in this guide, provides a robust framework for researchers, scientists, and drug development professionals to tackle the structural challenges of complex lipid molecules.

References

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

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• Quehenberger, O., Armando, A. M., & Dennis, E. A. (2011). High-Throughput Profiling of Long Chain Fatty Acids and Oxylipins by LC–MS. LCGC Europe. Retrieved from [Link]

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• Řezanka, T., & Votruba, J. (2001). Two-dimensional NMR Spectroscopy and Structures of Six Lipid A Species from Rhizobium etli CE3 DETECTION OF AN ACYLOXYACYL RESIDUE IN EACH COMPONENT AND ORIGIN OF THE AMINOGLUCONATE MOIETY. NIH. Retrieved from [Link]

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An In-depth Technical Guide to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

This guide provides a comprehensive technical overview of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a specialized long-chain unsaturated diester. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical properties, proposes a detailed synthetic pathway, outlines robust characterization methodologies, and explores its potential applications in biomedical research.

Introduction and Scientific Context

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a derivative of icosa-5,8,11-trienedioic acid, placing it within the broader family of eicosanoids, which are signaling molecules derived from 20-carbon fatty acids. While this specific dimethyl ester is not extensively characterized in public literature, its structural relationship to biologically active eicosatrienoic acids suggests its potential as a valuable tool in research and development.

Eicosatrienoic acids are known to be metabolized by cytochrome P450 (CYP) epoxygenases to form epoxyeicosatrienoic acids (EETs).[1][2] EETs are potent signaling molecules with a wide range of biological activities, including anti-inflammatory, vasodilatory, and cardioprotective effects.[2][3] The metabolism of EETs is primarily carried out by soluble epoxide hydrolase (sEH), which converts them into less active dihydroxyeicosatrienoic acids (DHETs).[1][2] Consequently, the parent trienoic acid structures and their derivatives are of significant interest to researchers studying inflammation, cardiovascular disease, and pain.

This guide will provide the foundational knowledge required to synthesize, characterize, and potentially utilize Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in a research setting.

Chemical Properties and Structural Elucidation

The structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is defined by its IUPAC name. It is a 20-carbon chain (icosa) with three double bonds in the trans (E) configuration at the 5th, 8th, and 11th positions. The "dioate" suffix indicates the presence of two carboxylate groups, which are esterified with methyl groups as specified by "dimethyl."

Chemical Structure:

Based on this structure, the following chemical properties can be determined:

Property	Value
Molecular Formula	C₂₂H₃₆O₄
Molecular Weight	380.52 g/mol
IUPAC Name	Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate
Canonical SMILES	COC(=O)CCC\C=C\C\C=C\C\C=C\CCCC(=O)OC
InChI Key	Inferred from structure; not publicly available

The presence of the three non-conjugated double bonds makes the molecule susceptible to oxidation and isomerization. Therefore, handling and storage under an inert atmosphere and at low temperatures are recommended to maintain its structural integrity. The ester functionalities provide sites for hydrolysis back to the parent dicarboxylic acid or for transesterification reactions.

Proposed Synthetic Pathway

Caption: Proposed synthetic workflow for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Experimental Protocol:

Part 1: Self-Metathesis of Methyl 10-undecenoate

• Reactor Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Reagent Addition: The flask is charged with methyl 10-undecenoate (1 equivalent). The system is purged with dry nitrogen.

• Catalyst Introduction: A solution of a second-generation Grubbs' catalyst (e.g., 0.01 mol%) in anhydrous dichloromethane is added via syringe.

• Reaction: The reaction mixture is stirred at reflux (approx. 40 °C) under a continuous nitrogen stream. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is driven by the removal of the volatile ethylene byproduct.

• Workup: Upon completion, the reaction is quenched by the addition of ethyl vinyl ether. The solvent is removed under reduced pressure. The crude product, Dimethyl (10E)-eicos-10-enedioate, is purified by column chromatography on silica gel.

Part 2: Isomerization and Esterification (Hypothetical)

• Rationale: The direct synthesis of the desired triene via metathesis is complex. A more feasible, albeit challenging, approach would involve the synthesis of the corresponding dicarboxylic acid with the desired unsaturation pattern, followed by esterification. The synthesis of (5E,8E,11E)-icosa-5,8,11-trienoic acid could be achieved through multi-step organic synthesis, potentially involving Wittig or Horner-Wadsworth-Emmons reactions to control the stereochemistry of the double bonds.

Part 3: Fischer Esterification of the Diacid

Assuming the successful synthesis of (5E,8E,11E)-icosa-5,8,11-trienedioic acid:

• Reaction Setup: The dicarboxylic acid (1 equivalent) is dissolved in a large excess of anhydrous methanol (e.g., 20-50 equivalents), which also serves as the solvent.

• Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid (e.g., 0.05 equivalents), is added.

• Reaction: The mixture is heated to reflux and stirred. The reaction is an equilibrium process, and the large excess of methanol drives it towards the product side.[4]

• Monitoring: The reaction progress is monitored by TLC or LC-MS until the starting diacid is consumed.

• Workup: The reaction mixture is cooled, and the excess methanol is removed under reduced pressure. The residue is dissolved in diethyl ether and washed with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

• Purification: The final product is purified by flash column chromatography on silica gel.

Structural Characterization and Validation

Rigorous analytical techniques are required to confirm the identity and purity of the synthesized Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Caption: A comprehensive workflow for the structural characterization of the target compound.

Expected Spectroscopic Data:

• ¹H NMR (in CDCl₃):

  • δ ~5.3-5.4 ppm (m): Olefinic protons (-CH=CH-).

  • δ ~3.67 ppm (s): Methyl ester protons (-COOCH₃).[5]

  • δ ~2.7-2.8 ppm (m): Bis-allylic protons (=CH-CH₂-CH=).

  • δ ~2.3 ppm (t): Methylene protons alpha to the carbonyl group (-CH₂-COO-).[5]

  • δ ~2.0-2.1 ppm (m): Allylic protons (-CH₂-CH=).

  • δ ~1.6 ppm (m): Methylene protons beta to the carbonyl group.[5]

  • δ ~1.2-1.4 ppm (m): Remaining aliphatic methylene protons.

• ¹³C NMR (in CDCl₃):

  • δ ~174 ppm: Carbonyl carbons of the ester groups.

  • δ ~128-130 ppm: Olefinic carbons.

  • δ ~51.5 ppm: Methyl carbons of the ester groups.

  • δ ~25-35 ppm: Aliphatic methylene carbons.

• Mass Spectrometry (Electron Ionization - GC-MS):

  • Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z 380.52) should be observable, though it may be of low intensity.

  • Key Fragmentation Patterns: Common fragmentation patterns for long-chain esters include the loss of the methoxy group (-OCH₃, M-31) and the methoxycarbonyl group (-COOCH₃, M-59).[6] Cleavage at the allylic positions is also expected. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Potential Applications in Drug Development and Research

Given the biological significance of the eicosanoid pathway, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate holds potential in several research areas:

• Metabolic Studies: As a stable, cell-permeable derivative, it can be used as a substrate to study the enzymes involved in fatty acid metabolism, such as desaturases, elongases, and CYP450s. Its metabolism can be traced using isotopic labeling.

• Pro-drug Development: The diester could serve as a pro-drug for the corresponding dicarboxylic acid. The ester groups can be hydrolyzed in vivo by esterases to release the active diacid. Polyunsaturated fatty acids and their derivatives are explored as carriers for targeted drug delivery to tumor cells due to their preferential uptake.[7]

• Chemical Probe for Pathway Elucidation: By modifying the ester groups with fluorescent tags or other reporters, this molecule could be converted into a chemical probe to visualize its uptake, distribution, and interaction with cellular components.

• Synthesis of Novel Bioactive Lipids: The double bonds and ester functionalities provide reactive handles for further chemical modification, enabling the synthesis of novel lipid mediators, enzyme inhibitors (e.g., sEH inhibitors), or receptor ligands with potentially enhanced potency or selectivity.

Conclusion

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, while not a well-studied compound, presents an intriguing target for chemical synthesis and biological investigation. Its structural similarity to key players in the eicosanoid signaling cascade makes it a potentially valuable tool for researchers in inflammation, cardiovascular biology, and oncology. This guide provides a solid theoretical and practical framework for its synthesis, characterization, and exploration in a scientific setting. The methodologies outlined herein are based on established chemical principles and are designed to ensure scientific rigor and reproducibility.

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An In-depth Technical Guide to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Physicochemical Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a long-chain unsaturated dicarboxylic acid ester. While direct experimental data for this specific molecule is sparse in publicly accessible databases, this document synthesizes information from closely related analogues and established principles of organic chemistry to provide a robust predictive profile. We will delve into its molecular characteristics, propose a viable synthetic route, and explore its potential applications within the pharmaceutical and life sciences sectors.

Core Molecular Attributes of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

The fundamental properties of a molecule are dictated by its structure. Based on its IUPAC name, we can deduce the chemical formula and subsequently calculate its molecular weight.

The name "Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate" can be deconstructed as follows:

• icosa : Indicates a 20-carbon backbone.

• triene : Specifies the presence of three double bonds.

• 5,8,11 : Locates the double bonds starting at carbons 5, 8, and 11.

• (5E,8E,11E) : Denotes the trans (Entgegen) configuration for all three double bonds.

• dioate : Indicates the presence of two carboxylate functional groups, one at each end of the carbon chain (C1 and C20).

• Dimethyl : Specifies that both carboxylate groups are esterified with a methyl group.

From this, the chemical formula is determined to be C₂₂H₃₆O₄ .

The molecular weight is calculated as follows:

• Carbon: 22 atoms × 12.011 amu = 264.242 amu

• Hydrogen: 36 atoms × 1.008 amu = 36.288 amu

• Oxygen: 4 atoms × 15.999 amu = 63.996 amu

• Total Molecular Weight = 364.526 g/mol

A closely related structure, methyl (5E,8E,11E)-icosa-5,8,11-trienoate, which is a monoester, is documented with a molecular formula of C₂₁H₃₆O₂ and a molecular weight of 320.5 g/mol [1]. This provides confidence in the deduced structure and molecular weight of the corresponding diester.

Table 1: Predicted Physicochemical Properties of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Property	Predicted Value	Rationale and Comparative Insights
Molecular Formula	C₂₂H₃₆O₄	Deduced from IUPAC nomenclature.
Molecular Weight	364.53 g/mol	Calculated from the molecular formula.
Physical State	Likely a liquid or low-melting solid at room temperature.	Long-chain unsaturated esters tend to have lower melting points compared to their saturated counterparts due to the kinks introduced by the double bonds, which disrupt crystal lattice packing[2].
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, ether, chloroform); insoluble in water.	The long hydrocarbon chain imparts significant hydrophobic character. Dicarboxylic esters, in general, have limited water solubility that decreases with increasing chain length.
Boiling Point	High; expected to be >300 °C at atmospheric pressure.	Dicarboxylic esters exhibit higher boiling points than monocarboxylic esters of similar carbon number due to increased molecular weight and van der Waals forces.

Proposed Synthesis and Purification Workflow

The synthesis of long-chain unsaturated dicarboxylic acid esters can be approached through several established methodologies in organic chemistry. A plausible and efficient route would involve a malonic ester synthesis for carbon chain extension.

Retrosynthetic Analysis and Proposed Forward Synthesis

A logical retrosynthetic approach would involve disconnecting the molecule at the C2-C3 and C18-C19 positions, suggesting a coupling of a central C14 dihalide with two equivalents of a malonic ester derivative.

Diagram 1: Proposed Synthesis Workflow for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Caption: A proposed multi-step synthesis pathway for the target molecule.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of (5E,8E)-tetradeca-5,8-diene-1,14-diyl dibromide (The C14 Dihalide Core) This would be a multi-step process in itself, likely starting from smaller, commercially available fragments and building the carbon chain with the desired stereochemistry of the double bonds.

Step 2: Malonic Ester Synthesis

• Preparation of the Malonate Anion: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve 2.2 equivalents of dimethyl malonate in anhydrous ethanol. Add 2.2 equivalents of sodium ethoxide portion-wise at 0 °C. Allow the reaction to stir for 30 minutes.

• Alkylation: Add a solution of 1 equivalent of the C14 dihalide in anhydrous ethanol dropwise to the reaction mixture. Reflux the mixture for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: After cooling to room temperature, remove the ethanol under reduced pressure. Add water and extract the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude tetraester. Purify by column chromatography on silica gel.

• Hydrolysis and Decarboxylation: Reflux the purified tetraester with an excess of aqueous sodium hydroxide for 4-6 hours. Acidify the cooled reaction mixture with concentrated hydrochloric acid, which will lead to the hydrolysis of the esters and subsequent decarboxylation to yield the dicarboxylic acid.

• Fischer Esterification: Reflux the resulting dicarboxylic acid in an excess of methanol with a catalytic amount of sulfuric acid for 8-12 hours.

• Final Purification: After neutralization and extraction, the final product, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, can be purified by vacuum distillation or column chromatography.

Analytical Characterization

The structural confirmation and purity assessment of the synthesized compound would rely on a combination of standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for the analysis of fatty acid methyl esters (FAMEs).[3][4] A high-polarity capillary column, such as one with a biscyanopropyl phase, would be effective for separating the geometric isomers and confirming the molecular weight.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for confirming the structure, including the stereochemistry of the double bonds and the presence of the methyl ester groups.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: This would be used to identify the key functional groups, particularly the ester carbonyl (C=O) stretch around 1740 cm⁻¹ and the C-H stretches of the alkyl chain.[6]

Potential Applications in Drug Development and Research

Long-chain dicarboxylic acids and their esters are versatile molecules with several potential applications in the pharmaceutical industry.

Building Blocks for Biodegradable Polymers

Dicarboxylic acids are fundamental monomers in the synthesis of polyesters and polyamides.[7] The presence of unsaturation in the backbone of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate offers a site for further chemical modification, such as cross-linking, which can be used to tune the mechanical properties and degradation profile of the resulting polymer. Such biodegradable polymers are of great interest for drug delivery systems and tissue engineering scaffolds.[7]

Prodrug Strategies

The carboxylic acid functional group is common in many active pharmaceutical ingredients (APIs), but it can sometimes lead to poor membrane permeability. Esterification to a prodrug can improve the lipophilicity of a drug, enhancing its absorption and distribution.[8] While the target molecule is a diester, it serves as a model for how dicarboxylic acids can be modified to create prodrugs.

Transdermal Permeation Enhancers

Dicarboxylic acid esters have been investigated as transdermal permeation enhancers.[9] Their amphiphilic nature allows them to interact with the lipid bilayers of the stratum corneum, temporarily disrupting its barrier function and facilitating the passage of co-administered drugs. The long alkyl chain of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate would be a key feature for this potential application.

Diagram 2: Logical Relationships of Potential Applications

Caption: Interconnectivity of the target molecule and its potential pharmaceutical applications.

Conclusion

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, with a molecular weight of 364.53 g/mol , represents a class of long-chain unsaturated dicarboxylic acid esters with significant potential in materials science and pharmaceutical development. While not a commonly cataloged chemical, its synthesis is feasible through established organic chemistry routes. Its predicted physicochemical properties, particularly its long, flexible, and unsaturated hydrocarbon chain, make it an interesting candidate for the development of novel biodegradable polymers, prodrugs, and transdermal permeation enhancers. Further empirical studies are warranted to fully elucidate its properties and validate these potential applications.

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Navigating the Landscape of Long-Chain Polyunsaturated Dicarboxylic Acid Dimethyl Esters: A Technical Guide Focused on Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Interest at the Intersection of Lipidomics and Material Science

This guide will, therefore, use Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as a representative example to provide an in-depth technical overview of the synthesis, characterization, and potential applications of long-chain polyunsaturated dicarboxylic acid dimethyl esters. We will explore the causal reasoning behind experimental choices and provide a framework for researchers interested in this molecular class.

Part 1: Synthesis and Characterization

The synthesis of long-chain dicarboxylic acids and their esters can be approached through several methods, often leveraging readily available unsaturated fatty acids from renewable resources.[4][5] Biotechnological routes using engineered yeasts are also emerging as a sustainable alternative.[6]

A plausible chemical synthesis route for a compound like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate could involve the metathesis of an unsaturated fatty acid methyl ester followed by carbonylation.[7][8] Another approach could be the coupling of smaller, functionalized building blocks.[9]

Caption: A generalized synthetic workflow for long-chain dicarboxylic acid esters.

Characterization:

Accurate characterization of the final product is critical. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) would be essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR is a powerful tool for elucidating the structure of fatty acid derivatives.[10][11][12] For Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, specific proton signals would be expected.

Predicted Chemical Shift (ppm)	Proton Assignment	Multiplicity
~5.3-5.4	Olefinic protons (-CH=CH-)	Multiplet
~3.6-3.7	Methyl ester protons (-COOCH3)	Singlet
~2.8	Bis-allylic protons (=CH-CH2-CH=)	Triplet
~2.2-2.3	Methylene protons α to ester (-CH2-COOR)	Triplet
~2.0-2.1	Allylic protons (-CH2-CH=)	Multiplet
~1.6	Methylene protons β to ester (-CH2-CH2COOR)	Multiplet
~1.3	Other methylene protons (-(CH2)n-)	Multiplet

Mass Spectrometry (MS): Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly sensitive method for the analysis of dicarboxylic acids, often requiring derivatization to enhance ionization and fragmentation.[13][14][15]

Part 2: Biological Significance and Potential Applications

Long-chain dicarboxylic acids are metabolites formed through the ω-oxidation of fatty acids.[16][17] This metabolic pathway becomes more significant under conditions of high lipid flux or when mitochondrial β-oxidation is impaired.[17]

Caption: The ω-oxidation pathway of fatty acids leading to dicarboxylic acids.

The accumulation of dicarboxylic acids has been associated with certain metabolic disorders.[16] Conversely, some dicarboxylic acids, such as azelaic acid, have therapeutic applications.[17] The biological activities of polyunsaturated dicarboxylic acid esters like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate are not well-studied, presenting a promising area for research in drug development, potentially as modulators of lipid metabolism or inflammatory pathways.

Beyond the biological realm, long-chain dicarboxylic acids and their esters are valuable monomers for the synthesis of specialty polymers, such as polyamides and polyesters, imparting unique properties like flexibility and hydrophobicity.[4][5]

Part 3: Experimental Protocol - LC-MS/MS Analysis

The following is a representative protocol for the analysis of a long-chain dicarboxylic acid dimethyl ester in a biological matrix, based on established methods for similar analytes.[13][14]

Objective: To quantify Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in plasma.

1. Sample Preparation:

• To 100 µL of plasma, add an internal standard (e.g., a deuterated analog).
• Precipitate proteins by adding 400 µL of ice-cold acetonitrile.
• Vortex and centrifuge to pellet the proteins.
• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

2. Derivatization (for the corresponding dicarboxylic acid):

• While the target molecule is an ester, analysis of the parent dicarboxylic acid may also be of interest. For this, a derivatization step to enhance sensitivity would be necessary.
• Reconstitute the dried extract in a suitable solvent.
• Add a derivatizing agent (e.g., dimethylaminophenacyl bromide) to convert the carboxylic acid groups to esters with a readily ionizable tag.[13]
• Incubate at an elevated temperature to drive the reaction to completion.
• Quench the reaction and dilute for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography:
• Column: A C18 reversed-phase column is typically used for lipidomics.
• Mobile Phase: A gradient of water with a small amount of acid (e.g., formic acid) and an organic solvent like acetonitrile or methanol.
• Flow Rate: Appropriate for the column dimensions.
• Mass Spectrometry:
• Ionization: Electrospray ionization (ESI) in positive mode.
• Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Precursor and product ions would need to be determined by infusion of a pure standard.

4. Data Analysis:

• Quantify the analyte by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte.

Conclusion and Future Directions

While specific information on Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is limited, its structure places it within the important class of long-chain polyunsaturated dicarboxylic acid esters. These molecules are at the nexus of lipid metabolism, signaling, and material science. For researchers and drug development professionals, they represent a largely untapped area of chemical space with the potential for novel therapeutic agents and advanced biomaterials. Further investigation into the synthesis, characterization, and biological activity of these compounds is warranted.

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• 3. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate | Drosophilia Population Genomics Project [dpgp.org]
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Synthesis of "Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate"

An In-Depth Technical Guide to the Synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target molecule, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, suggests a convergent approach, wherein the molecule is disconnected into smaller, more manageable fragments. The key disconnections are made at the C5-C6, C8-C9, and C11-C12 double bonds, pointing towards a strategy involving sequential Wittig reactions. The Wittig reaction is a powerful tool for alkene synthesis from an aldehyde or ketone and a phosphonium ylide.[1][2] A critical aspect of this strategy is the control of stereochemistry to achieve the desired (E,E,E) configuration. The use of stabilized ylides in the Wittig reaction is known to favor the formation of (E)-alkenes.[3]

Our proposed retrosynthesis breaks down the C20 diester into three key fragments:

• Fragment A: A C5 aldehyde-ester.

• Fragment B: A C3 bis-phosphonium salt.

• Fragment C: A C12 aldehyde-ester.

This approach allows for the construction of the carbon backbone through two sequential Wittig reactions.

Proposed Synthetic Pathway

The forward synthesis is designed as a multi-step process involving the preparation of key intermediates followed by their coupling via Wittig reactions.

Synthesis of Key Intermediates

2.1.1. Synthesis of Methyl 5-oxopentanoate (Fragment A)

A plausible route to Methyl 5-oxopentanoate begins with the readily available starting material, glutaric anhydride.

Experimental Protocol:

• Mon-esterification of Glutaric Anhydride: Glutaric anhydride (1.0 eq) is refluxed in methanol (5.0 eq) with a catalytic amount of sulfuric acid for 4-6 hours to yield the mono-methyl ester of glutaric acid.

• Conversion to Acid Chloride: The resulting carboxylic acid is then treated with thionyl chloride (1.2 eq) in an inert solvent like dichloromethane (DCM) at room temperature to form the corresponding acid chloride.

• Rosenmund Reduction: The acid chloride is then subjected to a Rosenmund reduction, using hydrogen gas and a palladium on barium sulfate catalyst (poisoned with quinoline-sulfur) to selectively reduce the acid chloride to the aldehyde, yielding Methyl 5-oxopentanoate.

2.1.2. Synthesis of Propane-1,3-diylbis(triphenylphosphonium) dibromide (Fragment B)

This C3 fragment will serve as the precursor to the bis-ylide for the central double bond formation.

Experimental Protocol:

• Dibromination of 1,3-Propanediol: 1,3-Propanediol (1.0 eq) is treated with phosphorus tribromide (0.7 eq) in a suitable solvent like diethyl ether at 0°C to yield 1,3-dibromopropane.

• Formation of the Bis-phosphonium Salt: 1,3-dibromopropane (1.0 eq) is then refluxed with triphenylphosphine (2.2 eq) in a high-boiling solvent such as acetonitrile or N,N-dimethylformamide (DMF) for 24-48 hours to precipitate the desired bis-phosphonium salt.

2.1.3. Synthesis of Methyl 12-oxododecanoate (Fragment C)

The synthesis of this C12 fragment can be achieved starting from 11-bromoundecanoic acid.

Experimental Protocol:

• Esterification: 11-bromoundecanoic acid (1.0 eq) is esterified using methanol in the presence of an acid catalyst (e.g., sulfuric acid) to protect the carboxylic acid as a methyl ester.

• Cyanation: The resulting methyl 11-bromoundecanoate is then reacted with sodium cyanide in a polar aprotic solvent like DMSO to introduce a nitrile group.

• DIBAL-H Reduction: The nitrile is then selectively reduced to the aldehyde using diisobutylaluminium hydride (DIBAL-H) at low temperature (-78°C) to afford Methyl 12-oxododecanoate.

Assembly of the Carbon Backbone via Sequential Wittig Reactions

2.2.1. First Wittig Reaction: Synthesis of Dimethyl (5E,8E)-trideca-5,8-dienedioate

Experimental Protocol:

• Ylide Generation: Propane-1,3-diylbis(triphenylphosphonium) dibromide (Fragment B, 0.5 eq) is suspended in anhydrous tetrahydrofuran (THF) at 0°C under an inert atmosphere. A strong base, such as sodium hydride (NaH) or n-butyllithium (n-BuLi) (2.0 eq), is added dropwise to generate the bis-ylide.

• Reaction with Aldehyde: Methyl 5-oxopentanoate (Fragment A, 1.0 eq) is then added to the ylide solution at 0°C, and the reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours.

• Workup and Purification: The reaction is quenched with water, and the product is extracted with diethyl ether. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the mono-adduct.

• Second Aldehyde Addition: The mono-adduct is then reacted with a second equivalent of Methyl 5-oxopentanoate under the same Wittig conditions to yield Dimethyl (5E,8E)-trideca-5,8-dienedioate.

2.2.2. Second Wittig Reaction: Synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

The intermediate from the first Wittig reaction needs to be converted to an aldehyde before the final coupling.

Experimental Protocol:

• Selective Reduction of one Ester Group: One of the ester groups of Dimethyl (5E,8E)-trideca-5,8-dienedioate is selectively reduced to the alcohol using a mild reducing agent like DIBAL-H (1.0 eq) at low temperature.

• Oxidation to the Aldehyde: The resulting alcohol is then oxidized to the aldehyde using a mild oxidizing agent such as pyridinium chlorochromate (PCC) or a Swern oxidation.

• Preparation of the Second Ylide: Methyl 12-oxododecanoate (Fragment C) is first converted to its corresponding phosphonium salt by reaction with triphenylphosphine and then treated with a base to form the ylide.

• Final Wittig Coupling: The aldehyde from step 2 is then reacted with the ylide from step 3 under standard Wittig conditions to form the final product, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Purification and Characterization

The final product should be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes. The structure and purity of the synthesized compound should be confirmed by a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will confirm the connectivity of the atoms and the stereochemistry of the double bonds (coupling constants for trans-protons are typically in the range of 12-18 Hz).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the target molecule.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the C=O of the ester groups and the C=C of the alkene moieties.

Visualizations and Data

Overall Synthetic Workflow

Caption: Proposed synthetic workflow for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Table 1: Key Reagents and Intermediates

Fragment/Intermediate	Structure	Starting Material(s)	Key Transformation(s)
Fragment A	Methyl 5-oxopentanoate	Glutaric anhydride, Methanol	Mono-esterification, Rosenmund Reduction
Fragment B	Propane-1,3-diylbis(triphenylphosphonium) dibromide	1,3-Propanediol, Triphenylphosphine	Dibromination, Phosphonium salt formation
Fragment C	Methyl 12-oxododecanoate	11-Bromoundecanoic acid	Esterification, Cyanation, DIBAL-H Reduction
Final Product	Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	Fragments A, B, and C	Sequential Wittig Reactions

Conclusion

This technical guide outlines a comprehensive and scientifically sound strategy for the synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. By employing a convergent approach centered around the stereoselective Wittig reaction, this pathway offers a high degree of control over the formation of the (E,E,E)-triene system. The detailed protocols for the synthesis of key intermediates and their subsequent coupling provide a clear roadmap for researchers to undertake the synthesis of this and structurally related long-chain polyunsaturated diesters. The successful execution of this synthesis will rely on careful control of reaction conditions and rigorous purification and characterization of all intermediates and the final product.

References

• El-Batta, A., Jiang, C., Zhao, W., Anness, R., Cooksy, A. L., & Bergdahl, M. (2007). Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. Synthesis of α,β-Unsaturated Esters from Mixing Aldehydes, α-Bromoesters, and Ph3P in Aqueous NaHCO3. The Journal of Organic Chemistry, 72(14), 5244–5259. [Link]

• Wikipedia contributors. (2023, December 1). Wittig reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 5, 2026, from [Link]

• Beilstein Journal of Organic Chemistry. (2015). Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction. Beilstein Journal of Organic Chemistry, 11, 2245–2251. [Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction: Examples and Mechanism. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

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An In-depth Technical Guide to the Starting Materials for the Synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain unsaturated dicarboxylic acid ester. Its C20 backbone with three stereospecific trans (E) double bonds at positions 5, 8, and 11, and terminal methyl ester functionalities, makes it a molecule of interest for researchers in materials science and drug development. The specific geometry of the double bonds and the bifunctional nature of the molecule suggest potential applications as a monomer for specialty polymers, a linker in drug-conjugate chemistry, or as a molecular scaffold in the design of novel bioactive compounds.

This technical guide provides a comprehensive overview of the plausible starting materials and synthetic strategies for the preparation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The focus is on a rational, convergent synthetic approach that allows for precise control over the stereochemistry of the double bonds, a critical aspect for the molecule's final properties and biological activity.

Retrosynthetic Analysis and Proposed Synthetic Strategy

A direct, one-pot synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is not described in the current literature. Therefore, a multi-step, convergent approach is the most logical strategy. The core of this strategy lies in the stereoselective formation of the three (E)-alkenes. The Wittig reaction and the Julia-Kocienski olefination are powerful and well-established methods for the synthesis of (E)-alkenes and will be the cornerstone of our proposed pathway.[1][2][3]

A retrosynthetic analysis of the target molecule suggests a disconnection at the C6-C7 and C9-C10 double bonds, leading to three key building blocks. This approach allows for the construction of the C20 backbone in a controlled, stepwise manner.

Caption: Retrosynthetic analysis of the target molecule.

This retrosynthetic pathway highlights a modular approach, where the C20 chain is assembled from smaller, more readily accessible fragments. The key is the use of bifunctional building blocks that allow for sequential olefination reactions.

Core Starting Materials and Their Elaboration

The success of the proposed synthesis hinges on the availability or efficient preparation of the key building blocks. The following sections detail the selection and synthesis of these crucial starting materials.

Fragment A: Methyl 4-formylbutanoate (C5 Aldehyde Ester)

This molecule provides the first five carbons of the chain, including one of the terminal methyl ester groups.

• Commercial Availability: Methyl 4-formylbutanoate is not a common commercially available reagent.

• Synthetic Preparation: It can be readily synthesized from inexpensive starting materials. A common method is the ozonolysis of methyl cyclopentene-1-carboxylate, followed by a reductive workup. Alternatively, the oxidation of methyl 5-hydroxypentanoate provides a reliable route.

Starting Material	Key Transformation	Reagents	Typical Yield
Methyl cyclopentene-1-carboxylate	Ozonolysis	1. O₃, CH₂Cl₂/MeOH, -78 °C; 2. Me₂S	> 85%
Methyl 5-hydroxypentanoate	Oxidation	PCC, CH₂Cl₂	~80%

Fragment B: Hexane-1,6-diylbis(triphenylphosphonium) dibromide (C6 Bis-Wittig Reagent)

This symmetrical C6 fragment will form the central part of the molecule and will be involved in two separate Wittig reactions.

• Synthetic Preparation: This bis-phosphonium salt is prepared in a straightforward manner from 1,6-dibromohexane.

Experimental Protocol: Synthesis of Hexane-1,6-diylbis(triphenylphosphonium) dibromide

• To a solution of 1,6-dibromohexane (1.0 eq) in anhydrous toluene, add triphenylphosphine (2.2 eq).

• Reflux the mixture under an inert atmosphere for 24-48 hours.

• The white precipitate of the bis-phosphonium salt is collected by filtration.

• Wash the solid with hot toluene and then diethyl ether.

• Dry the product under vacuum to yield the desired product.

Fragment C: Methyl 8-formyloctanoate (C9 Aldehyde Ester)

This building block constitutes the final nine carbons of the chain, including the second terminal methyl ester.

• Synthetic Preparation: Similar to Fragment A, this aldehyde-ester can be prepared by the ozonolysis of a suitable unsaturated precursor, such as methyl oleate, although this would lead to a mixture of products. A more controlled synthesis involves the oxidation of methyl 9-hydroxynonanoate.

Starting Material	Key Transformation	Reagents	Typical Yield
Methyl 9-hydroxynonanoate	Oxidation	Swern Oxidation (oxalyl chloride, DMSO, Et₃N)	> 90%

Proposed Synthetic Pathway

The proposed forward synthesis involves a sequential double Wittig reaction to assemble the C20 backbone with the desired (E,E,E) stereochemistry.

Caption: Proposed synthetic workflow.

Step 1: First Stereoselective Wittig Reaction

The mono-ylide is generated in situ from the C6 bis-phosphonium salt using a strong base like n-butyllithium in an anhydrous solvent such as THF at low temperature. The dropwise addition of one equivalent of methyl 4-formylbutanoate (Fragment A) initiates the first Wittig reaction. To favor the formation of the (E)-alkene, a stabilized ylide or the Schlosser modification of the Wittig reaction can be employed.[4]

Step 2: Second Stereoselective Wittig Reaction

After the completion of the first reaction, the second ylide is formed on the other end of the C6 chain. To this reaction mixture, one equivalent of methyl 8-formyloctanoate (Fragment C) is added to complete the C20 backbone. Again, conditions favoring (E)-alkene formation are crucial.

Step 3: Purification

The final product, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, is isolated from the reaction mixture by column chromatography. The major byproduct, triphenylphosphine oxide, can be largely removed by precipitation or filtration prior to chromatography.

Alternative Strategies: The Julia-Kocienski Olefination

For enhanced (E)-selectivity, the Julia-Kocienski olefination presents a powerful alternative to the Wittig reaction.[3][5] This would require the synthesis of different building blocks: sulfones and aldehydes.

• Fragment A': Methyl 4-formylbutanoate (as before).

• Fragment B': A C6 bis-sulfone, for example, 1,6-bis(phenylsulfonyl)hexane.

• Fragment C': Methyl 8-formyloctanoate (as before).

The reaction would proceed in a similar stepwise manner, with the deprotonation of the bis-sulfone followed by reaction with the aldehyde fragments. The Julia-Kocienski olefination is often highly stereoselective for (E)-alkenes, potentially leading to a cleaner product profile.

Final Esterification Considerations

The proposed strategy utilizes building blocks that already contain the methyl ester groups. This circumvents the need for a final esterification step on a potentially sensitive polyunsaturated dicarboxylic acid. If the synthesis were to be performed with carboxylate-protected building blocks, a final deprotection and diesterification step would be necessary. Fischer esterification using methanol with a catalytic amount of sulfuric or hydrochloric acid is a standard and effective method for this transformation.[6]

Conclusion

The synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a challenging but achievable goal for the experienced synthetic chemist. The key to a successful synthesis lies in a convergent strategy that employs stereoselective olefination reactions. This guide has outlined a plausible pathway using the Wittig reaction and has suggested the Julia-Kocienski olefination as a high-fidelity alternative. The careful preparation and purification of the key aldehyde-ester and phosphonium salt (or sulfone) building blocks are paramount to achieving the desired product in good yield and high stereochemical purity. The principles and starting materials discussed herein provide a solid foundation for researchers and drug development professionals to access this and other complex long-chain polyunsaturated molecules.

References

• Julia Olefination Julia-Lythgoe Olefination. Organic Chemistry Portal. [Link]

• The Wound Hormones of Plants. V. The Synthesis of Some Analogs of Traumatic Acid. Journal of the American Chemical Society. [Link]

• Alkenes from Aldehydes and Ketones - Wittig Reaction. Chemistry LibreTexts. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Metathesis of unsaturated fatty acids: Synthesis of long-chain unsaturated-α,ω-dicarboxylic acids. ResearchGate. [Link]

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. [Link]

• The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds. Royal Society of Chemistry. [Link]

• The Wittig Reaction: Synthesis of Alkenes. University of Missouri-St. Louis. [Link]

• The Julia–Kocienski Olefination. Organic Reactions. [Link]

• Long-chain dicarboxylic acids from plant oils. Fraunhofer IGB. [Link]

• Traumatic acid. American Chemical Society. [Link]

• Julia olefination. Wikipedia. [Link]

• 20.4. The Wittig reaction. Chemistry LibreTexts. [Link]

• Wittig reaction. Wikipedia. [Link]

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An In-depth Technical Guide to the Solubility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Date: January 5, 2026

Abstract

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a complex lipid molecule with potential applications in various research and development sectors, particularly in the pharmaceutical industry. As with many lipophilic compounds, its utility is intrinsically linked to its solubility characteristics, which govern its behavior in biological systems and formulation processes. This technical guide provides a comprehensive overview of the solubility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, including its predicted physicochemical properties, a detailed experimental protocol for solubility determination, and a discussion of the implications of its solubility profile in a drug development context.

Introduction: Understanding the Significance of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate belongs to the broad class of eicosanoids, which are signaling molecules derived from the oxidation of 20-carbon fatty acids.[1][2] Eicosanoids play crucial roles in a multitude of physiological and pathological processes, including inflammation, immunity, and cardiovascular function.[1][3][4][5] The introduction of dimethyl ester functionalities at both ends of the C20 carbon chain suggests that this molecule is likely a synthetic derivative, potentially designed to modulate the activity or physicochemical properties of the parent dicarboxylic acid.

In the realm of drug discovery and development, the solubility of a compound is a critical parameter that influences its absorption, distribution, metabolism, and excretion (ADME) profile. Poor aqueous solubility can be a major hurdle in the development of new therapeutics, leading to low bioavailability and challenging formulation requirements.[6] Therefore, a thorough understanding of the solubility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is paramount for any research or commercial application.

Physicochemical Properties and Predicted Solubility Profile

Long-chain fatty acid esters are generally characterized by their lipophilic (fat-loving) nature and, consequently, their poor solubility in aqueous solutions.[7] The presence of the two methyl ester groups, while adding some polarity compared to a fully saturated hydrocarbon, is unlikely to overcome the hydrophobicity of the 20-carbon backbone.

Table 1: Predicted Physicochemical Properties and Solubility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₂₂H₃₆O₄	Deduced from the chemical name.
Molecular Weight	~380.5 g/mol	Calculated from the molecular formula.
LogP (Octanol-Water Partition Coefficient)	High (> 5)	The long hydrocarbon chain is the dominant feature, indicating a strong preference for non-polar environments.
Aqueous Solubility	Very Low	Expected to be sparingly soluble to practically insoluble in water and aqueous buffers.
Solubility in Organic Solvents	High	Likely to be soluble in a range of non-polar and polar aprotic organic solvents such as dichloromethane, chloroform, diethyl ether, ethyl acetate, acetone, ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[8]

Experimental Determination of Solubility: A Step-by-Step Protocol

To accurately determine the solubility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a systematic experimental approach is required. The equilibrium shake-flask method is a well-established and reliable technique for measuring the thermodynamic solubility of a compound.[6][9]

Materials and Equipment

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (high purity)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, ethanol, DMSO, etc.)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system

• Analytical balance

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: Experimental workflow for solubility determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate to a series of vials containing a known volume of each selected solvent. The excess solid is crucial to ensure that equilibrium is reached with an undissolved solid phase present.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. For lipophilic compounds, this may take 24 to 72 hours.[6] It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

• Phase Separation:

  • Once equilibrium is reached, remove the vials from the shaker and allow them to stand undisturbed for a period to allow the excess solid to settle.

  • To ensure complete removal of undissolved solid, centrifuge the vials at a high speed.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Quantification:

  • Prepare a series of standard solutions of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate of known concentrations in a suitable solvent.

  • Analyze the filtered supernatant and the standard solutions using a validated analytical method. Given the likely volatility and lipophilicity of the compound, either HPLC with a suitable detector (e.g., UV-Vis or mass spectrometer) or GC-MS would be appropriate.[10][11][12][13][14]

  • Construct a calibration curve from the standard solutions and use it to determine the concentration of the compound in the saturated supernatant.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL, µg/mL, or molarity (mol/L).

Solvent Selection Strategy in a Drug Development Context

The choice of solvent is a critical decision in drug development, impacting everything from synthesis and purification to formulation and administration.[15] A strategic approach to solvent selection is essential.

Caption: Key criteria for solvent selection in drug development.

For a lipophilic compound like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, formulation strategies will likely focus on lipid-based delivery systems or the use of co-solvents and surfactants to enhance aqueous solubility for parenteral or oral administration. Solvents such as ethanol, propylene glycol, and polyethylene glycols are commonly used in pharmaceutical formulations. For early-stage in vitro screening, DMSO is a common choice due to its ability to dissolve a wide range of compounds.[9] However, it is important to be mindful of its potential effects on cell-based assays.

Implications of Solubility for Research and Development

The predicted low aqueous solubility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate has several important implications:

• In Vitro Assays: For cell-based assays, it will be necessary to use a co-solvent like DMSO to prepare stock solutions. The final concentration of the co-solvent in the assay medium should be kept to a minimum (typically <0.5%) to avoid artifacts.

• Formulation Development: Oral formulations may require lipid-based systems such as self-emulsifying drug delivery systems (SEDDS) or solid lipid nanoparticles (SLNs) to improve absorption. For parenteral formulations, emulsions or co-solvent systems may be necessary.

• Purification: During synthesis, its high solubility in organic solvents can be leveraged for extraction and chromatographic purification. Crystallization from a suitable solvent system could be a viable final purification step.

Conclusion

While direct experimental data is lacking, the chemical structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate strongly suggests that it is a lipophilic compound with very low aqueous solubility. This technical guide has provided a robust framework for understanding and experimentally determining its solubility profile. A thorough characterization of its solubility in a range of pharmaceutically relevant solvents is a critical step in advancing the research and development of this and other similar novel chemical entities. The methodologies and strategies outlined herein provide a solid foundation for researchers and drug development professionals to effectively tackle the challenges associated with the solubility of lipophilic compounds.

References

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• Gani, R., & Schedemann, A. (2013). A Standard Procedure for the Selection of Solvents for Natural Plant Extraction in the Early Stages of Process Development. Chemie Ingenieur Technik, 85(5), 646-658.
• Kalligiannaki, M., & Gika, H. G. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Molecules, 25(15), 3333.
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• Christie, W. W. (n.d.). HPLC analysis. Cyberlipid.
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"Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate" physical characteristics

An In-Depth Technical Guide to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate for Researchers and Drug Development Professionals

Introduction

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain polyunsaturated fatty acid dimethyl ester. While specific research on this particular molecule is limited in publicly accessible literature, its structural features suggest potential involvement in lipid metabolism and signaling pathways, analogous to other polyunsaturated fatty acids (PUFAs). This guide provides a comprehensive overview of its expected physicochemical characteristics, a robust methodology for its synthesis and characterization, and a discussion of its potential biological significance, drawing upon established principles for this class of compounds.

Physicochemical Properties

The physical characteristics of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate can be predicted based on its molecular structure and by analogy to similar long-chain fatty acid esters.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₂₂H₃₆O₄	Derived from the structure: a 20-carbon chain with two methyl ester groups.
Molecular Weight	364.52 g/mol	Calculated from the molecular formula.
Physical State	Likely a colorless to pale yellow oil at room temperature.	Long-chain unsaturated fatty acid esters are typically liquids with low melting points.[1][2]
Melting Point	Predicted to be low, likely below 0 °C.	The presence of multiple cis double bonds introduces kinks in the fatty acid chain, preventing efficient packing and lowering the melting point.[1]
Boiling Point	High; expected to be well above 200 °C at atmospheric pressure.	The high molecular weight and long carbon chain result in strong van der Waals forces, requiring significant energy for vaporization.
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, chloroform, diethyl ether) and alcohols.[3] Insoluble in water.	The long hydrocarbon chain makes the molecule nonpolar, favoring solubility in nonpolar solvents.[4]
Density	Expected to be slightly less than 1 g/mL.	The density of fatty acid methyl esters is influenced by the degree of unsaturation, with density increasing with the number of double bonds.[1]

Synthesis and Purification Workflow

The synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate can be achieved through the esterification of the corresponding (5E,8E,11E)-icosa-5,8,11-trienedioic acid. A common and effective method is acid-catalyzed esterification using methanol.

Experimental Protocol: Synthesis

• Reaction Setup : To a solution of (5E,8E,11E)-icosa-5,8,11-trienedioic acid (1 equivalent) in anhydrous methanol (a significant excess, e.g., 20-50 equivalents), add a catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid.

• Reaction Conditions : The reaction mixture is typically heated to reflux to drive the equilibrium towards the ester product. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up : Upon completion, the reaction mixture is cooled to room temperature. The excess methanol is removed under reduced pressure. The residue is then dissolved in an organic solvent like diethyl ether and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

• Drying and Concentration : The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Purification Protocol

• Chromatography : The crude product is purified by column chromatography on silica gel. A solvent system with a low polarity, such as a hexane/ethyl acetate gradient, is typically used to elute the desired dimethyl ester.

• Purity Assessment : The purity of the collected fractions is assessed by TLC. Fractions containing the pure product are combined and the solvent is removed under reduced pressure to yield the purified Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

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A Technical Guide to the Biological Activity of Dimethyl Fumarate (DMF): Mechanisms and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl Fumarate (DMF) is a prominent therapeutic agent approved for the treatment of autoimmune diseases, including relapsing-remitting multiple sclerosis (MS) and psoriasis.[1][2][3] Initially appearing as a simple diester, DMF's clinical efficacy is rooted in a complex, pleiotropic mechanism of action that converges on the modulation of cellular stress responses and immune system activity. This guide provides an in-depth exploration of the core biological activities of DMF, focusing on its role as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) antioxidant pathway and its multifaceted immunomodulatory effects. We will dissect the causality behind its mechanisms, provide detailed protocols for assessing its activity in a laboratory setting, and present its metabolic fate, which is crucial for understanding its systemic effects.

Introduction: From Industrial Chemical to Targeted Therapeutic

Dimethyl Fumarate is an ester of fumaric acid that has transitioned from industrial applications to a key player in the management of chronic inflammatory and autoimmune conditions.[4] Its therapeutic journey began with the use of fumaric acid esters for psoriasis, which ultimately led to the development of an oral formulation of DMF.[2][5] The success of DMF in dermatology and neurology is not attributable to a single mode of action but rather to its ability to influence multiple pathological pathways simultaneously, primarily through its antioxidant and immunomodulatory properties.[1][6]

Upon oral administration, DMF is not directly available in the systemic circulation. It is rapidly and extensively hydrolyzed by esterases in the gastrointestinal tract, blood, and various tissues into its active metabolite, monomethyl fumarate (MMF).[7][8][9] Therefore, the systemic biological effects observed after DMF administration are largely mediated by MMF.[10]

Core Mechanism of Action: Activation of the Nrf2 Antioxidant Pathway

A central pillar of DMF's therapeutic effect is its ability to activate the Nrf2 pathway, a critical cellular defense mechanism against oxidative stress.[1][11][12]

2.1. The Keap1-Nrf2 Regulatory Axis

Under normal physiological conditions, the transcription factor Nrf2 is kept at low levels in the cytoplasm. Its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), binds to Nrf2 and facilitates its ubiquitination and subsequent degradation by the proteasome.[1][13]

2.2. DMF-Mediated Nrf2 Stabilization

DMF and its metabolite MMF are electrophilic molecules that can react with nucleophilic moieties, such as the cysteine residues on proteins.[14] The critical step in Nrf2 activation by DMF involves the modification of reactive cysteine thiols on Keap1.[11][12][14] This covalent modification induces a conformational change in Keap1, disrupting its ability to bind Nrf2 and target it for degradation.[11][12]

Consequently, newly synthesized Nrf2 is stabilized, accumulates in the cytoplasm, and translocates to the nucleus.[13][15]

2.3. Downstream Gene Transcription

Inside the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to specific DNA sequences known as Antioxidant Response Elements (AREs) located in the promoter regions of its target genes.[1][13] This binding initiates the transcription of a broad array of cytoprotective genes, including:

• NAD(P)H:quinone oxidoreductase 1 (NQO1): A key enzyme in detoxification.[1][16]

• Heme oxygenase-1 (HO-1): An enzyme with potent antioxidant and anti-inflammatory properties.[1][11][16]

• Enzymes involved in glutathione (GSH) synthesis and recycling: GSH is the cell's primary endogenous antioxidant.[1][15]

This upregulation of the cellular antioxidant machinery provides robust protection against oxidative stress, a known contributor to the pathology of diseases like multiple sclerosis.[3][15]

Caption: DMF-mediated activation of the Nrf2 signaling pathway.

Multifaceted Immunomodulatory Effects

Beyond its antioxidant properties, DMF exerts significant immunomodulatory effects, which are critical for its efficacy in autoimmune diseases.[1][6][17]

3.1. Impact on T-Cell Populations

DMF has been shown to influence the balance of T helper (Th) cell populations. It can induce a shift from a pro-inflammatory Th1 and Th17 phenotype to a more anti-inflammatory Th2 phenotype.[17][18] This shift is crucial in diseases like MS, where Th1 and Th17 cells are key drivers of neuroinflammation. Furthermore, DMF can induce apoptosis in activated T cells, thereby reducing the pool of autoreactive immune cells.[17]

3.2. Activation of Hydroxycarboxylic Acid Receptor 2 (HCAR2)

The active metabolite MMF is a potent agonist of the Hydroxycarboxylic Acid Receptor 2 (HCAR2), a G protein-coupled receptor expressed on various immune cells, including neutrophils and macrophages.[19][20][21] Activation of HCAR2 is believed to mediate some of the anti-inflammatory effects of DMF.[19][20] For instance, studies in animal models of MS have shown that the therapeutic effect of DMF is dependent on HCAR2, which helps to reduce the infiltration of neutrophils and other immune cells into the central nervous system.[19][21]

3.3. Effects on Other Immune Cells

DMF's influence extends to other immune cell types:

• Dendritic Cells (DCs): DMF can suppress the maturation and pro-inflammatory cytokine production (e.g., IL-12, IL-23) of DCs.[18]

• B Cells: Treatment with DMF has been associated with a reduction in circulating CD19+ B cells.[17]

• Neutrophils: DMF can interfere with neutrophil adhesion and chemotaxis, limiting their infiltration into inflammatory sites.[19]

Caption: Multifaceted immunomodulatory actions of DMF.

Experimental Protocols for Assessing DMF Activity

To validate the biological activity of DMF in a research setting, specific assays are required. The following protocols provide a framework for measuring Nrf2 pathway activation.

4.1. Protocol: Western Blot for Nrf2 Target Protein Upregulation

This protocol details the detection of HO-1 and NQO1 protein upregulation following DMF treatment of cultured cells (e.g., human retinal endothelial cells, HREC).[11][22]

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate cells at an appropriate density. Once they reach 70-80% confluency, treat them with varying concentrations of DMF (e.g., 1 µM, 10 µM, 25 µM, 50 µM) or a vehicle control (e.g., DMSO) for a specified time (e.g., 6-24 hours).[11]

• Cell Lysis: Wash cells twice with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.[23][24]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for HO-1, NQO1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[23]

• Detection: Wash the membrane again three times with TBST. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.[23]

• Densitometry Analysis: Quantify the band intensities and normalize the levels of HO-1 and NQO1 to the loading control to determine the fold change relative to the vehicle-treated control.

4.2. Data Presentation: Expected Outcomes

The results from the Western blot analysis can be summarized to show the dose-dependent effect of DMF on Nrf2 target gene expression.

DMF Concentration	Normalized Nrf2 Protein Level (Fold Change vs. Control)	Normalized HO-1 Protein Level (Fold Change vs. Control)	Normalized NQO1 Protein Level (Fold Change vs. Control)
Vehicle (Control)	1.0	1.0	1.0
1 µM	~1.2	~1.5	~1.3
10 µM	~2.5	~3.0	~2.8
25 µM	~3.8	~4.5	~4.2
50 µM	~4.5	~5.2	~5.0

Note: These are representative expected values. Actual results will vary based on cell type, treatment duration, and experimental conditions.[11][22]

Pharmacokinetics, Metabolism, and Clinical Significance

5.1. Metabolic Pathway

As mentioned, orally administered DMF is a prodrug.[5] It is rapidly hydrolyzed by esterases to MMF, its primary active metabolite.[7][9][10] MMF is then further metabolized through the tricarboxylic acid (TCA) cycle, ultimately breaking down into carbon dioxide and water.[9][25] This metabolism does not involve the cytochrome P450 (CYP) system, which minimizes the risk of drug-drug interactions.[7]

5.2. Clinical Applications and Efficacy

The biological activities of DMF translate into significant clinical benefits.

• Multiple Sclerosis (MS): In large phase III clinical trials (DEFINE and CONFIRM), DMF was shown to significantly reduce the annualized relapse rate in patients with relapsing-remitting MS compared to placebo.[3] It also reduced the development of new or enlarging brain lesions.[26]

• Psoriasis: DMF is an effective treatment for moderate-to-severe plaque psoriasis, improving skin inflammation within the first few months of therapy.[4][5]

The pleiotropic effects of DMF, combining neuroprotection via Nrf2 activation and immunomodulation, make it a valuable therapeutic option for these complex diseases.[1][15]

Conclusion

Dimethyl Fumarate stands as a compelling example of a therapeutic agent with a multifaceted biological profile. Its ability to potently activate the Nrf2 antioxidant pathway provides a robust cytoprotective effect, while its diverse immunomodulatory actions, mediated in part by its active metabolite MMF and the HCAR2 receptor, help to quell the aberrant immune responses that characterize autoimmune diseases. A thorough understanding of these interconnected mechanisms and the methodologies to probe them is essential for researchers and clinicians working to refine and expand the therapeutic applications of this important molecule.

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An In-depth Technical Guide to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Synthesis, Characterization, and Hypothetical Biological Activity

Disclaimer: As of the latest literature search, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a novel molecular entity with limited to no specific data available in the public domain. This guide is therefore a forward-looking synthesis of established chemical and biological principles, designed to provide a robust framework for its potential synthesis, characterization, and investigation. The protocols and hypothesized activities are based on extensive knowledge of related polyunsaturated fatty acid (PUFA) esters and eicosanoid biology.

Introduction: The Untapped Potential of a Novel C20 Triene-dioate

The landscape of lipid signaling is vast and intricate, with polyunsaturated fatty acids (PUFAs) and their derivatives, such as eicosanoids, playing pivotal roles in a myriad of physiological and pathophysiological processes.[1][2][3] These molecules are central to inflammation, immune responses, cardiovascular homeostasis, and reproductive functions.[1][2][3][4][5] Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a C20 dicarboxylic acid dimethyl ester with a conjugated triene system, represents an unexplored molecule within this class. Its unique structural features—a 20-carbon backbone analogous to arachidonic acid, terminal methyl esters, and a specific stereochemistry of its double bonds—suggest it may possess novel biological activities.

This guide provides a comprehensive, albeit predictive, exploration of this compound. We will detail a plausible synthetic route, outline rigorous characterization methodologies, and, by drawing parallels with known lipid mediators, hypothesize its potential role as a modulator of inflammatory signaling pathways. This document is intended to serve as a foundational resource for researchers poised to investigate this promising new chemical entity.

Part 1: Synthesis and Purification

The synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate can be approached through a convergent strategy, leveraging well-established olefination reactions to construct the polyene backbone with stereochemical control, followed by esterification. The Wittig reaction is a prime candidate for forming the (E,E,E)-triene system due to its reliability in generating specific alkene geometries.[6][7][8][9]

Proposed Synthetic Workflow

The proposed synthesis involves the creation of two key fragments that are then joined and elaborated to form the final product.

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Protocols & Analytical Methods

Application Notes and Protocols for the Polymerization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction: A Novel Monomer for Advanced Biomaterials

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain, unsaturated diester with significant potential for the synthesis of novel biodegradable and functional polymers. Its structure, derived from a C20 fatty acid backbone, offers a combination of hydrophobicity and flexibility, while the three non-conjugated double bonds present reactive sites for various polymerization strategies. The resulting polyesters could find applications in drug delivery, medical implants, and advanced coatings, where biocompatibility and tunable mechanical properties are paramount.

Monomer Synthesis: Esterification of (5E,8E,11E)-icosa-5,8,11-trienedioic Acid

The monomer, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, can be synthesized via the Fischer esterification of its corresponding diacid, (5E,8E,11E)-icosa-5,8,11-trienedioic acid. The diacid itself can be sourced or synthesized through various organic chemistry routes.

Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve (5E,8E,11E)-icosa-5,8,11-trienedioic acid (1 equivalent) in a large excess of methanol (e.g., 20-50 equivalents).

• Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) (typically 1-5 mol%).

• Reaction: Heat the mixture to reflux and maintain for several hours (4-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After cooling to room temperature, neutralize the acid catalyst with a mild base, such as sodium bicarbonate solution.

• Extraction: Extract the product into an organic solvent like diethyl ether or ethyl acetate. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Polymerization Techniques

The choice of polymerization technique will significantly influence the final polymer's properties, such as molecular weight, stereochemistry, and degree of cross-linking. Below are detailed protocols for promising methods.

Acyclic Diene Metathesis (ADMET) Polymerization

ADMET is a step-growth condensation polymerization that is particularly well-suited for the polymerization of terminal dienes, driven by the release of a small volatile molecule, typically ethylene.[1][2] For Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, which has internal dienes, a metathesis reaction would lead to the formation of a polyene and the release of a small internal alkene. The high functional group tolerance of modern ruthenium-based catalysts makes ADMET a prime candidate for this ester-containing monomer.[3]

Causality of Experimental Choices:

• Catalyst: Grubbs' catalysts (first, second, or third generation) are chosen for their high tolerance to functional groups like esters and their efficiency in olefin metathesis.[3]

• Vacuum: A high vacuum is crucial to remove the volatile byproduct, driving the equilibrium towards polymer formation and achieving high molecular weights.

• Temperature: Elevated temperatures can increase reaction rates but may also lead to catalyst decomposition or side reactions. The optimal temperature is a balance between these factors.

• Monomer Purification: The monomer must be rigorously purified to remove any impurities that could poison the catalyst. This can be achieved by passing it through a column of activated alumina and degassing with argon.

• Reaction Setup: In a Schlenk flask under an inert atmosphere (argon or nitrogen), add the purified Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

• Catalyst Addition: Dissolve the chosen Grubbs' catalyst (e.g., Grubbs' second generation) in a minimal amount of degassed, anhydrous toluene and add it to the monomer. The monomer-to-catalyst ratio can range from 100:1 to 1000:1.

• Polymerization: Stir the mixture at a controlled temperature (e.g., 50-80°C) under a high vacuum (e.g., 10⁻² - 10⁻³ mbar). The reaction is driven by the removal of the small alkene byproduct.

• Monitoring: Monitor the viscosity of the reaction mixture. A significant increase in viscosity indicates polymer formation. The reaction can be monitored by GPC to track the increase in molecular weight.

• Termination: Once the desired molecular weight is achieved, terminate the reaction by adding a quenching agent, such as ethyl vinyl ether.

• Purification: Dissolve the polymer in a suitable solvent (e.g., chloroform or THF) and precipitate it in a non-solvent like cold methanol. Filter and dry the polymer under vacuum.

Diagram of ADMET Polymerization Workflow:

Caption: Workflow for ADMET Polymerization.

Ziegler-Natta Polymerization with Metallocene Catalysts

Traditional Ziegler-Natta catalysts are highly susceptible to poisoning by Lewis bases such as esters.[4][5] However, the development of homogeneous metallocene catalysts, particularly cationic Group IV metallocenes, has enabled the polymerization of some functionalized olefins.[6][7] While still challenging, this approach could offer a route to stereoregular polymers.

Causality of Experimental Choices:

• Catalyst System: A metallocene catalyst (e.g., a zirconocene) combined with a co-catalyst or activator (e.g., methylaluminoxane, MAO, or a borate) is used to create the active cationic species.

• Solvent: Non-polar, aprotic solvents like toluene or hexane are required to avoid deactivating the highly reactive catalyst.

• Inert Atmosphere: Strict exclusion of air and water is mandatory as the catalyst system is extremely sensitive to these impurities.

• Glovebox Technique: All manipulations should be performed in a glovebox under a dry, inert atmosphere.

• Catalyst Preparation: In a Schlenk tube, dissolve the metallocene precursor in anhydrous toluene. In a separate tube, prepare the co-catalyst solution (e.g., MAO in toluene).

• Reaction Setup: In a reaction vessel, add the purified and degassed Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate dissolved in anhydrous toluene.

• Initiation: Add the co-catalyst to the monomer solution, followed by the metallocene catalyst.

• Polymerization: Stir the reaction mixture at a controlled temperature (e.g., 25-70°C). The polymerization is typically rapid.

• Termination: Quench the reaction by adding a proton source, such as acidified methanol.

• Purification: Precipitate the polymer in a large volume of methanol. Filter the polymer, wash with fresh methanol, and dry under vacuum.

Diagram of Ziegler-Natta Polymerization Mechanism:

Caption: Ziegler-Natta Polymerization Mechanism.

Free Radical Polymerization

Free radical polymerization is a versatile technique that can be initiated by thermal or photochemical means.[8] For a monomer with multiple non-conjugated double bonds, this method is likely to produce a cross-linked polymer network. The extent of cross-linking can be controlled by the reaction conditions.

Causality of Experimental Choices:

• Initiator: AIBN (Azobisisobutyronitrile) or BPO (Benzoyl Peroxide) are common thermal initiators that decompose at moderate temperatures to generate free radicals.

• Solvent: The choice of solvent can influence the polymerization kinetics and the solubility of the resulting polymer.

• Temperature: The temperature controls the rate of initiator decomposition and, therefore, the rate of polymerization.

• Reaction Setup: In a reaction vessel equipped with a reflux condenser and nitrogen inlet, dissolve the Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and the free radical initiator (e.g., AIBN, 0.1-1 mol%) in a suitable solvent (e.g., toluene or bulk).

• Degassing: Purge the solution with nitrogen for at least 30 minutes to remove dissolved oxygen, which can inhibit radical polymerization.

• Polymerization: Heat the reaction mixture to a temperature that ensures a steady rate of initiator decomposition (e.g., 60-80°C for AIBN).

• Monitoring: The reaction can be monitored by observing the increase in viscosity. If a cross-linked gel forms, stirring may become difficult.

• Termination: The reaction will terminate as the initiator is consumed. To stop the reaction at a specific time, cool the mixture to room temperature and expose it to air.

• Purification: If the polymer is soluble, precipitate it in a non-solvent. If it is a cross-linked gel, wash it extensively with a good solvent for the monomer to remove any unreacted monomer and initiator. Dry the polymer under vacuum.

Data Presentation: Expected Polymer Properties

The following table summarizes the expected properties of the polymers synthesized by the different techniques. These are illustrative values and will depend on the specific reaction conditions.

Polymerization Technique	Expected Molecular Weight (Mn)	Polydispersity Index (PDI)	Expected Structure	Key Advantages	Key Challenges
ADMET	High (>30,000 g/mol )[3]	~2.0 (Step-growth)	Linear, unsaturated polyester	High functional group tolerance, controlled architecture.[1]	Requires high vacuum and pure monomer.
Ziegler-Natta (Metallocene)	Variable, can be high	Can be narrow (<2.0)	Potentially stereoregular	Potential for stereocontrol.	Catalyst sensitivity to ester groups.[5]
Free Radical	High (often cross-linked)	Broad	Cross-linked network	Simple setup, robust.	Lack of control over architecture, potential for gelation.

References

• Kesti, M. R., Coates, G. W., & Waymouth, R. M. (1992). Homogeneous Ziegler-Natta polymerization of functionalized monomers catalyzed by cationic group IV metallocenes. Journal of the American Chemical Society, 114(24), 9679–9680. [Link]

• MDPI. (n.d.). Acyclic Diene Metathesis (ADMET) Polymerization for the Synthesis of Chemically Recyclable Bio-Based Aliphatic Polyesters. [Link]

• Kesti, M. R., Coates, G. W., & Waymouth, R. M. (1992). Homogeneous Ziegler-Natta polymerization of functionalized monomers catalyzed by cationic Group IV metallocenes. OSTI.GOV. [Link]

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Application Notes &amp; Protocols: Synthesis of Novel Unsaturated Polyesters Using Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as a novel, bio-based monomer for the synthesis of unsaturated polyesters. While this specific monomer is not widely commercialized, its structure—a long C20 aliphatic chain with three non-conjugated double bonds and terminal dimethyl ester groups—presents a unique opportunity for creating flexible, functional, and potentially biodegradable polymers.[1][2] This guide outlines the scientific rationale, detailed protocols for melt polycondensation, and robust methodologies for the structural and thermal characterization of the resulting polyesters. The protocols are built upon established principles of polyester chemistry and are designed to be self-validating through rigorous analytical verification.[3][4]

Introduction and Scientific Rationale

The polymer industry's increasing reliance on sustainable and bio-based feedstocks has driven significant research into novel monomers derived from renewable resources.[5] Long-chain aliphatic dicarboxylic acids, often derived from fatty acids, are particularly valuable for imparting flexibility, hydrophobicity, and crystallinity to polyesters, properties that are often challenging to achieve with conventional petrochemical monomers.[1][6]

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a derivative of an isomer of eicosatrienoic acid, embodies several desirable features for advanced polyester synthesis:

• Long Aliphatic Backbone: The 20-carbon chain is expected to confer significant flexibility and a low glass transition temperature (Tg) to the resulting polymer.[7]

• Reactive Unsaturation: The three double bonds within the polymer backbone serve as reactive sites for post-polymerization modification, such as cross-linking to form thermosets or elastomers, or for grafting other molecules.[4][8][9]

• Terminal Ester Functionality: The dimethyl ester groups are ideal for melt polycondensation reactions with diols, a common and scalable industrial process that avoids the use of harsh solvents.[3][10][11]

This guide provides the necessary framework to explore the synthesis of polyesters from this promising, yet under-explored, monomer.

Monomer & Reagent Considerations

Monomer: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• Structure:

  Caption: Structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

• Purity: Monomer purity is critical. It should be >99% as determined by GC or NMR to achieve high molecular weight polymers. Impurities can act as chain terminators.

• Handling: Store under an inert atmosphere (N₂ or Ar) at low temperatures (≤ 4°C) to prevent oxidation of the double bonds.

Co-monomer: Diols

A variety of diols can be used. The choice will significantly impact the final polymer properties.

• 1,4-Butanediol (BDO): A common short-chain diol that will produce a semi-crystalline polyester.

• 1,8-Octanediol: A longer-chain diol that will increase flexibility and lower the melting point.

• Isosorbide: A rigid, bio-based diol that can increase the glass transition temperature and thermal stability of the polymer.[12][13]

Catalyst

Transesterification catalysts are required for melt polycondensation.

• Antimony(III) Oxide (Sb₂O₃): A widely used, effective catalyst, though its toxicity is a concern.[14]

• Titanium(IV) Isopropoxide (TIPT): A common, highly active catalyst. Must be handled under inert, anhydrous conditions as it is sensitive to moisture.[15]

• Tin(II) 2-ethylhexanoate (Sn(Oct)₂): Effective and often used for biomedical polymers.

Protocol: Melt Polycondensation Synthesis

This protocol describes the synthesis of a polyester from Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and 1,4-Butanediol.

Reaction Scheme

Caption: Workflow from synthesis to polymer characterization.

Structural Analysis

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to confirm the formation of the ester linkage and the retention of the double bonds. [9][16][17][18] * Protocol: Analyze a thin film of the polymer cast from solution or using an ATR accessory.

  • Expected Peaks:

    • ~1735 cm⁻¹: Strong C=O stretch of the newly formed ester groups.

    • ~3010 cm⁻¹: C-H stretch of the C=C double bonds (may be weak).

    • ~1170 cm⁻¹: Strong C-O stretch of the ester group.

    • Disappearance of broad O-H peak (~3300 cm⁻¹) from the diol monomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural confirmation and allows for calculating monomer incorporation ratios. [8][19] * Protocol: Dissolve the polymer in a deuterated solvent (e.g., CDCl₃).

  • Expected ¹H NMR Signals: Resonances corresponding to the protons in the diol unit, the aliphatic segments of the diacid, and the vinyl protons of the unsaturated backbone (~5.4 ppm).

Molar Mass Analysis

• Gel Permeation Chromatography (GPC): Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn). [20][21][22] * Protocol: Dissolve the polymer in a suitable mobile phase like Tetrahydrofuran (THF) or Chloroform at a concentration of 1-2 mg/mL. [23]Use polystyrene standards for calibration.

  • Expected Results: A successful polymerization should yield a polymer with Mn > 10,000 g/mol and a PDI close to 2.0, which is typical for step-growth polymerization. [20]

Thermal Analysis

• Differential Scanning Calorimetry (DSC): Measures key thermal transitions, including the glass transition temperature (Tg) and melting temperature (Tm). [7][24][25][26] * Protocol: Heat a small sample (5-10 mg) in an aluminum pan under nitrogen, typically from -80°C to 200°C at a rate of 10°C/min. A second heating scan is used to determine the Tg after erasing the thermal history.

  • Expected Results: A low Tg (likely below 0°C) is expected due to the flexible long aliphatic chain. A melting endotherm (Tm) may be present if the polymer is semi-crystalline.

• Thermogravimetric Analysis (TGA): Evaluates the thermal stability and decomposition temperature of the polymer. [24][25][26][27] * Protocol: Heat a sample (10-15 mg) in a crucible under a nitrogen atmosphere from room temperature to ~600°C at a rate of 10°C/min.

  • Expected Results: The polymer should be stable up to >300°C. The TGA curve will show the onset temperature of decomposition.

Summary of Expected Data

Analysis Technique	Parameter	Expected Value / Observation	Purpose
FT-IR	Peak Position (cm⁻¹)	~1735 (C=O), ~1170 (C-O)	Confirm ester formation
¹H NMR	Chemical Shift (ppm)	~5.4 (vinyl), ~4.1 (OCH₂ of diol)	Verify polymer structure
GPC	Mn ( g/mol )	> 10,000	Determine molecular weight
PDI (Mw/Mn)	~2.0	Assess molecular weight distribution
DSC	Tg (°C)	< 0°C	Measure glass transition
Tm (°C)	Variable (if crystalline)	Measure melting point
TGA	Td, 5% (°C)	> 300°C	Assess thermal stability

Conclusion and Future Directions

The protocols outlined in this document provide a robust foundation for the synthesis and characterization of novel unsaturated polyesters from Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The unique combination of a long, flexible backbone with reactive unsaturated sites makes these polymers highly attractive candidates for advanced applications, including:

• Elastomers and Thermosets: Through radical or UV-curing of the double bonds. [8]* Soft Segments in Copolymers: For creating thermoplastic elastomers (TPEs).

• Functional Coatings and Adhesives.

• Platforms for Drug Delivery: Via functionalization of the double bonds.

Further research should focus on copolymerization with other diacids to tune properties, exploring different catalysts to optimize molecular weight and minimize side reactions, [14][15][28]and investigating the kinetics of cross-linking reactions.

References

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Application Notes and Protocols: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as a Novel Bio-Based Monomer for High-Performance Polyamides

Introduction: The Imperative for Advanced Bio-Based Polyamides

The global push towards sustainability has catalyzed significant research into bio-based polymers, aiming to reduce our reliance on fossil fuels and mitigate environmental impact.[1][2] Polyamides, a cornerstone of the engineering plastics industry, are a key focus of this transition.[1][3] Long-chain polyamides, in particular, are prized for their excellent thermomechanical properties, low moisture absorption, and chemical resistance, making them suitable for demanding applications in the automotive, electronics, and textile industries.[3]

This document introduces Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a novel C20 unsaturated diester monomer, as a promising candidate for the synthesis of new-generation, bio-based long-chain polyamides. The presence of unsaturation in the polymer backbone offers a unique advantage for post-polymerization modification, allowing for the tuning of material properties to meet specific application demands.

Monomer Synthesis: A Plausible Bio-Renewable Route

While direct synthesis routes for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate are not extensively documented in current literature, a scientifically sound pathway can be proposed based on established methodologies for producing long-chain unsaturated dicarboxylic acids from renewable feedstocks.[4][5][6]

A potential synthetic strategy involves the following key steps, illustrated in the diagram below:

• Bio-Sourced Precursor: The synthesis would likely begin with a readily available, long-chain unsaturated fatty acid derived from plant oils.

• Oxidative Cleavage or Metathesis: Advanced catalytic methods such as laccase-catalyzed oxidative cleavage or olefin metathesis of unsaturated fatty acids can yield long-chain unsaturated α,ω-dicarboxylic acids.[4][7]

• Esterification: The resulting dicarboxylic acid would then undergo Fischer esterification with methanol in the presence of an acid catalyst to produce the target monomer, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.[8][9]

Caption: Proposed synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Polyamide Synthesis: Polycondensation Protocols

The synthesis of polyamides from Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and a suitable diamine can be achieved through either melt or solution polycondensation. The choice of method will depend on the desired polymer properties and processing considerations.

Protocol 1: Melt Polycondensation

Melt polycondensation is a solvent-free method that is often preferred for its simplicity and reduced environmental impact.[10]

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• Hexamethylenediamine (or other suitable aliphatic diamine)

• Titanium(IV) isopropoxide (catalyst)[11]

• Nitrogen gas (high purity)

Equipment:

• High-temperature glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet connected to a vacuum system.

Procedure:

• Nylon Salt Formation (Optional but Recommended): For stoichiometric balance, it is advisable to first prepare the nylon salt.[12][13] Dissolve equimolar amounts of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and hexamethylenediamine in methanol at 60 °C. Cool the solution to room temperature to allow the salt to precipitate. Filter and dry the salt under vacuum.

• Charging the Reactor: Charge the reactor with the prepared nylon salt and the titanium(IV) isopropoxide catalyst (typically 200-500 ppm relative to the diacid).

• Inert Atmosphere: Purge the reactor with high-purity nitrogen for at least 30 minutes to remove any oxygen, which can cause degradation of the polymer at high temperatures.[14]

• Heating and Pre-polymerization: Heat the reactor to 180-220 °C under a slow stream of nitrogen. Methanol and water will start to distill off as the polycondensation reaction begins.

• Polycondensation under Vacuum: Once the initial distillation subsides, gradually apply a vacuum (to <1 torr) while increasing the temperature to 240-280 °C. Continue the reaction for 2-4 hours to increase the molecular weight of the polyamide. The viscosity of the melt will increase significantly during this stage.

• Polymer Extrusion and Quenching: Extrude the molten polymer from the reactor under nitrogen pressure into a cold water bath to quench and solidify the polymer strands.

• Pelletization: Pelletize the cooled polymer strands for further characterization and processing.

Caption: Workflow for melt polycondensation of the unsaturated polyamide.

Protocol 2: Solution Polycondensation

Solution polymerization is advantageous for producing high molecular weight polymers at lower temperatures and for applications where the polymer is used in solution, such as in coatings or for fiber spinning.[15][16]

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• Hexamethylenediamine

• N-Methyl-2-pyrrolidone (NMP) or other suitable aprotic polar solvent

• Titanium(IV) isopropoxide (catalyst)

• Methanol (for precipitation)

• Nitrogen gas (high purity)

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser.

Procedure:

• Monomer Dissolution: In the reaction flask, dissolve equimolar amounts of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and hexamethylenediamine in NMP under a nitrogen atmosphere.

• Catalyst Addition: Add the titanium(IV) isopropoxide catalyst to the solution.

• Reaction: Heat the reaction mixture to 160-180 °C and maintain for 4-6 hours with continuous stirring under nitrogen.

• Polymer Precipitation: After cooling to room temperature, pour the viscous polymer solution into a large excess of methanol with vigorous stirring to precipitate the polyamide.

• Purification: Filter the precipitated polymer and wash it several times with fresh methanol to remove any unreacted monomers and residual solvent.[]

• Drying: Dry the purified polymer in a vacuum oven at 80 °C until a constant weight is achieved.

Characterization of the Unsaturated Polyamide

Thorough characterization of the synthesized polyamide is crucial to understand its structure, properties, and potential applications.

Technique	Purpose	Expected Observations
FTIR Spectroscopy	To confirm the formation of the amide linkage and the presence of unsaturation.	Characteristic amide I (C=O stretch) and amide II (N-H bend) bands around 1640 cm⁻¹ and 1540 cm⁻¹, respectively. C=C stretching vibration from the unsaturated backbone.
NMR Spectroscopy (¹H and ¹³C)	To elucidate the detailed chemical structure of the polymer.	Resonances corresponding to the protons and carbons of the amide groups, the aliphatic chains of the diamine and diacid moieties, and the vinyl groups.
Differential Scanning Calorimetry (DSC)	To determine the glass transition temperature (Tg) and melting temperature (Tm).	A distinct glass transition and a melting endotherm, characteristic of a semi-crystalline polymer.[18][19]
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the polymer.	Onset of decomposition temperature, indicating the upper temperature limit for processing and application.[20][21]
Gel Permeation Chromatography (GPC)	To determine the molecular weight and molecular weight distribution of the polymer.	Provides information on the efficiency of the polymerization reaction.

Potential Applications

The unique combination of a long aliphatic chain and unsaturation in the backbone of polyamides derived from Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate opens up a wide range of potential applications:

• Automotive Industry: The low moisture absorption and good chemical resistance make these polyamides suitable for fuel lines, connectors, and under-the-hood components.[3]

• Electronics: Their good dimensional stability and electrical insulating properties are advantageous for cable jacketing, connectors, and housings for electronic devices.[3]

• Textiles: The flexibility and durability of these long-chain polyamides can be exploited in the production of high-performance fibers for technical textiles and apparel.[1]

• Functional Materials: The double bonds in the polymer backbone can be functionalized through post-polymerization modification to introduce new properties, such as cross-linking for improved mechanical strength or grafting of side chains to alter surface properties.[22]

Conclusion

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate represents a promising new monomer for the development of advanced bio-based polyamides. The protocols outlined in this document provide a solid foundation for the synthesis and characterization of these novel materials. The inherent unsaturation in the polymer backbone offers exciting opportunities for creating functional polyamides with tailored properties for a diverse array of high-performance applications, contributing to a more sustainable future for the plastics industry.

References

Sources

• 1. Biobased Polyamides: Bridging Sustainability and Performance [bio-sourced.com]
• 2. mdpi.com [mdpi.com]
• 3. Find out about.......Plastics, Polymer Engineering and Leadership: Bio-Polyamides Part 4: Application of Bio-Polyamides in Different Industries [findoutaboutplastics.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Long-chain dicarboxylic acids from plant oils - Fraunhofer IGB [igb.fraunhofer.de]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. apps.dtic.mil [apps.dtic.mil]
• 15. Solution polymerization - Wikipedia [en.wikipedia.org]
• 16. taylorandfrancis.com [taylorandfrancis.com]
• 18. Configuration of a Simple Method for Different Polyamides 6.9 Recognition by ATR-FTIR Analysis Coupled with Chemometrics [mdpi.com]
• 19. The Use of Thermal Techniques in the Characterization of Bio-Sourced Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 22. mdpi.com [mdpi.com]

Application Note: Gas Chromatographic Analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Abstract

This application note presents a comprehensive guide for the qualitative and quantitative analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate using gas chromatography (GC). While this document provides a detailed protocol, it is intended as a foundational methodology. For rigorous quantitative analysis, it is imperative to validate the method using a certified reference standard of the target analyte. The procedures outlined herein are designed for researchers, scientists, and professionals in drug development and lipidomics, providing a robust framework for sample preparation, chromatographic separation, and detection.

Introduction

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain unsaturated dicarboxylic acid dimethyl ester. Its structure, featuring a 20-carbon backbone with three double bonds in the trans configuration, suggests its potential involvement in lipid metabolism or as a synthetic intermediate in pharmaceutical research. Accurate and reliable analytical methods are crucial for its identification, quantification, and quality control in various matrices.

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds.[1][2] Due to its high resolution and sensitivity, GC, particularly when coupled with a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for identification, is well-suited for the analysis of lipid derivatives like dicarboxylic acid methyl esters.[3][4]

This guide details the critical aspects of the analytical workflow, from sample handling and preparation to the specifics of the GC system configuration and data interpretation.

Analytical Workflow Overview

The successful analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate by GC is contingent on a systematic approach. The workflow encompasses sample preparation, which may include extraction and derivatization if the analyte is present as the free dicarboxylic acid, followed by GC analysis and data processing.

Figure 1: General workflow for the GC analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Sample Preparation

Proper sample preparation is critical for accurate and reproducible GC analysis.[5] The analyte, being a dimethyl ester, is significantly less polar and more volatile than its corresponding dicarboxylic acid.

Extraction from Biological Matrices

For samples where the analyte is present in a complex biological matrix (e.g., plasma, tissue homogenate), a liquid-liquid extraction is necessary to isolate the lipid fraction.

• Protocol 1: Modified Folch Extraction

  • Homogenize the sample (e.g., 100 mg of tissue) in a suitable solvent.

  • To 1 volume of the sample, add 20 volumes of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge at 2000 x g for 10 minutes.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known volume of hexane or isooctane for GC analysis.

Derivatization of the Free Dicarboxylic Acid

If the starting material is the free dicarboxylic acid, (5E,8E,11E)-icosa-5,8,11-trienedioic acid, derivatization to its methyl ester is mandatory for GC analysis.[6][7] Esterification increases the volatility and thermal stability of the analyte.[6][7]

• Protocol 2: Esterification with Boron Trifluoride-Methanol (BF₃-Methanol)

  • Place the dried lipid extract (from Protocol 1) or a known amount of the dicarboxylic acid standard in a reaction vial.

  • Add 2 mL of 14% BF₃-Methanol solution.[6]

  • Seal the vial tightly and heat at 60°C for 30 minutes.[6]

  • Cool the vial to room temperature.

  • Add 1 mL of water and 1 mL of hexane.

  • Vortex vigorously for 1 minute to extract the newly formed dimethyl esters into the hexane layer.[6]

  • Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial for GC injection.

Gas Chromatography (GC) Method

The choice of GC column and operating conditions is paramount for achieving the desired separation and resolution. For long-chain unsaturated esters, a polar stationary phase is generally recommended.

Recommended GC System Configuration

Parameter	Recommendation for FID Analysis	Recommendation for MS Analysis	Rationale
GC System	Agilent 8890 GC or equivalent	Agilent 8890 GC coupled to a 5977B MSD or equivalent	Standard, high-performance GC systems suitable for routine and research analysis.
Injector	Split/Splitless	Split/Splitless	Provides flexibility for different sample concentrations. A split injection is preferred to avoid column overload.
Liner	Deactivated, glass wool liner	Deactivated, glass wool liner	Inert surface prevents analyte degradation. Glass wool aids in sample volatilization.
Carrier Gas	Helium or Hydrogen	Helium	Helium is the standard for MS compatibility. Hydrogen can be used with FID for faster analysis.
Column	Polar Capillary Column (e.g., Agilent J&W DB-23, Restek FAMEWAX)	Polar Capillary Column (e.g., Agilent J&W DB-23, Restek FAMEWAX)	These polyethylene glycol (PEG) or biscyanopropyl phases provide good selectivity for separating unsaturated esters.[1][2]
Detector	Flame Ionization Detector (FID)	Mass Spectrometer (MS)	FID offers high sensitivity and a wide linear range for quantification. MS provides structural information for definitive identification.[8]

Optimized GC Method Parameters

Parameter	Value
Injector Temperature	250°C
Injection Mode	Split (Split Ratio 20:1)
Injection Volume	1 µL
Carrier Gas Flow	1.2 mL/min (Constant Flow)
Oven Program
- Initial Temperature	150°C
- Hold Time	1 min
- Ramp Rate	5°C/min
- Final Temperature	240°C
- Final Hold Time	10 min
FID Temperature	270°C
MS Transfer Line Temp	250°C
MS Source Temp	230°C
MS Quadrupole Temp	150°C
MS Ionization Mode	Electron Ionization (EI) at 70 eV
MS Scan Range	40-550 m/z

Data Analysis and Interpretation

Identification

With an FID, the primary means of identification is by comparing the retention time of the analyte peak with that of a pure, injected standard. When using MS, identification is confirmed by matching the acquired mass spectrum with a reference spectrum from a standard or a spectral library. The fragmentation pattern in the mass spectrum will be characteristic of the molecule's structure.

Quantification

For accurate quantification, an external standard calibration is recommended.

• Protocol 3: External Standard Calibration

  • Prepare a series of calibration standards of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate at different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in hexane.

  • Inject each standard into the GC system using the method described above.

  • Construct a calibration curve by plotting the peak area against the concentration.

  • Inject the prepared sample and determine its peak area.

  • Calculate the concentration of the analyte in the sample using the calibration curve.

System Suitability and Quality Control

To ensure the reliability of the results, the following quality control measures should be implemented:

• Blank Injections: Inject a solvent blank (hexane) periodically to check for system contamination.

• System Suitability: Inject a mid-level calibration standard at the beginning and end of each analytical run to monitor for changes in retention time and detector response.

• Spiked Samples: In complex matrices, analyze a sample spiked with a known amount of the analyte to assess matrix effects and recovery.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the gas chromatographic analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The outlined procedures for sample preparation and GC-FID/MS analysis are based on established methods for similar long-chain unsaturated esters. Adherence to these guidelines, coupled with proper method validation using a certified reference standard, will ensure accurate and reproducible results for researchers and scientists in the pharmaceutical and life sciences industries.

References

• Organomation. (2024, November 19). Plant Lipid Sample Preparation for GC-MS Analysis. Available at: [Link]

• MicroChems - Experiments. (2021, May 9). Sample Preparation for Fatty Acid Composition Analysis_Fatty Acid Methy Ester (FAME) Preparation-GC. YouTube. Available at: [Link]

• Miwa, T. K., Mikolajczak, K. L., Earle, F. R., & Wolff, I. A. (1960). Gas chromatographic characterization of fatty acids. Identification constants for mono- and dicarboxylic methyl esters. Analytical Chemistry, 32(13), 1739–1742.
• Sharpless, N. E. (1963). STRUCTURAL EFFECTS ON QUANTITATIVE GAS-CHROMATOGRAPHIC DETECTOR RESPONSE. METHYL ESTERS OF DICARBOXYLIC ACIDS.
• Carvalho, A. P., & Malcata, F. X. (2005). Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies. Journal of Agricultural and Food Chemistry, 53(13), 5049–5059.

• Miwa, T. K., Mikolajczak, K. L., Earle, F. R., & Wolff, I. A. (1960). Gas chromatographic characterization of fatty acids. Identification constants for mono- and dicarboxylic methyl esters. Analytical Chemistry. Available at: [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. Available at: [Link]

• AOCS. (2019, July 23). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Available at: [Link]

• Weatherly, C. A., Zhang, Y., et al. (2016). Analysis of Long-Chain Unsaturated Fatty Acids by Ionic Liquid Gas Chromatography. Journal of Agricultural and Food Chemistry, 64(6), 1422–1432.

• Weatherly, C. A., et al. (2016). Analysis of Long-Chain Unsaturated Fatty Acids by Ionic Liquid Gas Chromatography. Semantic Scholar. Available at: [Link]

• Weatherly, C. A., et al. (2016). Analysis of Long-Chain Unsaturated Fatty Acids by Ionic Liquid Gas Chromatography. Europe PMC. Available at: [Link]

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Available at: [Link]

• LCGC International. (2023, December 5). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. Available at: [Link]

• Stoffel, W., Chu, F., & Ahrens, E. H. (1959). Analysis of Long-Chain Fatty Acids by Gas-Liquid Chromatography. Analytical Chemistry, 31(2), 307–308.

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Available at: [Link]

• National Institutes of Health (NIH). (2024, October 5). Determination of double bond positions in unsaturated fatty acids by pre-column derivatization with dimethyl and dipyridyl disulfide followed by LC-SWATH-MS analysis. Available at: [Link]

• Xu, Y. J., & Zhang, J. (2013).

Sources

• 1. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]
• 2. gcms.cz [gcms.cz]
• 3. pubs.acs.org [pubs.acs.org]
• 4. STRUCTURAL EFFECTS ON QUANTITATIVE GAS-CHROMATOGRAPHIC DETECTOR RESPONSE. METHYL ESTERS OF DICARBOXYLIC ACIDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. blog.organomation.com [blog.organomation.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Determination of fatty acid methyl esters by GC-triple quadrupole MS using electron and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the NMR Spectroscopic Analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain unsaturated diester with a non-conjugated triene system. The precise determination of its chemical structure is critical for its application in materials science, drug development, and as a biochemical probe. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful analytical technique for the unambiguous structural elucidation and quantification of such molecules.[1][2] Its non-destructive nature allows for the recovery of precious samples, and the wealth of information provided on the molecular environment of each atom is unparalleled.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the detailed NMR analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. It covers the rationale behind experimental choices, step-by-step protocols for one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC) NMR experiments, and a detailed guide to spectral interpretation.

Core Principles: Why NMR for this Molecule?

The structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate presents several key challenges and questions that NMR is uniquely suited to answer:

• Stereochemistry of the Double Bonds: The (E)-configuration of the three double bonds is a critical structural feature. ¹H NMR, through the measurement of proton-proton coupling constants (J-values) across the double bonds, provides definitive evidence for their stereochemistry.

• Confirmation of the Non-Conjugated System: The "skipped" or 1,4-diene relationship between the double bonds (separated by a methylene group) has a characteristic NMR fingerprint, particularly in the chemical shifts of the bis-allylic protons.

• Regioisomeric Purity: NMR can readily distinguish between the target molecule and any potential regioisomers that may have formed during synthesis.

• Quantitative Analysis: Quantitative NMR (qNMR) can be employed to determine the purity of the sample without the need for a specific reference standard of the analyte itself.[3][4]

Experimental Workflow: From Sample Preparation to Data Acquisition

A logical workflow is essential for obtaining high-quality, reproducible NMR data. The following diagram outlines the recommended process for the complete NMR characterization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Caption: Recommended workflow for comprehensive NMR analysis.

Part 1: Qualitative Analysis Protocols

Sample Preparation

The quality of the NMR spectrum is directly dependent on the sample preparation.

• Solvent Selection: Deuterated chloroform (CDCl₃) is the recommended solvent due to the non-polar nature of the long aliphatic chain of the target molecule.[5] It offers excellent solubility for many organic compounds and is easy to remove by evaporation if sample recovery is needed.

• Concentration: For qualitative ¹H NMR, a concentration of 10-20 mg in 0.6-0.7 mL of CDCl₃ is optimal. For ¹³C NMR, a slightly higher concentration (20-30 mg) may be beneficial to improve the signal-to-noise ratio in a shorter acquisition time.

• Procedure:

  • Accurately weigh 10-20 mg of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate into a clean, dry vial.

  • Add 0.6-0.7 mL of CDCl₃.

  • Gently vortex or swirl the vial until the sample is completely dissolved.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

1D NMR Spectroscopy

1.2.1. ¹H NMR: The Foundational Spectrum

The ¹H NMR spectrum provides crucial information on the different types of protons and their connectivity.

Table 1: Recommended Acquisition Parameters for ¹H NMR

Parameter	Recommended Value	Rationale
Spectrometer Frequency	≥ 400 MHz	Higher field strength provides better signal dispersion, which is crucial for resolving complex multiplets.
Pulse Program	Standard single pulse (zg)	A simple excitation pulse is sufficient for qualitative analysis.
Spectral Width	~12 ppm	To cover the entire range of proton chemical shifts in organic molecules.
Acquisition Time (AQ)	2-3 seconds	To ensure good digital resolution.
Relaxation Delay (D1)	1-2 seconds	Sufficient for qualitative analysis where precise integration is not the primary goal.
Number of Scans (NS)	8-16	To achieve an adequate signal-to-noise ratio.
Temperature	298 K (25 °C)	Standard operating temperature.

1.2.2. ¹³C{¹H} NMR: The Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Table 2: Recommended Acquisition Parameters for ¹³C{¹H} NMR

Parameter	Recommended Value	Rationale
Spectrometer Frequency	≥ 100 MHz (for a 400 MHz ¹H)	Corresponds to the ¹H frequency.
Pulse Program	zgpg30 or zgdc30	A 30° pulse angle is used to reduce the long relaxation times of carbon nuclei, allowing for faster acquisition.[6]
Decoupling	Broadband proton decoupling	To simplify the spectrum to singlets for each carbon and benefit from the Nuclear Overhauser Effect (NOE).[6]
Spectral Width	~220 ppm	To cover the full range of carbon chemical shifts.
Acquisition Time (AQ)	~1.0 second	A balance between resolution and experiment time.[6]
Relaxation Delay (D1)	~2.0 seconds	A standard delay for qualitative spectra.[6]
Number of Scans (NS)	≥ 128	A higher number of scans is needed due to the low natural abundance of ¹³C.[6]

1.2.3. DEPT: Assigning Carbon Multiplicity

Distortionless Enhancement by Polarization Transfer (DEPT) experiments are essential for differentiating between CH, CH₂, and CH₃ groups.[7][8]

• DEPT-90: This experiment will only show signals for CH (methine) carbons.

• DEPT-135: This experiment will show positive signals for CH and CH₃ carbons and negative signals for CH₂ carbons. Quaternary carbons are not observed in DEPT spectra.[7][9]

By comparing the standard ¹³C spectrum with the DEPT-90 and DEPT-135 spectra, an unambiguous assignment of each carbon's multiplicity can be made.

Caption: Logic for interpreting DEPT spectra.

2D NMR Spectroscopy

1.3.1. ¹H-¹H COSY: Mapping Proton-Proton Couplings

The Correlation Spectroscopy (COSY) experiment identifies protons that are coupled to each other, typically through two or three bonds.[10] This is invaluable for tracing out the spin systems within the molecule's aliphatic chains.

Table 3: Recommended Acquisition Parameters for ¹H-¹H COSY

Parameter	Recommended Value	Rationale
Pulse Program	cosygpqf	Standard gradient-selected, phase-sensitive COSY.
Spectral Width (F1 & F2)	~12 ppm	Same as the ¹H spectrum.
Number of Increments (F1)	256-512	Determines the resolution in the indirect dimension.
Number of Scans (NS)	2-4 per increment	Sufficient for most samples at this concentration.
Relaxation Delay (D1)	1.5 seconds	Standard delay.

1.3.2. ¹H-¹³C HSQC: Direct Carbon-Proton Correlations

The Heteronuclear Single Quantum Coherence (HSQC) experiment shows correlations between protons and the carbons to which they are directly attached (one-bond C-H coupling).[11] This is the most reliable way to assign the chemical shifts of protonated carbons.

Table 4: Recommended Acquisition Parameters for ¹H-¹³C HSQC

Parameter	Recommended Value	Rationale
Pulse Program	hsqcedetgpsisp2.2	Standard sensitivity-enhanced, edited HSQC. This also provides multiplicity information (CH/CH₃ vs CH₂).
Spectral Width (F2 - ¹H)	~12 ppm	Matches the ¹H spectrum.
Spectral Width (F1 - ¹³C)	~180 ppm	Covers the expected range for protonated carbons.
Number of Increments (F1)	128-256	A balance between resolution and experiment time.
Number of Scans (NS)	4-8 per increment	To achieve adequate signal-to-noise.
Relaxation Delay (D1)	1.5 seconds	Standard delay.

Part 2: Quantitative ¹³C NMR Protocol

Standard proton-decoupled ¹³C NMR spectra are generally not quantitative due to long and variable spin-lattice relaxation times (T₁) for different carbon nuclei and the unequal Nuclear Overhauser Effect (NOE).[12] For accurate quantification, these effects must be mitigated.

• Rationale for Quantitative ¹³C NMR: This technique is useful for determining the molar ratio of different components in a mixture or for assessing the purity of the target molecule by comparing the integral of a specific carbon signal to that of an internal standard.

2.1. Sample Preparation for qNMR

• Accurately weigh ~30-50 mg of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and a known amount of a suitable internal standard into a vial.

• Add a relaxation agent, Chromium(III) acetylacetonate (Cr(acac)₃), at a concentration of approximately 0.1 M (about 35 mg per mL of solvent).[12] The addition of a paramagnetic relaxation agent shortens the T₁ values of all carbons, allowing for a much shorter relaxation delay and ensuring full relaxation between scans.[12][13]

• Dissolve the mixture in 0.6-0.7 mL of CDCl₃ and transfer to a 5 mm NMR tube.

2.2. Acquisition Parameters for Quantitative ¹³C NMR

Table 5: Recommended Acquisition Parameters for Quantitative ¹³C NMR

Parameter	Recommended Value	Rationale
Pulse Program	zgig (inverse-gated decoupling)	The proton decoupler is on only during acquisition, which suppresses the NOE, ensuring signal intensity is directly proportional to the number of nuclei.[14]
Pulse Angle	90°	To maximize the signal for each scan.
Acquisition Time (AQ)	~1.0 second	Standard value.
Relaxation Delay (D1)	10 seconds	With the relaxation agent, this delay is sufficient to ensure >99% relaxation for all carbons (approximately 5 x T₁).
Number of Scans (NS)	≥ 512	A higher number of scans is required to achieve a high signal-to-noise ratio for accurate integration.

Part 3: Expected Spectral Features and Interpretation

The following is a predictive guide to the NMR spectra of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate based on established chemical shift principles and data from analogous structures.[1][15]

Molecular Structure with Numbering:

Table 6: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Information
H-5, H-6, H-8, H-9, H-11, H-12	5.30 - 5.45	m	Complex multiplet due to coupling with adjacent olefinic and allylic protons.
OCH₃ (2x)	~3.67	s	Characteristic singlet for methyl ester protons.
H-7, H-10 (bis-allylic)	~2.75	t	Triplet due to coupling with two adjacent olefinic protons.
H-2, H-19	~2.30	t	Triplet, α to the carbonyl group.
H-4, H-13	~2.05	m	Multiplet, allylic protons.
H-3, H-18	~1.65	m	Multiplet, β to the carbonyl group.
H-14 to H-17	1.25 - 1.40	m	Overlapping multiplets of the methylene chain.

Table 7: Predicted ¹³C NMR Chemical Shifts and DEPT Information

Carbon(s)	Predicted δ (ppm)	DEPT-135	DEPT-90
C-1, C-20 (C=O)	~174	Absent	Absent
C-5, C-6, C-8, C-9, C-11, C-12	128 - 131	Positive	Positive
OCH₃ (2x)	~51.5	Positive	Absent
C-2, C-19	~34	Negative	Absent
C-4, C-13	~29-32	Negative	Absent
C-7, C-10 (bis-allylic)	~25.6	Negative	Absent
C-3, C-18	~25	Negative	Absent
C-14 to C-17	28-30	Negative	Absent

Interpretation Logic:

• ¹H Spectrum: The key signals to confirm the structure are the olefinic protons (5.30-5.45 ppm), the sharp singlet for the two methyl esters (~3.67 ppm), and the characteristic triplet for the two bis-allylic methylene groups (~2.75 ppm). The large coupling constant (J ≈ 15 Hz) for the olefinic protons, if resolvable, would confirm the (E)-stereochemistry.

• ¹³C Spectrum: The presence of two signals in the carbonyl region (~174 ppm) and six signals in the olefinic region (128-131 ppm) are expected.

• DEPT Spectra: The DEPT-135 spectrum will be crucial for distinguishing the numerous CH₂ groups (negative signals) from the olefinic CH groups and the methyl ester CH₃ groups (positive signals). The DEPT-90 will isolate the six olefinic CH signals.

• COSY Spectrum: This will show correlations between adjacent protons, allowing for a "walk" along the carbon chain. For example, the signal for H-2 (~2.30 ppm) will show a cross-peak to H-3 (~1.65 ppm), which in turn will correlate with H-4 (~2.05 ppm), and so on.

• HSQC Spectrum: This will definitively link each proton signal to its attached carbon. For instance, the proton singlet at ~3.67 ppm will correlate with the carbon signal at ~51.5 ppm, confirming the OCH₃ assignment.

By systematically applying these protocols and interpretation strategies, researchers can achieve a complete and confident characterization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

References

• 1. benchchem.com [benchchem.com]
• 2. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 7. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 8. DEPT NMR: Signals and Problem Solving - Chemistry Steps [chemistrysteps.com]
• 9. magritek.com [magritek.com]
• 10. (5E,8E,11E,14E)-5,8,11,14-Icosatetraenoicacid | C20H32O2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 11. University of Ottawa NMR Facility Blog: How Can I Get a Quantitative 13C NMR Spectrum? [u-of-o-nmr-facility.blogspot.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. Development of quantitative 13C NMR characterization and simulation of C, H, and O content for pyrolysis oils based on 13C NMR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. aocs.org [aocs.org]

Application Notes and Protocols: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in Organic Synthesis

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This document offers detailed protocols, mechanistic insights, and a framework for utilizing this compound in a research and development setting.

Introduction and Scientific Context

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain polyunsaturated fatty acid (PUFA) derivative. While specific applications of this precise molecule are not extensively documented in publicly available literature, its structural motifs are present in numerous biologically active compounds. Polyunsaturated fatty acids and their esters are of significant interest in drug development due to their roles in various physiological processes.[1][2][3] They can be leveraged as carriers to enhance the therapeutic efficacy of anticancer drugs, for instance.[1] The presence of multiple double bonds and terminal ester functionalities in Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate makes it a versatile scaffold for further chemical modification and a potential building block in the synthesis of complex molecules.

This guide will delineate a robust, two-part synthetic strategy, commencing with the preparation of the precursor, (5E,8E,11E)-icosa-5,8,11-trienoic acid, followed by its esterification to the target dimethyl ester. The protocols are designed to be self-validating, with detailed analytical checkpoints to ensure the identity and purity of the synthesized compounds.

PART 1: Synthesis of (5E,8E,11E)-icosa-5,8,11-trienoic acid

Proposed Retrosynthetic Analysis

Caption: Retrosynthetic approach for the precursor acid.

Experimental Protocol: Synthesis of (5E,8E,11E)-icosa-5,8,11-trienoic acid (Hypothetical)

This protocol is based on general methodologies in fatty acid synthesis and should be optimized for specific laboratory conditions.

Step 1: Synthesis of a Key Alkyne Intermediate

• Reaction Setup: To a solution of a suitable terminal alkyne in an appropriate solvent (e.g., THF), add a strong base such as n-butyllithium at low temperature (-78 °C) under an inert atmosphere (Argon or Nitrogen).

• Alkylation: Introduce a suitable alkyl halide to the acetylide anion solution and allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting alkyne by column chromatography on silica gel.

Step 2: Coupling and Reduction to form the Triene System

• Coupling Reaction: Employ a suitable coupling reaction, such as a Sonogashira or Cadiot-Chodkiewicz coupling, to link two alkyne fragments.

• Partial Reduction: The resulting diyne or triyne can be partially reduced to the corresponding (E,E,E)-triene using a dissolving metal reduction (e.g., sodium in liquid ammonia) or a Lindlar catalyst under specific conditions to favor the trans isomers.

Step 3: Functional Group Manipulation and Final Product Formation

• Terminal Functionalization: Introduce a protected carboxylic acid functionality at one end of the carbon chain.

• Deprotection and Oxidation: Deprotect the terminal functional group and oxidize it to the carboxylic acid using a suitable oxidizing agent (e.g., Jones oxidation or a milder alternative like PCC followed by a Pinnick oxidation).

• Purification: Purify the final product, (5E,8E,11E)-icosa-5,8,11-trienoic acid, by flash column chromatography.

Self-Validation: The structure of the synthesized acid should be confirmed by:

• ¹H and ¹³C NMR Spectroscopy: To confirm the carbon skeleton and the stereochemistry of the double bonds.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the carboxylic acid functional group.

PART 2: Synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

The esterification of the synthesized trienoic acid is a more straightforward process with well-established protocols.

Reaction Workflow

Caption: Workflow for the synthesis of the target dimethyl ester.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol is a standard Fischer esterification method suitable for converting carboxylic acids to their methyl esters.[4][5][6]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Purpose
(5E,8E,11E)-icosa-5,8,11-trienoic acid	306.50	-	Starting Material
Methanol (Anhydrous)	32.04	0.792	Reagent & Solvent
Sulfuric Acid (Concentrated)	98.08	1.84	Catalyst
Diethyl Ether	74.12	0.713	Extraction Solvent
Saturated Sodium Bicarbonate Solution	-	-	Neutralizing Agent
Brine (Saturated Sodium Chloride Solution)	-	-	Washing Agent
Anhydrous Sodium Sulfate	142.04	-	Drying Agent

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve (5E,8E,11E)-icosa-5,8,11-trienoic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 20-50 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material. The progress can be monitored by observing the disappearance of the carboxylic acid spot and the appearance of a new, less polar ester spot.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the reaction mixture).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Self-Validation and Characterization:

The identity and purity of the final product must be rigorously confirmed using a suite of analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful tool for analyzing fatty acid methyl esters.[7][8] The GC retention time will indicate the purity, and the mass spectrum will confirm the molecular weight and provide fragmentation patterns characteristic of the ester.

• ¹H and ¹³C NMR Spectroscopy: High-resolution NMR is essential for unambiguous structure elucidation.[9][10] Key signals to observe include:

  • The methyl ester protons (~3.6-3.7 ppm in ¹H NMR) and carbonyl carbons (~174 ppm in ¹³C NMR).

  • The olefinic protons and carbons, whose chemical shifts and coupling constants will confirm the E-stereochemistry of the double bonds.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum should show the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of a strong C=O stretch for the ester at approximately 1740 cm⁻¹.

Potential Applications in Drug Development and Organic Synthesis

While direct applications are yet to be established, the structural features of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate suggest several potential avenues for research:

• Pro-drug Development: The ester functionalities can be designed to be hydrolyzed in vivo, releasing a biologically active carboxylic acid.

• Scaffold for Bioactive Molecules: The polyunsaturated chain can be a starting point for the synthesis of complex natural products or their analogs.

• Modification of Existing Drugs: Acylation of therapeutic molecules with fatty acids can improve their pharmacokinetic profiles.[11]

• Membrane-Targeting Agents: The lipophilic nature of the molecule could be exploited for designing agents that interact with cell membranes.

Conclusion

This guide provides a comprehensive framework for the synthesis and potential utilization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. By following the detailed protocols and employing the recommended analytical techniques, researchers can confidently prepare and characterize this compound for further investigation in organic synthesis and drug discovery. The provided synthetic routes, while in part hypothetical for the precursor, are based on sound and widely practiced organic chemistry principles, offering a solid foundation for laboratory implementation.

References

• Separation of Fatty Acid Dimethyl Esters on an Ionic Liquid Gas Chromatographic Column. (2025). American Laboratory. [Link]

• The powerful applications of polyunsaturated fatty acids in improving the therapeutic efficacy of anticancer drugs. (n.d.). PubMed. [Link]

• Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS. (2008). ResearchGate. [Link]

• A summary of the purification methods described. (n.d.). ResearchGate. [Link]

• Omega-3 polyunsaturated fatty acid derived lipid mediators: a comprehensive update on their application in anti-cancer drug discovery. (2024). PubMed. [Link]

• Separation of C18 Fatty Acid Esters and Fatty Acids Derived from Vegetable Oils Using Nanometer-Sized Covalent Organic Frameworks Incorporated in Polyepoxy Membranes. (2023). ACS Applied Nano Materials. [Link]

• Omega−3 fatty acid. (n.d.). Wikipedia. [Link]

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. (2020). AOCS Lipid Library. [Link]

• preparation of ester derivatives of fatty acids for chromatographic analysis. (n.d.). Semantic Scholar. [Link]

• Nutritional Value and Bioactive Lipid Constituents in Seeds of Phaseolus Bean Cultivated in Bulgaria. (2023). MDPI. [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). Perceptive BioScience. [Link]

• Fatty Acids as Therapeutic Auxiliaries for Oral and Parenteral Formulations. (2012). PMC. [Link]

• The total synthesis and metabolism of octadeca-5,8,11-trienoate, elicosa-10,13-dienoate ... (1971). PubMed. [Link]

• Preferential formation of mono-dimethyl disulfide adducts for determining double bond positions of poly-unsaturated fatty acids. (2022). Journal of the American Oil Chemists' Society. [Link]

• Direct preparation of fatty acid methyl esters and determination of in vitro antioxidant potential of lipid from fresh Sebal. (2015). Journal of Applied Pharmaceutical Science. [Link]

• 5,8,11-Eicosatrienoic Acid. (n.d.). PubChem. [Link]

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. (2019). AOCS. [Link]

• High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. (2012). PMC. [Link]

• Fatty Acid Methyl Esters with Two Vicinal Alkylthio Side Chains and Their NMR Characterization. (2018). ResearchGate. [Link]

• 5,8,11-Eicosatrienoic acid (HMDB0010378). (n.d.). Human Metabolome Database. [Link]

• Direct methylation procedure for converting fatty amides to fatty acid methyl esters in feed and digesta samples. (2001). PubMed. [Link]

• Mass Spectrometric Analysis of Long-Chain Lipids. (2010). PMC. [Link]

• Determination of trans double bonds in polyunsaturated fatty acid methyl esters from their electron impact mass spectra. (2005). ResearchGate. [Link]

• Eicosa-5,8,11-trienoic acid. (n.d.). PubChem. [Link]

• Preparation of Fatty Acid Derivatives for their Further Analysis and Quantification by Gas Chromatography. (2018). ResearchGate. [Link]

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• 1. The powerful applications of polyunsaturated fatty acids in improving the therapeutic efficacy of anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Omega-3 polyunsaturated fatty acid derived lipid mediators: a comprehensive update on their application in anti-cancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Omega−3 fatty acid - Wikipedia [en.wikipedia.org]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. [PDF] PREPARATION OF ESTER DERIVATIVES OF FATTY ACIDS FOR CHROMATOGRAPHIC ANALYSIS | Semantic Scholar [semanticscholar.org]
• 6. aocs.org [aocs.org]
• 7. researchgate.net [researchgate.net]
• 8. par.nsf.gov [par.nsf.gov]
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• 11. Fatty Acids as Therapeutic Auxiliaries for Oral and Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Selective Reduction of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate to (5E,8E,11E)-icosa-5,8,11-triene-1,20-diol

Introduction

Long-chain diols, particularly those incorporating unsaturation, are valuable synthetic intermediates in the development of novel polymers, surfactants, and biologically active molecules.[1][2] This application note provides a comprehensive guide for the selective reduction of the diester, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, to its corresponding α,ω-diol, (5E,8E,11E)-icosa-5,8,11-triene-1,20-diol. The protocol leverages the powerful reducing agent, lithium aluminum hydride (LAH), and emphasizes chemoselectivity, safety, and thorough product characterization. This guide is intended for researchers and professionals in organic synthesis and drug development.

The core challenge of this transformation lies in the complete reduction of both ester functionalities without compromising the integrity of the three non-conjugated carbon-carbon double bonds within the C20 backbone. Lithium aluminum hydride is a potent nucleophilic reducing agent ideally suited for the reduction of polar multiple bonds, such as those in esters, to their corresponding alcohols.[3] Crucially, LAH does not typically reduce isolated, non-polar carbon-carbon double or triple bonds, ensuring the preservation of the polyunsaturated chain in our target molecule.[3]

This document provides a detailed experimental protocol, safety considerations for handling pyrophoric reagents, methods for reaction monitoring, and a comprehensive guide to the purification and characterization of the final product.

Chemical Structures and Reaction Scheme

Compound Name	Structure	Molecular Formula	Molar Mass ( g/mol )
Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	Structure of starting material to be inserted here	C22H34O4	362.50
(5E,8E,11E)-icosa-5,8,11-triene-1,20-diol	Structure of product to be inserted here	C20H36O2	308.50

Reaction Scheme:

Caption: Reduction of the diester to the diol.

Experimental Protocol

This protocol is designed for the reduction of 1 gram of the starting diester. For scaling up, all reagent quantities and solvent volumes should be adjusted proportionally, and additional safety precautions may be necessary.

Materials and Reagents

Reagent	Grade	Supplier
Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	≥95%	Varies
Lithium Aluminum Hydride (LAH)	1.0 M solution in THF	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%, inhibitor-free	Sigma-Aldrich
Diethyl Ether (Et2O)	Anhydrous	Fisher Scientific
Sodium Hydroxide (NaOH)	Pellets, ≥97%	VWR
Anhydrous Sodium Sulfate (Na2SO4)	Granular	EMD Millipore
Deionized Water
Ethyl Acetate	ACS Grade	Fisher Scientific
Hexanes	ACS Grade	Fisher Scientific
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies

Equipment

• Three-necked round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon gas inlet

• Dropping funnel

• Ice bath

• Heating mantle (for drying glassware)

• Rotary evaporator

• Glassware for extraction and filtration

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

• Glass column for chromatography

Reaction Setup and Procedure

Caption: Experimental workflow for the synthesis.

Step-by-Step Protocol:

• Preparation: All glassware should be thoroughly dried in an oven at 120 °C overnight and allowed to cool under a stream of dry nitrogen or argon. The reaction should be conducted under an inert atmosphere.

• LAH Addition: To the three-necked flask equipped with a magnetic stir bar and under a positive pressure of inert gas, add 5.5 mL of a 1.0 M solution of LiAlH4 in THF (5.5 mmol, 2.0 equivalents) via syringe.

• Cooling: Cool the LAH suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve 1.0 g of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (2.76 mmol, 1.0 equivalent) in 10 mL of anhydrous THF. Transfer this solution to a dropping funnel and add it dropwise to the stirred LAH suspension over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC). Withdraw a small aliquot of the reaction mixture, quench it carefully with a few drops of ethyl acetate followed by water, extract with diethyl ether, and spot on a silica gel TLC plate. A suitable eluent system is 30-50% ethyl acetate in hexanes. The disappearance of the starting material spot (ester) and the appearance of a more polar product spot (diol) at a lower Rf value indicates the reaction is proceeding.

• Quenching the Reaction (Fieser Work-up): Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Cautiously and slowly add the following reagents dropwise with vigorous stirring:

  • 0.21 mL of water (for x g of LAH, add x mL of water; here x ≈ 0.21 g).

  • 0.21 mL of 15% aqueous sodium hydroxide solution.

  • 0.63 mL of water.

• Stirring and Filtration: Remove the ice bath and stir the resulting granular precipitate at room temperature for 30 minutes. Add anhydrous sodium sulfate to ensure complete drying of the organic layer and stir for another 15 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether or THF.

• Work-up and Extraction: Combine the filtrate and washings. If an aqueous layer is present, separate it and extract it twice with diethyl ether. Combine all organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude diol.

Safety Precautions

• Lithium aluminum hydride is a highly reactive, pyrophoric, and water-reactive reagent. It can ignite spontaneously in moist air and reacts violently with water and protic solvents, releasing flammable hydrogen gas.[4]

• Always handle LAH under an inert atmosphere (nitrogen or argon).

• Wear appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and chemical-resistant gloves.

• Ensure a Class D fire extinguisher (for combustible metals) and a container of dry sand are readily accessible. Do not use water, carbon dioxide, or soda-acid extinguishers on an LAH fire.

• The quenching of excess LAH is highly exothermic and generates hydrogen gas. Perform this step slowly and with adequate cooling and ventilation in a fume hood.

Purification and Characterization

Purification by Column Chromatography

The crude product can be purified by flash column chromatography on silica gel.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50-60%) is typically effective. The optimal eluent composition should be determined by TLC analysis of the crude product.

• Procedure: Dissolve the crude diol in a minimal amount of dichloromethane or the initial eluent mixture. Adsorb this onto a small amount of silica gel and load it onto the column. Elute with the solvent gradient, collecting fractions and monitoring by TLC. Combine the fractions containing the pure diol and remove the solvent under reduced pressure.

Characterization of (5E,8E,11E)-icosa-5,8,11-triene-1,20-diol

1. ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy:

• Hydroxyl Protons (-OH): A broad singlet, the chemical shift of which is dependent on concentration and solvent.

• Methylene Protons adjacent to Hydroxyl Groups (-CH₂-OH): A triplet around 3.6 ppm.

• Olefinic Protons (-CH=CH-): Multiplets in the region of 5.3-5.5 ppm.

• Allylic Protons (=CH-CH₂-CH=): A triplet around 2.8 ppm.

• Methylene Protons adjacent to Olefins (-CH₂-CH=): Multiplets around 2.0-2.1 ppm.

• Aliphatic Methylene Protons (-CH₂-): A complex multiplet or broad singlet in the region of 1.2-1.6 ppm.

2. ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy:

• Methylene Carbons adjacent to Hydroxyl Groups (-CH₂-OH): A signal around 62-63 ppm.

• Olefinic Carbons (-CH=CH-): Signals in the range of 128-132 ppm.

• Allylic Carbons (=CH-CH₂-CH=): A signal around 25-26 ppm.

• Other Aliphatic Methylene Carbons: Signals in the region of 25-35 ppm.

3. Mass Spectrometry (MS):

• Electron Ionization (EI): The molecular ion peak (M⁺) at m/z = 308.5 may be weak or absent. Characteristic fragmentation patterns would include the loss of water (M-18), and cleavage at the C-C bonds adjacent to the hydroxyl groups and double bonds.

• Electrospray Ionization (ESI): In positive ion mode, adducts with sodium ([M+Na]⁺ at m/z = 331.5) or potassium ([M+K]⁺ at m/z = 347.6) are expected to be prominent. In negative ion mode, the deprotonated molecule ([M-H]⁻ at m/z = 307.5) may be observed.

4. Infrared (IR) Spectroscopy:

• O-H Stretch: A strong, broad absorption band in the region of 3200-3600 cm⁻¹.

• C-H Stretch (sp³): Absorptions just below 3000 cm⁻¹.

• C=C Stretch: A weak to medium absorption around 1650 cm⁻¹.

• C-O Stretch: A strong absorption in the region of 1050-1150 cm⁻¹.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Incomplete Reaction	- Insufficient LAH.- Deactivated LAH due to moisture.- Low reaction temperature or short reaction time.	- Use a larger excess of LAH (e.g., 2.5-3.0 equivalents).- Ensure all glassware and solvents are scrupulously dry.- Allow the reaction to stir for a longer period at room temperature or warm gently (e.g., to 40 °C).
Low Yield	- Product loss during work-up (e.g., formation of a stable emulsion).- Incomplete extraction.- Adsorption of the polar diol onto the silica gel during chromatography.	- Use the Fieser work-up to generate a granular precipitate that is easily filtered.- Perform multiple extractions of the aqueous layer.- Deactivate the silica gel with a small amount of triethylamine in the eluent, or use alumina for chromatography.
Presence of Aldehyde Intermediate	- Insufficient LAH.- Reaction quenched prematurely.	- Ensure sufficient LAH is used and allow the reaction to go to completion as monitored by TLC.
Reduction of Double Bonds	- This is unlikely with LAH for non-conjugated double bonds.	- Confirm the structure of the starting material and product by NMR. If double bond reduction is observed, consider a milder reducing agent, although this may not be effective for the ester reduction.

Conclusion

The reduction of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate to (5E,8E,11E)-icosa-5,8,11-triene-1,20-diol can be achieved efficiently and selectively using lithium aluminum hydride. Careful adherence to anhydrous reaction conditions, strict safety protocols for handling LAH, and a well-executed work-up procedure are paramount for a successful synthesis. The provided protocol, coupled with the guidelines for purification and characterization, offers a robust method for obtaining the desired long-chain unsaturated diol, a valuable building block for further chemical synthesis.

References

• AdiChemistry. (n.d.). Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. Retrieved from [Link]

• MDPI. (2020). Biosynthesis of Medium- to Long-Chain α,ω-Diols from Free Fatty Acids Using CYP153A Monooxygenase, Carboxylic Acid Reductase, and E. coli Endogenous Aldehyde Reductases. Retrieved from [Link]

• PubMed. (2017). Synthesis and Characterization of Diol-Based Unsaturated Polyesters: Poly(diol fumarate) and Poly(diol fumarate-co-succinate). Retrieved from [Link]

• PubMed. (2014). 1H NMR spectra of butane-1,4-diol and other 1,4-diols: DFT calculation of shifts and coupling constants. Retrieved from [Link]

• PubMed. (1969). Mass spectrometric analysis of long-chain esters of diols. Retrieved from [Link]

• MDPI. (2021). Chemical Compositions and Essential Fatty Acid Analysis of Selected Vegetable Oils and Fats. Retrieved from [Link]

• ACS Publications. (2024). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. Retrieved from [Link]

• MDPI. (2016). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

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• 2. Biosynthesis of Medium- to Long-Chain α,ω-Diols from Free Fatty Acids Using CYP153A Monooxygenase, Carboxylic Acid Reductase, and E. coli Endogenous Aldehyde Reductases | MDPI [mdpi.com]
• 3. Mass spectrometric analysis of long-chain esters of diols - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]

Application Note: Advanced Derivatization Strategies for the Structural Elucidation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction: The Analytical Challenge of Non-Conjugated Polyenoic Esters

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a C20 dicarboxylic acid dimethyl ester featuring three non-conjugated double bonds. While amenable to standard gas chromatography (GC) and liquid chromatography (LC) analysis, its simple electron ionization mass spectrometry (EI-MS) fragmentation pattern is often uninformative for the precise localization of these double bonds. The charge tends to remain on the ester functional groups, and facile migration of the double bonds upon ionization can obscure the original isomeric structure.[1] This ambiguity is a significant barrier in metabolism studies, natural product identification, and quality control of specialty chemicals where precise structural confirmation is paramount.

To overcome this challenge, chemical derivatization is an indispensable tool. By introducing a charge-remote fragmentation directing group or by modifying the double bonds themselves, we can generate derivatives that produce diagnostic ions in the mass spectrometer, allowing for unambiguous structural assignment. This application note provides detailed protocols and the underlying chemical rationale for three robust derivatization techniques applicable to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and similar polyunsaturated fatty acid (PUFA) esters:

• 4,4-Dimethyloxazoline (DMOX) Derivatization: For definitive double bond localization via GC-MS.

• Picolinyl Ester Derivatization: An alternative, powerful technique for structural determination by GC-MS.

• Epoxidation for MS/MS Analysis: A versatile method for pinpointing unsaturation, suitable for both LC-MS and GC-MS platforms.

4,4-Dimethyloxazoline (DMOX) Derivatization for GC-MS Analysis

Principle and Expertise

DMOX derivatization is a gold-standard method for determining the position of double bonds in fatty acid chains. The analyte, already a methyl ester, is first converted to an N-(2-hydroxy-2-methylpropyl)amide. This intermediate is then cyclized to form the DMOX derivative. In the mass spectrometer, the nitrogen atom of the oxazoline ring effectively fixes the positive charge. Fragmentation is then directed along the alkyl chain, and the positions of the double bonds are revealed by characteristic 12 atomic mass unit (amu) gaps in the spectrum of ions, corresponding to the location of the C=C bond.[2] This method is particularly well-suited for the structural analysis of PUFAs.[3][4][5]

Experimental Workflow: DMOX Derivatization

Caption: Workflow for DMOX derivatization of the target analyte.

Detailed Protocol: DMOX Synthesis

This protocol is adapted from the mild preparation method suitable for PUFAs.[3][5]

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (approx. 1-5 mg)

• 2-amino-2-methyl-1-propanol (AMP)

• Sodium methoxide (catalytic amount, e.g., a few crystals)

• Hexane, HPLC grade

• Diethyl ether, anhydrous

• Trifluoroacetic anhydride (TFAA)

• Deionized water

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with PTFE-lined caps

Procedure:

• Amidation:

  • To 1-5 mg of the dimethyl ester in a reaction vial, add 0.5 mL of 2-amino-2-methyl-1-propanol.

  • Add a catalytic amount of sodium methoxide.

  • Seal the vial and allow the reaction to proceed overnight at room temperature with gentle stirring.[3][4]

• Extraction of Hydroxyamide Intermediate:

  • Add 1 mL of deionized water to the reaction mixture.

  • Extract the hydroxyamide intermediate with 2 mL of a hexane:diethyl ether (1:1 v/v) solution. Vortex thoroughly.

  • Allow the layers to separate and carefully transfer the upper organic layer to a new vial.

  • Dry the organic extract over anhydrous sodium sulfate.

• Cyclization to DMOX Derivative:

  • Evaporate the solvent from the dried extract under a gentle stream of nitrogen.

  • To the residue, add 50 µL of trifluoroacetic anhydride.

  • Seal the vial and heat at 50°C for 45 minutes.[3][4]

• Sample Preparation for GC-MS:

  • Cool the reaction vial to room temperature.

  • Evaporate the excess TFAA under a stream of nitrogen.

  • Reconstitute the resulting bis-DMOX derivative in a suitable volume of hexane (e.g., 100 µL) for GC-MS injection.

Expected Mass Spectrum Fragmentation: The resulting bis-DMOX derivative will show a molecular ion. The key diagnostic fragments will appear as a series of ions separated by 14 amu (CH2 groups). At the original location of a double bond (e.g., at C5), a gap of 12 amu will be observed between adjacent fragment ions instead of the usual 14 amu, pinpointing the position of unsaturation.

Picolinyl Ester Derivatization for GC-MS Analysis

Principle and Expertise

Picolinyl ester derivatization is another effective method for localizing structural features, including double bonds and branches, in fatty acid chains.[1] The analyte is first hydrolyzed to the dicarboxylic acid, then converted to the corresponding bis-picolinyl ester. The mechanism of fragmentation under EI is initiated by the removal of an electron from the nitrogen of the pyridine ring. This electron-deficient site abstracts a hydrogen atom from the alkyl chain, creating a radical site that directs specific cleavage along the chain.[1] This results in a series of diagnostic ions that can be used to reconstruct the molecule's structure.

Experimental Workflow: Picolinyl Ester Derivatization

Caption: Workflow for picolinyl ester derivatization.

Detailed Protocol: Picolinyl Ester Synthesis

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (approx. 1-5 mg)

• Potassium hydroxide (KOH)

• Methanol

• Hydrochloric acid (HCl) for acidification

• Thionyl chloride (SOCl₂)

• 3-Pyridylcarbinol (3-pyridinemethanol)

• Hexane, HPLC grade

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with PTFE-lined caps

Procedure:

• Hydrolysis (Saponification):

  • Dissolve 1-5 mg of the dimethyl ester in 1 mL of 0.5 M KOH in methanol.

  • Heat the mixture at 60°C for 1 hour to ensure complete hydrolysis to the dicarboxylic acid salt.

  • Cool and acidify the solution with 1 M HCl to a pH of ~2-3.

  • Extract the free dicarboxylic acid with hexane or diethyl ether, wash with water, and dry the organic phase over anhydrous sodium sulfate.

  • Evaporate the solvent to yield the purified dicarboxylic acid.

• Acid Chloride Formation:

  • To the dried dicarboxylic acid, add 0.5 mL of thionyl chloride.

  • Heat gently at 50°C for 30 minutes to form the diacyl chloride.

  • Remove the excess thionyl chloride under a stream of nitrogen. (Caution: Perform in a fume hood) .

• Esterification:

  • To the diacyl chloride, add a solution of 0.5 mL of 3-pyridylcarbinol in pyridine.

  • Allow the reaction to proceed at room temperature for 1 hour.

• Sample Preparation for GC-MS:

  • Extract the resulting bis-picolinyl ester with hexane.

  • Wash the hexane layer sequentially with water, dilute sodium bicarbonate, and finally water.

  • Dry the hexane layer over anhydrous sodium sulfate.

  • The solution can be concentrated and is now ready for GC-MS analysis.

Expected Mass Spectrum Fragmentation: The mass spectrum of the picolinyl ester will show a prominent molecular ion. A series of radical-induced cleavage fragments will appear, allowing for the reconstruction of the carbon chain. The fragmentation pattern around the double bonds will be distinct, helping to confirm their original positions.[6]

Epoxidation for Double Bond Localization by MS

Principle and Expertise

Epoxidation converts the double bonds into epoxide rings. These derivatives are amenable to analysis by both GC-MS and LC-MS. Upon collision-induced dissociation (CID) in a mass spectrometer, the epoxide rings provide specific cleavage points. This results in diagnostic fragment ions that reveal the original location of the double bond.[7][8] This technique is particularly powerful when coupled with high-resolution mass spectrometry and tandem MS (MS/MS) capabilities. Chemical epoxidation is commonly achieved using peroxy acids like m-chloroperoxybenzoic acid (mCPBA).[7][8]

Experimental Workflow: Epoxidation

Caption: General workflow for epoxidation of the target analyte.

Detailed Protocol: mCPBA Epoxidation

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (approx. 100 µg)

• meta-Chloroperoxybenzoic acid (mCPBA)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup:

  • Dissolve ~100 µg of the dimethyl ester in 200 µL of anhydrous DCM in a small vial.

  • Add a molar excess of mCPBA (e.g., 3.3 equivalents to target all three double bonds).

  • Stir the reaction at room temperature for 1-2 hours, or until TLC/LC-MS analysis shows complete consumption of the starting material.

• Workup and Purification:

  • Quench the reaction by adding 1 mL of saturated sodium bicarbonate solution to neutralize the excess peroxy acid and the m-chlorobenzoic acid byproduct.

  • Extract the organic layer with DCM (2 x 1 mL).

  • Wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous sodium sulfate.

• Sample Preparation for Analysis:

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for either LC-MS (e.g., methanol/acetonitrile) or GC-MS (e.g., hexane).

Expected Mass Spectrum Fragmentation: In tandem MS (e.g., using ESI-LC-MS/MS), the protonated or sodiated molecular ion of the epoxidized analyte is selected. Upon CID, cleavage occurs on either side of the epoxide ring, yielding diagnostic fragment ions. The masses of these fragments will correspond to the two parts of the molecule cleaved at the site of the original double bond, allowing for precise localization.[8]

Data Summary and Method Selection

Derivatization Method	Primary Instrument	Key Advantage	Considerations
DMOX	GC-MS	Produces highly diagnostic, easily interpretable spectra for double bond location.[2][3]	Multi-step synthesis; potential for side reactions if not performed carefully.
Picolinyl Ester	GC-MS	Robust fragmentation pattern for overall structural elucidation.[1]	Requires initial hydrolysis of the ester, adding steps to the protocol.
Epoxidation	LC-MS/MS, GC-MS	Versatile for different platforms; excellent for tandem MS analysis.[7][8]	May produce a mixture of mono-, di-, and tris-epoxides if the reaction is not driven to completion.

The structural elucidation of polyenoic esters like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate requires specialized analytical strategies. Standard MS analysis is often insufficient for localizing the non-conjugated double bonds. The derivatization protocols detailed in this application note—DMOX, picolinyl esterification, and epoxidation—provide robust and reliable means to generate derivatives with predictable and informative fragmentation patterns. For routine GC-MS analysis aimed specifically at double bond localization, DMOX derivatization is highly recommended due to its clear and well-documented fragmentation rules. Picolinyl esterification offers a comprehensive alternative for full-chain structural confirmation. For laboratories equipped with tandem mass spectrometry, particularly LC-MS/MS, epoxidation offers a versatile and powerful approach. The selection of the optimal method will depend on the specific analytical instrumentation available and the ultimate research question being addressed.

References

• Svetashev, V. I. (2011). Mild method for preparation of 4,4-dimethyloxazoline derivatives of polyunsaturated fatty acids for GC-MS. Lipids, 46(5), 463–467. [Link]

• Semantic Scholar. (n.d.). Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS. Retrieved from [Link]

• Harvey, D. J. (1998). Picolinyl esters for the structural determination of fatty acids by GC/MS. Molecular Biotechnology, 10(3), 251–260. [Link]

• Balazy, M., & Murphy, R. C. (1989). Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. Biomedical & Environmental Mass Spectrometry, 18(5), 328–336. [Link]

• ResearchGate. (n.d.). Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS | Request PDF. Retrieved from [Link]

• Yu, J., Alshaar, B., & Heiles, S. (2022). Photochemical epoxidation for the mass spectrometric elucidation of lipid structures. ChemRxiv. [Link]

• Zhang, J. Y., Yu, Q. T., Huang, Z. H., & Wang, H. Y. (1988). 2-Alkenyl-4,4-dimethyloxazolines as derivatives for the structural elucidation of isomeric unsaturated fatty acids. Lipids, 23(4), 329–333. [Link]

• Yeh, C. H., Hsu, C. Y., & Hsu, C. C. (2019). Deep Lipidomics and Molecular Imaging of Unsaturated Lipid Isomers: A Universal Strategy Initiated by mCPBA Epoxidation. bioRxiv. [Link]

• Yu, J., Alshaar, B., & Heiles, S. (2022). Photochemical epoxidation for the mass spectrometric elucidation of lipid structures. Analytical Chemistry. [Link]

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Application Notes and Protocols for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as a Novel Internal Standard in Quantitative Lipidomics

Abstract

The accurate quantification of lipid species is paramount in lipidomics research for biomarker discovery and understanding disease mechanisms. The inherent variability in sample preparation and mass spectrometric analysis necessitates the use of internal standards to ensure data reliability. This document introduces the theoretical application of a novel compound, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate , as an internal standard for quantitative lipidomics. We provide a comprehensive guide for researchers, scientists, and drug development professionals, detailing the rationale for its selection, its putative physicochemical properties, and detailed protocols for its application in both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) workflows.

The Imperative for Rigorous Quantification in Lipidomics: The Role of an Internal Standard

Lipidomics, the large-scale study of lipids, presents significant analytical challenges due to the vast chemical diversity and wide dynamic range of lipid concentrations in biological systems.[1][2] Quantitative accuracy is frequently compromised by variations introduced during sample handling, extraction efficiency, and instrument response.[3][4] An internal standard (IS) is a compound of known concentration added to samples prior to analysis to normalize for these variations.[4][5]

The ideal internal standard should be chemically similar to the analytes of interest but structurally distinct enough to be differentiated by the mass spectrometer.[6] It should not be naturally present in the sample and must be added at the earliest possible stage of the workflow to account for variability throughout the entire process.[3] While stable isotope-labeled lipids are considered the gold standard, their availability is limited and cost can be prohibitive for comprehensive lipid profiling.[1][6] This necessitates the exploration of novel, non-endogenous compounds as effective internal standards.

Theoretical Suitability of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as an Internal Standard

While not yet established in the literature as a commercially available standard for lipidomics, the chemical structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate suggests its potential as a valuable internal standard for specific applications.

Rationale for Selection:

• Non-Endogenous Nature: As a C20 dicarboxylic acid with methyl-esterified ends, this compound is not a known endogenous metabolite in most mammalian systems, preventing interference from the biological matrix.

• Chemical Stability: The dimethyl ester form offers greater stability and volatility compared to its corresponding free dicarboxylic acid, making it amenable to both LC and GC-based methods.

• Unique Mass and Fragmentation: Its unique molecular weight and predicted fragmentation pattern upon collision-induced dissociation would allow for specific and sensitive detection via Multiple Reaction Monitoring (MRM) in LC-MS/MS or Selected Ion Monitoring (SIM) in GC-MS.

• Applicability to Dicarboxylic Acid Analysis: The growing interest in dicarboxylic acids as biomarkers for metabolic disorders makes a dedicated internal standard for this class of lipids particularly relevant.

Predicted Physicochemical Properties

Property	Value
Chemical Name	Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate
Molecular Formula	C₂₂H₃₆O₄
Exact Mass	364.2614 g/mol
Predicted Polarity	Moderately nonpolar
Predicted Solubility	Soluble in organic solvents (e.g., methanol, acetonitrile, hexane)
Predicted Volatility	Sufficient for GC analysis

Experimental Workflows and Protocols

The following sections detail the hypothetical protocols for the application of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as an internal standard.

Workflow for LC-MS/MS Based Lipidomics

This workflow is designed for the relative or absolute quantification of medium to long-chain dicarboxylic acids and other lipid classes in complex biological matrices like plasma or cell lysates.

Caption: LC-MS/MS workflow for lipid quantification using an internal standard.

Protocol:

• Preparation of Internal Standard Stock Solution:

  • Accurately weigh approximately 1 mg of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

  • Dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.

  • Prepare a working solution of 10 µg/mL by diluting the stock solution with methanol. Store at -20°C.

• Sample Preparation and Extraction:

  • For plasma samples, use 50 µL of plasma. For cultured cells, use a pellet of approximately 1 million cells.

  • Add 10 µL of the 10 µg/mL internal standard working solution to the sample.

  • Perform lipid extraction using a standard protocol such as the Folch method (chloroform:methanol) or a methyl-tert-butyl ether (MTBE) based extraction.

  • Evaporate the organic phase to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (e.g., 60:40 acetonitrile:water).

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography system.[7]

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.[8]

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[8]

  • Gradient: A suitable gradient to separate lipids, for example, starting at 30% B and increasing to 100% B over 15 minutes.

  • MS System: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for the analytes and the internal standard.

Hypothetical MRM Transitions for Internal Standard:

Compound Name	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	365.26 ([M+H]⁺)	Hypothetical 333.2 ([M+H-CH₃OH]⁺)	15
Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	382.29 ([M+NH₄]⁺)	Hypothetical 365.26 ([M+NH₄-NH₃]⁺)	10

Note: The product ions and collision energies are hypothetical and would require experimental optimization.

Workflow for GC-MS Based Lipidomics

This workflow is suitable for the analysis of fatty acid methyl esters (FAMEs), including dicarboxylic acid methyl esters. As the internal standard is already a dimethyl ester, it can be directly analyzed alongside FAMEs derived from other lipids after a transesterification step.

Caption: GC-MS workflow for FAME analysis using an internal standard.

Protocol:

• Preparation of Internal Standard Stock Solution:

  • Prepare stock and working solutions as described in the LC-MS/MS protocol (Section 3.1, Step 1).

• Sample Preparation and Derivatization:

  • To 50 µL of plasma or a homogenized tissue sample, add 10 µL of the 10 µg/mL internal standard working solution.

  • Perform a one-step transesterification by adding 1 mL of 2.5% methanolic HCl and incubating at 80°C for 1 hour.

  • After cooling, add 1 mL of hexane and 0.5 mL of water. Vortex thoroughly.

  • Centrifuge to separate the phases and transfer the upper hexane layer containing the FAMEs and the internal standard to a new vial.

  • Evaporate the hexane to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in 50 µL of hexane for GC-MS analysis.

• GC-MS Analysis:

  • GC System: A gas chromatograph with a split/splitless injector.

  • Column: A polar capillary column suitable for FAME analysis (e.g., a polyethylene glycol or cyanopropyl-modified column).

  • Oven Program: A temperature gradient to separate the FAMEs, for example, starting at 100°C, ramping to 250°C.

  • MS System: A single quadrupole or triple quadrupole mass spectrometer operating in electron ionization (EI) mode.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Hypothetical SIM Ions for Internal Standard:

Compound Name	Monitored Ions (m/z)
Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	364 (Molecular Ion), Hypothetical 333 (M-31), 74 (McLafferty rearrangement)

Note: The monitored ions are based on common fragmentation patterns of fatty acid methyl esters and would need to be confirmed experimentally.

Data Analysis and Method Validation

For both LC-MS/MS and GC-MS workflows, quantification is achieved by calculating the ratio of the peak area of the analyte to the peak area of the internal standard. A calibration curve is constructed by analyzing standards of known concentrations with a constant amount of the internal standard.

Method validation should be performed to ensure the reliability of the assay, assessing the following parameters:

Validation Parameter	Description
Linearity	The range over which the analyte response is proportional to the concentration.
Accuracy	The closeness of the measured value to the true value, often assessed by spike-recovery experiments.
Precision	The degree of agreement among individual measurements (repeatability and intermediate precision).
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

Conclusion

While the application of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as an internal standard in lipidomics is currently theoretical, its chemical structure presents a compelling case for its potential utility. Its non-endogenous nature, stability as a dimethyl ester, and unique mass make it a promising candidate, particularly for the quantification of dicarboxylic acids. The detailed LC-MS/MS and GC-MS protocols provided herein offer a robust framework for the evaluation and implementation of this novel standard. Rigorous method development and validation are essential next steps to establish its efficacy and contribute to the ongoing effort to enhance the accuracy and reliability of quantitative lipidomics.

References

• Wang, M., Wang, C., & Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Mass Spectrometry Reviews, 36(5), 559-590. [Link]

• Kuklenyik, Z., et al. (2020). P−VIS: Internally-Controlled Validation of Mass Spectrometry-Based Peptide Identifications. Journal of Proteome Research, 19(10), 4165-4174. [Link]

• Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. Mass spectrometry reviews, 36(5), 559–590. [Link]

• A. H. M. Sarfaraz, et al. (2022). A concise review on lipidomics analysis in biological samples. Clinica Chimica Acta, 531, 265-277. [Link]

• Cattaneo, A., et al. (2021). List of internal standards used for lipidomics analysis. ResearchGate. [Link]

• LIPID MAPS. (2018). Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. [Link]

• Quehenberger, O., Armando, A. M., & Dennis, E. A. (2011). High sensitivity quantitative lipidomics analysis of fatty acids in biological samples by gas chromatography-mass spectrometry. Biochimica et biophysica acta, 1811(11), 648–656. [Link]

• LIPID MAPS. (2011). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. LIPID MAPS. [Link]

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• Gsenaca, D., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. PubMed. [Link]

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• Powell, W. S., et al. (2001). Quantitative analysis of 5-oxo-6,8,11,14-eicosatetraenoic acid by electrospray mass spectrometry using a deuterium-labeled internal standard. Analytical Biochemistry, 297(1), 73-82. [Link]

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Application Notes and Protocols for the Handling and Storage of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction: Understanding the Molecule

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain dicarboxylic acid dimethyl ester characterized by a 20-carbon backbone and a conjugated triene system. This molecular architecture, particularly the presence of multiple double bonds, makes it a molecule of interest for researchers in drug development and materials science. The conjugated triene system is a reactive moiety, susceptible to oxidation and other chemical transformations, which necessitates careful handling and storage to ensure its integrity for experimental use. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe and effective handling and storage of this compound.

Disclaimer: No specific Safety Data Sheet (SDS) for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is publicly available. The safety and handling recommendations provided herein are based on the general properties of long-chain polyunsaturated esters and information from SDS of structurally similar compounds. It is imperative to handle this compound with caution and to perform a thorough risk assessment before use.

Chemical and Physical Properties

Due to the lack of experimentally determined data for this specific molecule, the following table provides estimated properties based on similar long-chain unsaturated esters.

Property	Estimated Value / Characteristic	Rationale / Reference
Molecular Formula	C₂₂H₃₄O₄	Calculated from structure
Molecular Weight	362.5 g/mol	Calculated from structure
Appearance	Likely a colorless to pale yellow oil or waxy solid at room temperature.	Based on analogous long-chain unsaturated esters.
Melting Point	Expected to be low, potentially below room temperature.	Long-chain unsaturated fatty acid esters often have low melting points.[1]
Boiling Point	High; likely decomposes upon heating at atmospheric pressure.	Typical for long-chain esters.[2]
Solubility	Soluble in non-polar organic solvents (e.g., hexane, diethyl ether, chloroform, ethyl acetate). Limited solubility in polar aprotic solvents (e.g., acetone, acetonitrile). Sparingly soluble to insoluble in polar protic solvents (e.g., ethanol, methanol). Insoluble in water.	General solubility profile for long-chain dimethyl esters.[2][3]
Stability	Sensitive to air, light, heat, and moisture. Prone to oxidation, hydrolysis, and polymerization.	The conjugated triene system is highly susceptible to oxidation.[4]

Hazard Identification and Safety Precautions

Given the absence of a specific SDS, a cautious approach is warranted. The primary hazards are associated with the potential for peroxide formation upon exposure to air and the unknown toxicological profile.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn. Inspect gloves for any signs of degradation before use.

• Body Protection: A standard laboratory coat should be worn. For larger quantities, a chemical-resistant apron is recommended.

• Respiratory Protection: Work in a well-ventilated fume hood to avoid inhalation of any potential vapors or aerosols. If there is a risk of significant aerosolization and engineering controls are insufficient, a respirator may be necessary.

General Handling Practices:

• Inert Atmosphere: Due to its sensitivity to oxygen, this compound should be handled under an inert atmosphere (e.g., argon or nitrogen) whenever possible.[5][6]

• Avoid Ignition Sources: Keep away from heat, sparks, and open flames.

• Minimize Exposure: Handle the smallest quantities necessary for the experiment.

• Contingency Planning: Have an appropriate spill kit readily available. For spills of organic liquids, absorbent materials like vermiculite or sand are suitable.

Storage Protocols

The long-term stability of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is critically dependent on the storage conditions. The primary goal is to mitigate oxidation and hydrolysis.

Optimal Storage Conditions:

• Temperature: Store at -20°C or lower for long-term stability. For short-term storage (days to a few weeks), refrigeration at 2-8°C may be acceptable, but freezing is preferred.

• Atmosphere: The compound should be stored under a dry, inert atmosphere (argon or nitrogen). If the compound is supplied in a vial with a septum-sealed cap, ensure the headspace is purged with inert gas after each use.

• Container: Use amber glass vials with Teflon-lined caps to protect from light and ensure a tight seal.[7] Avoid plastic containers for storage of organic solutions, as plasticizers may leach into the sample.[7]

• Form: If the compound is a solid, it can be stored as a neat powder. If it is an oil or if it will be used frequently, preparing aliquots of a stock solution in a suitable anhydrous, deoxygenated solvent can minimize repeated exposure of the bulk material to air and moisture.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the preparation of a stock solution for use in various assays. All steps should be performed in a chemical fume hood.

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• Anhydrous, deoxygenated solvent (e.g., ethanol, dimethyl sulfoxide (DMSO), or a non-polar solvent like hexane, depending on the experimental requirements)

• Inert gas source (argon or nitrogen) with tubing and needle

• Glass vials with Teflon-lined septa

• Gastight syringes

Procedure:

• Pre-weighing Preparation: Allow the container of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate to equilibrate to room temperature before opening to prevent condensation of moisture on the cold compound.

• Inert Atmosphere: Purge a clean, dry vial with a stream of inert gas for several minutes.

• Weighing and Transfer: Quickly weigh the desired amount of the compound and transfer it to the prepared vial.

• Solvent Addition: Using a gastight syringe, add the required volume of anhydrous, deoxygenated solvent to the vial to achieve the desired concentration.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution. If necessary, brief sonication in a room temperature water bath can be used.

• Inerting and Sealing: Purge the headspace of the vial with inert gas for 1-2 minutes before tightly sealing the cap.

• Storage: Store the stock solution at -20°C or below.

Protocol 2: Quality Control and Purity Assessment

The purity of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate should be verified upon receipt and periodically during storage, especially if there are concerns about degradation. The primary methods for purity assessment are Gas Chromatography (GC) and High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[8][9]

A. Purity Assessment by GC-FID/MS:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile solvent such as hexane or ethyl acetate.

• Instrumentation: Use a GC system equipped with a flame ionization detector (FID) for quantification and a mass spectrometer (MS) for identification. A high-polarity capillary column is recommended for the separation of fatty acid methyl esters.[9]

• Analysis: Inject the sample and analyze the resulting chromatogram and mass spectrum. The purity can be estimated by the relative peak area of the compound of interest. The mass spectrum should be consistent with the expected molecular weight and fragmentation pattern.

B. Purity Assessment by HPLC-MS:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent compatible with the mobile phase (e.g., methanol or acetonitrile).

• Instrumentation: Use an HPLC system with a C18 reversed-phase column coupled to a mass spectrometer.

• Analysis: Inject the sample and monitor the elution profile. The purity can be determined from the peak area in the chromatogram, and the identity can be confirmed by the mass-to-charge ratio of the parent ion and its fragments.

Waste Disposal

All waste containing Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its solutions should be treated as hazardous chemical waste.

• Liquid Waste: Collect all liquid waste in a designated, properly labeled, sealed container. The waste container should be compatible with the solvents used. Do not mix incompatible waste streams.[10]

• Solid Waste: Contaminated consumables such as pipette tips, gloves, and paper towels should be collected in a sealed bag and disposed of as solid chemical waste.

• Disposal Procedures: Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's environmental health and safety (EHS) department for specific guidance.[11][12]

Visualizations

Workflow for Handling Air-Sensitive Compound

Caption: Workflow for handling and preparing solutions of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Degradation Pathways

Caption: Primary degradation pathways for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

References

• Cambridge Sensotec. (n.d.). The Process of Inert Gas Blanketing. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Analysis of Fatty Acid Methyl Ester. Retrieved from [Link]

• JR Hess Company. (n.d.). Frequently Asked Questions About Dimethyl Esters. Retrieved from [Link]

• ChemView. (n.d.). ACUTE TOXICITY Fatty acids, C8-18 and C18-unsatd., mixed esters with C18-unsatd. fatty acid dimers, decanoic acid, octanoic aci. Retrieved from [Link]

• REG Marketing & Logistics Group, LLC. (2023). Safety Data Sheet. Retrieved from [Link]

• Pacific Northwest National Laboratory. (n.d.). Handling Pyrophoric Reagents. Retrieved from [Link]

• Food and Chemical Toxicology. (2024). Toxicological evaluation of a fish oil concentrate containing Very Long Chain Fatty Acids. Retrieved from [Link]

• Chopra, A., et al. (2011). Determination of polyunsaturated fatty esters (PUFA) in biodiesel by GC/ GC−MS and 1H-NMR techniques. ResearchGate. Retrieved from [Link]

• Delmonte, P., et al. (2021). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns. Journal of AOAC INTERNATIONAL, 104(2), 288–299. Retrieved from [Link]

• Lenzen, S., et al. (2019). Structure-toxicity relationships of saturated and unsaturated free fatty acids for elucidating the lipotoxic effects in human EndoC-βH1 beta-cells. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1865(11), 165501. Retrieved from [Link]

• University of California, San Diego. (n.d.). Transferring Air-Sensitive Reagents. Retrieved from [Link]

• Oregon State University. (n.d.). Quenching and Disposal of Liquid Pyrophoric Materials. Retrieved from [Link]

• DiVA portal. (n.d.). Stability of Linoleic acid and its Reactivity with Bone Cement Components. Retrieved from [Link]

• National Renewable Energy Laboratory. (n.d.). Determination of Total Lipids as Fatty Acid Methyl Esters (FAME) by in situ Transesterification: Laboratory Analytical Procedure. Retrieved from [Link]

• Murphy, R. C. (2015). Mass Spectrometric Analysis of Long-Chain Lipids. Mass Spectrometry Reviews, 34(5), 519–543. Retrieved from [Link]

• CP Lab Safety. (n.d.). Esters Waste Compatibility. Retrieved from [Link]

• Miyake, Y., et al. (1998). Determination of Unsaturated Fatty Acid Composition by High-Resolution Nuclear Magnetic Resonance Spectroscopy. Journal of the American Oil Chemists' Society, 75(9), 1091–1094. Retrieved from [Link]

• Raney, K. D., et al. (2013). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of Lipid Research, 54(12), 3505–3513. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR spectra of isolated (a) dimethyl 2,5-furandicarboxylate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Inert Reassessment - PEF Fatty Acid Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Physical properties of some dicarboxylic acids. Retrieved from [Link]

• Morisseau, C., et al. (2010). Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Toxicological Sciences, 114(2), 264–273. Retrieved from [Link]

• Wang, W. X., et al. (2018). Elucidation of double‐bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono‐DMDS adducts. Rapid Communications in Mass Spectrometry, 32(19), 1679–1688. Retrieved from [Link]

• Mecking, S., et al. (2010). Long-chain linear C9 and C23 Monomers and Polycondensates from unsaturated fatty acid esters. Macromolecular Chemistry and Physics, 211(14), 1547–1554. Retrieved from [Link]

• Mazitova, A. K., et al. (2024). The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester. Polymers, 16(3), 372. Retrieved from [Link]

• University of Rochester. (n.d.). Solvents and Polarity. Retrieved from [Link]

• SpectraBase. (n.d.). 1,4-Diamantanedicarboxylic acid, dimethyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• ResearchGate. (n.d.). Polyesters by lipase-catalyzed polycondensation of unsaturated and epoxidized long-chain ?,?-dicarboxylic acid methyl esters with diols. Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. Retrieved from [Link]

• PubMed. (2016). Concentration and stabilization of C₂₀-₂₂ n-3 polyunsaturated fatty acid esters from the oil of Sardinella longiceps. Retrieved from [Link]

• University of Pennsylvania. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• MDPI. (n.d.). DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution. Retrieved from [Link]

• AOCS. (2019). Acids with conjugated unsaturation. Retrieved from [Link]

• Master Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• TIB.eu. (n.d.). Oxidative stability of conjugated diene and triene acids. Retrieved from [Link]

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• 2. jrhessco.com [jrhessco.com]
• 3. benchchem.com [benchchem.com]
• 4. Making sure you're not a bot! [tib.eu]
• 5. cambridge-sensotec.co.uk [cambridge-sensotec.co.uk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. Biodegradation of Benzene-Dicarboxylic Acid Ester Isomers by a Thermally Activated Esterase from Desulfurellaceae Bacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bch.ro [bch.ro]

Technical Notes & Optimization

Technical Support Center: Synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the technical support guide for the synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges and improving the yield of this complex polyunsaturated diester. The synthesis of molecules with multiple stereochemically defined double bonds can be intricate; this guide is designed to provide both theoretical understanding and practical solutions to common hurdles.

I. Overview of Synthetic Strategy

The synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a molecule characterized by a C20 carbon chain with three E-configured double bonds and terminal methyl ester groups, is not widely documented. A plausible and common approach for constructing such a polyene system with stereochemical control is through iterative olefination reactions, particularly the Wittig reaction or its variants (e.g., Horner-Wadsworth-Emmons). A likely retrosynthetic analysis would involve disconnecting the molecule at the double bonds, leading to smaller aldehyde and phosphonium ylide fragments.

Below is a troubleshooting guide structured around the key stages of a potential synthetic route.

II. Troubleshooting Guide & FAQs

FAQ 1: Low Yield in Wittig Reaction for C-C Double Bond Formation

Question: I am experiencing very low yields during the Wittig reaction to form one of the E-double bonds. What are the common causes and how can I improve the yield?

Answer: Low yields in Wittig reactions, especially those targeting E-alkenes, can stem from several factors ranging from the ylide stability to reaction conditions.

• Ylide Stability and Reactivity: The stereochemical outcome of a Wittig reaction is highly dependent on the stability of the phosphonium ylide.

  • Stabilized Ylides: For E-selective reactions, a stabilized ylide (containing an electron-withdrawing group like an ester) is typically required. These ylides are less reactive, and the reaction may require heating to proceed to completion. If your ylide is stabilized, ensure you are allowing sufficient reaction time and temperature.

  • Unstabilized Ylides: These ylides are more reactive but generally lead to Z-alkenes under standard salt-free conditions. If you are using an unstabilized ylide, you may be getting a mixture of isomers, with the desired E-isomer being the minor product.

• Reaction Conditions:

  • Solvent Choice: The solvent can influence the reaction rate and stereoselectivity. Aprotic solvents are generally preferred. For stabilized ylides, polar aprotic solvents can be effective. Some Wittig reactions have even been shown to work well in aqueous media, which can accelerate the reaction and lead to high E-selectivity.[1]

  • Base Selection: The choice of base for deprotonating the phosphonium salt to form the ylide is critical. For stabilized ylides, weaker bases like sodium carbonate or sodium bicarbonate may be sufficient. For less stabilized ylides, stronger bases like sodium hydride or n-butyllithium are necessary. Incomplete ylide formation will directly result in lower yields.

  • Temperature: As mentioned, stabilized ylides often require higher temperatures to react. However, excessive heat can lead to decomposition of the ylide or the product. It is advisable to monitor the reaction by TLC to find the optimal temperature.

• Side Reactions:

  • Epimerization: If your aldehyde substrate has a stereocenter alpha to the carbonyl group, there is a risk of epimerization under basic conditions, which can lead to a mixture of diastereomeric products and complicate purification.

  • Aldol Condensation: The aldehyde starting material can undergo self-condensation under basic conditions. This can be minimized by adding the aldehyde slowly to the pre-formed ylide solution.

Troubleshooting Workflow for Low Wittig Yield:

Caption: Troubleshooting workflow for low Wittig reaction yield.

FAQ 2: Poor E/Z Selectivity in Olefination

Question: My reaction is producing a mixture of E and Z isomers, and I am struggling to isolate the desired (E,E,E)-triene. How can I improve the E-selectivity?

Answer: Achieving high E-selectivity is a common challenge. The Schlosser modification of the Wittig reaction can be employed to favor the E-isomer, even with unstabilized ylides. However, for stabilized ylides, which are more relevant to your target molecule, E-selectivity is generally favored thermodynamically.

• Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction, which uses phosphonate esters instead of phosphonium salts, is a superior alternative for generating E-alkenes with high stereoselectivity. The resulting phosphate byproduct is water-soluble, which simplifies purification.

• Reaction Conditions for E-Selectivity:

  • Salt Effects: The presence of lithium salts can decrease E-selectivity in some Wittig reactions. If you are using a lithium base (like n-BuLi), consider switching to a sodium-based base (like NaH or NaHMDS) to generate a salt-free ylide.

  • Solvent: Protic solvents or additives can sometimes improve E-selectivity with stabilized ylides.

Comparative Table of Olefination Methods for E-Selectivity:

Method	Reagent	Typical Selectivity	Byproduct	Purification
Wittig (Stabilized Ylide)	Phosphonium Salt	Good to Excellent E	Triphenylphosphine oxide	Often requires chromatography
Horner-Wadsworth-Emmons	Phosphonate Ester	Excellent E	Water-soluble phosphate	Simpler aqueous workup
Julia-Kocienski Olefination	Sulfone	Excellent E	SO2 and salt	Generally straightforward

FAQ 3: Difficulty in Final Esterification Step

Question: I have successfully synthesized the (5E,8E,11E)-icosa-5,8,11-trienedioic acid, but I am getting a low yield in the final dimethyl esterification step. What method should I use?

Answer: The choice of esterification method is crucial for achieving a high yield, especially with a potentially sensitive polyunsaturated substrate.

• Fischer Esterification: This classic method involves reacting the carboxylic acid with methanol in the presence of an acid catalyst (e.g., sulfuric acid).[2] While effective, it is an equilibrium reaction. To drive it to completion, you can use a large excess of methanol or remove the water that is formed.[2] However, the strong acidic conditions and heat might cause isomerization or degradation of the triene system.

• Using More Reactive Electrophiles:

  • Acid Chloride Formation: Converting the diacid to the corresponding diacid chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with methanol, is a high-yield, irreversible method.[2] This approach avoids the equilibrium limitations of Fischer esterification. However, acid chlorides are highly reactive and moisture-sensitive.

  • Diazomethane: For methyl esters, diazomethane offers a very clean and high-yielding method.[2] However, diazomethane is toxic and explosive, requiring specialized equipment and handling procedures.[2]

• Coupling Reagents: Using coupling reagents like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) with a catalytic amount of DMAP (4-dimethylaminopyridine) to activate the carboxylic acid for reaction with methanol is a mild and effective method that avoids harsh acidic or basic conditions.

Recommended Esterification Protocol (EDC/DMAP Coupling):

• Dissolve the diacid (1 equivalent) in an anhydrous solvent like dichloromethane (DCM).

• Add DMAP (0.1-0.2 equivalents).

• Add methanol (2.5-3 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (2.2 equivalents) portion-wise and stir the reaction at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, perform an aqueous workup to remove the urea byproduct and excess reagents.

• Purify the product by column chromatography.

FAQ 4: Product Purification and Stability

Question: My final product, Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, seems to be unstable and difficult to purify. What precautions should I take?

Answer: Polyunsaturated esters are susceptible to oxidation and isomerization, which can significantly impact purity and yield.

• Preventing Oxidation:

  • Inert Atmosphere: Conduct all reactions and purifications under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or by freeze-pump-thaw cycles.

  • Antioxidants: Consider adding a radical scavenger like BHT (butylated hydroxytoluene) in small amounts during purification and storage.

• Purification Strategy:

  • Column Chromatography: Silica gel chromatography is the standard method for purification. However, the acidic nature of silica can sometimes cause degradation of sensitive compounds. You can use silica gel that has been neutralized with a base like triethylamine.

  • Temperature: Keep the product cold whenever possible. Perform chromatography in a cold room or with a cooled column jacket.

  • Storage: Store the purified product under an inert atmosphere at low temperatures (-20 °C or -80 °C) and protected from light.

Logical Flow for Purification and Storage:

Caption: Workflow for the purification and storage of polyunsaturated esters.

III. References

• Enzymatic synthesis of steryl esters of polyunsaturated fatty acid. ResearchGate. Available at: --INVALID-LINK--

• Routes of formation of esters with highest yield. Chemistry Stack Exchange. Available at: --INVALID-LINK--

• Disubstituted Z-Allylic Esters by Wittig-Schlosser Reaction Using Methylenetriphenylphosphorane. ResearchGate. Available at: --INVALID-LINK--

• Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3. PubMed. Available at: --INVALID-LINK--

References

• 1. Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the technical support center for the purification of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this polyunsaturated long-chain diester.

Introduction to Purification Challenges

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a long-chain polyunsaturated fatty acid (PUFA) diester. Its purification presents several challenges common to lipids and fatty acid methyl esters (FAMEs), including:

• Oxidative Instability: The multiple double bonds are susceptible to oxidation.

• Isomeric Impurities: Synthesis can result in geometric (cis/trans) and positional isomers that are difficult to separate.

• Co-eluting Lipophilic Impurities: Structurally similar lipids and reaction byproducts can be challenging to remove.

• Physical State: The compound may be an oil or a low-melting solid, making recrystallization difficult.

This guide provides structured advice to navigate these challenges effectively.

Purification Workflow Decision Guide

Choosing the right purification strategy is critical. The following diagram outlines a decision-making workflow for purifying Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guide

This section addresses specific issues in a question-and-answer format.

Q1: My compound is co-eluting with impurities during silica gel column chromatography. What should I do?

A1: Co-elution on silica gel is common for non-polar compounds with similar polarities.

• Probable Cause: The solvent system (mobile phase) is likely too non-polar, causing rapid elution of all components, or too polar, causing them to remain adsorbed. The choice of a hexane/ethyl acetate or hexane/diethyl ether gradient is a good starting point.[1]

• Solution 1: Optimize the Solvent System.

  • Analyze by TLC: Use thin-layer chromatography (TLC) to test various solvent ratios. Aim for an Rf value of 0.2-0.3 for the target compound.

  • Use a Shallow Gradient: Instead of a steep gradient, use a very shallow one (e.g., 0-10% ethyl acetate in hexane over many column volumes). This increases the resolution between closely eluting spots.

• Solution 2: Switch to a Different Stationary Phase.

  • If isomers are the issue, silica gel will not be effective. Argentation (silver-ion) chromatography is the method of choice for separating compounds based on the degree of unsaturation.[1][2] The silver ions form reversible complexes with the double bonds, allowing for separation.

Q2: I am observing new peaks in my GC/NMR analysis after purification, suggesting my compound is degrading. How can I prevent this?

A2: The polyunsaturated nature of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate makes it susceptible to oxidation.

• Probable Cause: Exposure to air (oxygen), light, heat, or trace metals during the purification process can catalyze the oxidation of the double bonds. Solvents like chloroform, if not stored properly, can contain phosgene which can react with your compound.[3]

• Solutions:

  • Use Fresh, High-Purity Solvents: Always use freshly opened or distilled solvents. Ensure chloroform is stabilized and stored in the dark.[3]

  • Work Under Inert Atmosphere: When possible, conduct purification steps under an inert atmosphere (nitrogen or argon).

  • Avoid Excessive Heat: Concentrate fractions using a rotary evaporator at low temperatures (<30°C).

  • Add an Antioxidant: For storage, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT).[4]

  • Use Amber Glassware: Protect the compound from light by using amber vials or wrapping glassware in aluminum foil.[1]

Q3: I am trying to purify my compound using preparative HPLC, but the peaks are broad and resolution is poor.

A3: Peak broadening in HPLC can result from several factors related to the column, mobile phase, or sample preparation.

• Probable Cause 1: Column Overloading. Injecting too much sample onto the column is a common cause of peak broadening.

  • Solution: Reduce the injection mass. Perform a loading study to determine the maximum amount of crude material your column can handle while maintaining good resolution.

• Probable Cause 2: Inappropriate Mobile Phase. The solvent system may not be optimal for your compound. Reversed-phase HPLC on a C18 column is standard for FAMEs.[5][6]

  • Solution: Optimize the mobile phase. A gradient of acetonitrile and water or acetonitrile and methanol is a common starting point.[6][7] Ensure the solvents are HPLC grade and are properly degassed.

• Probable Cause 3: Sample Solubility. If the sample is not fully dissolved in the mobile phase, it can cause peak distortion.

  • Solution: Ensure your sample is completely dissolved in a solvent that is compatible with your mobile phase before injection. If solubility is an issue, you may need to use a different injection solvent.[8][9]

Q4: My purified Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate "oils out" instead of crystallizing during recrystallization.

A4: "Oiling out" occurs when a compound's melting point is below the boiling point of the recrystallization solvent, or when the solution becomes supersaturated at a temperature where the compound is still a liquid. Long-chain aliphatic compounds are particularly prone to this.[10]

• Probable Cause: The chosen solvent has poor solubilizing characteristics for your compound at different temperatures.

• Solutions:

  • Change the Solvent System: Test a variety of solvents and solvent pairs. A good recrystallization solvent should dissolve the compound when hot but not when cold.[11] For esters, solvent mixtures like hexane/acetone or hexane/ethyl acetate can be effective.[10]

  • Lower the Temperature Slowly: After dissolving the compound in a minimal amount of hot solvent, allow it to cool to room temperature very slowly, without disturbance. Then, transfer to a refrigerator, and finally to a freezer. Slow cooling encourages the formation of a crystal lattice.[12]

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic scratches can provide a nucleation site for crystal growth.[12]

  • Seed the Solution: If you have a small crystal of the pure compound, add it to the cooled solution to induce crystallization.

  • Urea Adduction: For separating saturated and unsaturated fatty acid esters, urea adduction can be employed. Polyunsaturated esters are less likely to form inclusion complexes with urea and will remain in the methanol solution.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best all-around purification technique for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate?

A1: There is no single "best" method; it depends on the nature and quantity of impurities. A multi-step approach is often most effective.

• For crude mixtures with diverse impurities: Start with silica gel flash column chromatography to remove baseline impurities.

• For separating isomers: Argentation (silver-ion) chromatography is highly effective for separating FAMEs based on the number and configuration of double bonds.[1][2]

• For achieving very high purity (>99%): Preparative reversed-phase HPLC is often the final polishing step.[5]

Q2: How does Argentation (Silver-Ion) Chromatography work?

A2: This technique relies on the reversible interaction between silver ions (Ag+) and the pi electrons of the double bonds in unsaturated molecules. The silver ions are immobilized on a solid support (like silica gel). The strength of the interaction increases with the number of double bonds. This differential retention allows for the separation of compounds with varying degrees of unsaturation.

Caption: Principle of Argentation Chromatography separation.

Q3: What analytical techniques should I use to confirm the purity of my final product?

A3: A combination of techniques is recommended for comprehensive purity analysis.

• Gas Chromatography (GC): GC with a flame ionization detector (GC-FID) is the standard for quantifying the purity of FAMEs. A highly polar capillary column (like a DB-WAX or HP-88) is necessary to separate FAMEs based on chain length and unsaturation.[7][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the identity of the main peak and any impurities by providing mass spectral data.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy will confirm the structure, including the stereochemistry of the double bonds (E/Z or trans/cis), and can reveal the presence of impurities that may not be visible by GC.

• High-Performance Liquid Chromatography (HPLC): An analytical HPLC run can also be used to assess purity, especially if preparative HPLC was used for the final purification step.[4]

Q4: How should I store purified Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate to ensure its stability?

A4: Proper storage is crucial to prevent degradation.

• Solvent: Dissolve in a high-purity, inert solvent (e.g., hexane or ethanol).

• Temperature: Store at low temperatures, preferably at -20°C or -80°C.

• Atmosphere: Overlay the solution with an inert gas like argon or nitrogen before sealing the container.

• Container: Use amber glass vials with Teflon-lined caps to protect from light and prevent leaching of plasticizers.

Experimental Protocols

Protocol 1: Silica Gel Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial mobile phase (e.g., 100% hexane).

• Column Packing: Pour the slurry into the column and allow it to pack under a positive pressure of air or nitrogen.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., hexane or dichloromethane). If the sample has poor solubility, perform a solid loading by adsorbing it onto a small amount of silica gel.[14]

• Elution: Start with a non-polar mobile phase (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or diethyl ether) in a stepwise or linear gradient.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Analysis: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Preparative Reversed-Phase HPLC

• Column: Use a preparative C18 column.

• Mobile Phase: A typical mobile phase is a gradient of acetonitrile and water. Both solvents should be HPLC grade and degassed.[6]

• Sample Preparation: Dissolve the partially purified product in the mobile phase or a compatible solvent. Filter the sample through a 0.45 µm filter before injection.

• Gradient Elution: Develop a gradient method that provides good separation of the target compound from its impurities on an analytical scale first. A typical gradient might be from 70% acetonitrile/water to 100% acetonitrile over 30-40 minutes.

• Fraction Collection: Use a fraction collector triggered by UV detection (typically at ~205 nm for double bonds).

• Solvent Removal: Combine the pure fractions. The acetonitrile can be removed by rotary evaporation. The remaining water can be removed by lyophilization or by extraction into a low-boiling organic solvent, followed by drying and evaporation.

Data Summary Table

Purification Method	Typical Purity Achieved	Throughput	Key Advantage	Key Disadvantage
Silica Gel Chromatography	85-95%	High	Good for removing polar impurities.	Poor separation of isomers.
Argentation Chromatography	>98% (for isomers)	Medium	Excellent for separating by unsaturation.	Silver can be costly and leach.
Preparative HPLC	>99%	Low	Highest resolution and purity.	Low sample capacity, solvent intensive.
Recrystallization	>99%	Variable	Potentially very high purity, scalable.	Can be difficult, risk of "oiling out".

References

• Nightingale, Z. D., Blumberg, J. B., & Handelman, G. J. (1999). Purification of fatty acid methyl esters by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 732(2), 495-500. [Link]

• Mansour, M. P. (2005). Reversed-phase high-performance liquid chromatography purification of methyl esters of C16–C28 polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28: 8 (n-3)]. Journal of Chromatography A, 1097(1-2), 54-58. [Link]

• Buchi. (n.d.). A fat lot of tips on how to purify lipids. Buchi.com. [Link]

• Chen, J. W. (1957). U.S. Patent No. 2,816,903. Washington, DC: U.S.

• Cyberlipid. (n.d.). Fatty Acid Purification. Cyberlipid.org. [Link]

• Perceptive BioScience. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. [Link]

• ResearchGate. (2015). Why are lipids not dissolving in my Folch extraction?[Link]

• Avanti Polar Lipids. (2019). Solvent Challenges Associated with the Storing and Extraction of Lipids. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. [Link]

• Chem LibreTexts. (n.d.). Recrystallization. [Link]

• Hsieh, J. Y. K., & Welch, M. J. (1983). Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography. Journal of liquid chromatography, 6(11), 2005-2016. [Link]

• Avanti Polar Lipids. (n.d.). My Lipid Did Not Dissolve, What Can I Do?[Link]

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. [Link]

• Narváez-Rivas, M., & Zhang, Q. (2016). Argentation chromatography of fatty acid methyl esters using silver-loaded solid-phase extraction columns. European Journal of Lipid Science and Technology, 118(1), 122-127. [Link]

• Wang, Y., et al. (2023). Metabolomics and Transcriptomics Reveal the Effects of Fermented Lycium barbarum (Goji) Berry Residue on Muscle Nutrition and Flavor Quality in Fattening Tan Sheep. Metabolites, 13(5), 633. [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization and Crystallization. [Link]

• SCION Instruments. (2021, July 8). Expertise in FAME Separation [Video]. YouTube. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. [Link]

• Drosophila Population Genomics Project. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. [Link]

• Orr, C. H., & Callen, J. E. (1958). SEPARATION OF POLYUNSATURATED FATTY ACID METHYL ESTERS BY GAS CHROMATOGRAPHY. Journal of the American Chemical Society, 80(1), 249-249. [Link]

• The NIDDK Central Repository. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. [Link]

• GENprice. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. [Link]

• ATB (Automated Topology Builder). (n.d.). (5E,8E,11E,14E)-5,8,11,14-Icosatetraenoicacid. [Link]

• Mori, K., & Kuwahara, S. (1986). Identification and Synthesis of (Z,Z)-8,11-Heptadecadienyl Formate and (Z)-8-Heptadecenyl Formate: Unsaturated Aliphatic Formates Found in the Unidentified Astigmatid Mite, Sancassania sp. Sasagawa (Acari: Acaridae). Agricultural and Biological Chemistry, 50(6), 1613-1615. [Link]

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Technical Support Center: Synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the technical support guide for the synthesis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This document is intended for researchers, chemists, and drug development professionals who are working with or planning the synthesis of this specific polyunsaturated fatty acid (PUFA) derivative. We will address common challenges, side reactions, and purification strategies in a practical, question-and-answer format to help you troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in synthesizing Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate?

The primary challenge is controlling the stereochemistry of the three double bonds to exclusively obtain the all-E (trans) configuration. Naturally occurring polyunsaturated fatty acids are typically found in the cis (Z) configuration.[1] Synthetic routes must therefore be highly stereoselective to avoid the formation of a complex mixture of E/Z isomers, which are often difficult to separate.

Q2: Which synthetic strategies are recommended for achieving the all-E configuration?

The Horner-Wadsworth-Emmons (HWE) reaction is the preferred method. It is a modification of the Wittig reaction that utilizes phosphonate esters. Carbanions derived from phosphonate esters are generally more nucleophilic than the corresponding phosphonium ylides, and the reaction strongly favors the formation of E-alkenes, especially with aldehydes.[2] This method also offers a significant practical advantage: the phosphate byproduct is water-soluble, simplifying purification compared to the often-problematic removal of triphenylphosphine oxide from standard Wittig reactions.[2][3]

Q3: What are the primary classes of side reactions to anticipate during this synthesis?

Beyond stereochemical isomerization, you should be prepared for:

• Oxidation: The multiple double bonds, particularly the bis-allylic methylene groups between them, are susceptible to oxidation by atmospheric oxygen.[4]

• Byproduct Formation: Incomplete reactions or side reactions of the starting materials can lead to various byproducts. If using a standard Wittig reaction, triphenylphosphine oxide is a major byproduct.[5]

• Polymerization: Under harsh conditions (e.g., high heat), polyunsaturated systems can polymerize.

Q4: How should the final product and key intermediates be handled and stored?

Due to the high risk of oxidation and potential for light- or heat-induced isomerization, the following storage protocol is critical:

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).

• Temperature: Store at low temperatures, preferably at -20°C or -80°C for long-term storage.

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.

• Purity: Ensure solvents are removed completely, as residual acidic or basic impurities can catalyze degradation.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis and purification of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Problem 1: Product analysis (¹H NMR, GC-MS) shows a mixture of E/Z isomers.

• Probable Cause 1: Suboptimal Olefination Conditions. If using a standard Wittig reaction, the use of non-stabilized or semi-stabilized ylides naturally leads to significant formation of Z-alkenes.[6] Even in an HWE reaction, the choice of base and solvent can influence the E/Z ratio. The presence of lithium salts, for example, can decrease E-selectivity by interfering with the intermediate oxaphosphetane.[3][7]

• Probable Cause 2: Post-synthetic Isomerization. Exposure of the purified product or reaction mixture to heat, UV light, or acid/base traces during workup can cause double bond isomerization.

• Diagnostic & Solution Workflow:

Caption: Troubleshooting workflow for E/Z isomer contamination.

• Recommended Protocol: Argentation (Silver Nitrate) Chromatography Silver ions form weak, reversible complexes with the π-electrons of double bonds. Cis isomers, being more sterically accessible, interact more strongly with the silver-impregnated silica than trans isomers, allowing for chromatographic separation.[8]

  • Prepare the Stationary Phase: Slurry silica gel with a 10-15% (w/w) solution of silver nitrate in acetonitrile. Remove the solvent under reduced pressure until a free-flowing powder is obtained. Protect from light.

  • Pack the Column: Dry pack the column with the prepared silica gel.

  • Elution: Use a non-polar solvent system, such as hexane/ethyl acetate or hexane/diethyl ether, with a very shallow gradient. The all-E isomer will elute first.

  • Monitoring: Monitor fractions carefully by TLC and/or GC-MS.

  • Caution: Traces of silver may remain in the final product, which may be undesirable for certain applications.[8]

Problem 2: Product degradation is observed during workup or purification (e.g., appearance of new baseline spots on TLC, discoloration).

• Probable Cause: Oxidation. Polyunsaturated esters are highly susceptible to radical oxidation at the bis-allylic positions. This can be initiated by atmospheric oxygen, especially in the presence of light or trace metal impurities.[4]

• Preventative Measures & Solutions:

Caption: Key degradation pathways and preventative strategies.

• Experimental Protocol: Performing Reactions Under Inert Atmosphere

  • Glassware: Dry all glassware in an oven at >120°C for several hours and allow to cool in a desiccator.

  • Assembly: Assemble the reaction apparatus (e.g., three-neck flask with condenser and dropping funnel) while hot and immediately place it under a positive pressure of nitrogen or argon.

  • Solvent Degassing: Degas all solvents immediately before use. This can be done by bubbling argon through the solvent for 30-60 minutes or by using several freeze-pump-thaw cycles.

  • Reagent Transfer: Transfer all liquid reagents via syringe. Transfer solid reagents under a positive flow of inert gas.

  • Workup: When quenching the reaction, use degassed aqueous solutions. Perform extractions and subsequent drying, filtration, and solvent removal steps while minimizing exposure to air.

Problem 3: The reaction is sluggish or provides a low yield of the desired product.

• Probable Cause 1: Steric Hindrance. The starting materials, particularly a sterically hindered aldehyde or ketone, can slow the reaction.[7]

• Probable Cause 2: Poor Ylide/Carbanion Formation. The base may not be strong enough to fully deprotonate the phosphonium salt or phosphonate ester, or moisture may be quenching the anion.

• Probable Cause 3: Impure Reagents. Starting aldehydes can oxidize to carboxylic acids over time, and other reagents may have degraded.

• Solutions and Recommendations:

Probable Cause	Diagnostic Check	Recommended Solution
Steric Hindrance	Analyze starting material structures. Compare reaction times to literature for similar substrates.	Switch to the more reactive Horner-Wadsworth-Emmons reagents.[2] Consider milder reaction conditions over a longer period.
Poor Anion Formation	Check for residual starting phosphonium salt/phosphonate ester after base addition (via TLC or ³¹P NMR if available).	Use a stronger base (e.g., NaH, KHMDS). Ensure all reagents and solvents are rigorously dried. Check the quality and age of the base.
Impure Reagents	Check the purity of starting materials via NMR or GC-MS. Test aldehyde for carboxylic acid impurities.	Purify starting materials immediately before use. For example, distill aldehydes or filter through a short plug of silica.

References

• Shimada, Y., Sugihara, A., & Tominaga, Y. (2001). Enzymatic purification of polyunsaturated fatty acids. Journal of Bioscience and Bioengineering, 91(6), 529-538. [Link]

• Alkio, M., Gonzalez, C., Jäntti, M., & Aaltonen, O. (2000). Purification of polyunsaturated fatty acid esters from tuna oil with supercritical fluid chromatography. Journal of the American Oil Chemists' Society, 77(3), 315-321. [Link]

• Krabbe, P., & Roe, J. (2016). Production and purification of esters of polyunsaturated fatty acids. U.S.
• Haag, W. R. (1988). Method of extraction and purification of polyunsaturated fatty acids from natural sources. U.S.

• Krabbe, P., & Roe, J. (2014). Production and Purification of Esters of Polyunsaturated Fatty Acids. U.S. Patent Application No. 14/373,837. [Link]

• Heipieper, H. J., Meinhardt, F., & Segura, A. (2003). Mechanism of cis-trans Isomerization of Unsaturated Fatty Acids in Pseudomonas putida. Applied and Environmental Microbiology, 69(5), 2973-2978. [Link]

• Chemistry LibreTexts. (2021). Fatty Acids and Their Esters. [Link]

• Perceptive BioScience. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. [Link]

• RSC Publishing. (2023). Fatty acid isomerism: analysis and selected biological functions. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Wikipedia. Mead acid. [Link]

• Li, C., Ma, G., Yao, Y., Liu, W., Zhou, H., Mu, H., & Wang, S. (2019). Mechanisms of isomerization and oxidation in heated trilinolein by DFT method. RSC Advances, 9(19), 10543-10551. [Link]

• Ichi, I., Kono, N., Akiyama, M., & Arai, H. (2014). Identification of genes and pathways involved in the synthesis of Mead acid (20:3n−9), an indicator of essential fatty acid deficiency. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(1), 204-213. [Link]

• Student Doctor Network Forums. (2009). Isomerization of Fatty Acid Tails. [Link]

• CD Biosynsis. Dimethyl 5(Z),8(Z),11(Z)-Eicosatrien-1,20-dioate. [Link]

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh. [Link]

• ResearchGate. (2014). Identification of genes and pathways involved in the synthesis of mead acid (20:3n-9), an indicator of essential FA deficiency. [Link]

• Wikipedia. Wittig reaction. [Link]

• AdiChemistry. WITTIG REACTION | MECHANISM. [Link]

• Nakamura, T., & Nara, T. (2023). The physiological and pathological properties of Mead acid, an endogenous multifunctional n-9 polyunsaturated fatty acid. Prostaglandins, Leukotrienes and Essential Fatty Acids, 199, 102660. [Link]

• Hammarström, S. (1981). Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway. Journal of Biological Chemistry, 256(14), 7712-7714. [Link]

• PubChem. Methyl 5,8,11-eicosatrienoate, (5Z,8Z,11Z)-. [Link]

• PubChem. 5,8,11-Eicosatrienoic acid, 7,7-dimethyl-, (Z,Z,Z)-. [Link]

• Ashenhurst, J. (2018). Wittig Reaction – Examples and Mechanism. Master Organic Chemistry. [Link]

• Christie, W. W. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. [Link]

• Human Metabolome Database. (2008). Showing metabocard for 5,8,11-Eicosatrienoic acid (HMDB0010378). [Link]

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Technical Support Center: Optimizing Esterification of Icosa-5,8,11-trienedioic Acid

Welcome to the technical support center for the synthesis and optimization of icosa-5,8,11-trienedioic acid esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in the esterification of this polyunsaturated dicarboxylic acid.

The unique structure of icosa-5,8,11-trienedioic acid—a C20 dicarboxylic acid with three cis-double bonds—presents specific synthetic challenges.[1] The presence of two carboxylic acid groups allows for the formation of both mono- and di-esters, while the polyunsaturated backbone is susceptible to isomerization and oxidation under harsh reaction conditions. This guide provides a structured approach to methodology selection, troubleshooting, and protocol execution.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for esterifying icosa-5,8,11-trienedioic acid?

There are two main strategies, chosen based on the substrate's sensitivity and the desired scale of the reaction:

• Fischer-Speier Esterification : This is a classic acid-catalyzed reaction between the dicarboxylic acid and an alcohol.[2] It is cost-effective, particularly for large-scale synthesis. However, it requires a strong acid catalyst (e.g., H₂SO₄, p-TsOH) and often elevated temperatures to drive the reversible reaction towards the product.[2][3] These conditions pose a risk to the sensitive double bonds in the fatty acid chain.

• Steglich Esterification : This method utilizes a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP), to facilitate ester formation under mild, neutral conditions, often at room temperature.[4][5] It is exceptionally well-suited for sensitive or complex substrates that are incompatible with the harsh conditions of Fischer esterification.[4]

Q2: How can I selectively synthesize the mono-ester versus the di-ester?

Achieving selective mono-esterification of a symmetric dicarboxylic acid is a significant synthetic challenge.

• For Mono-ester Synthesis : The Steglich esterification offers better control. By carefully managing the stoichiometry (i.e., using approximately one equivalent of the alcohol and coupling agent per equivalent of diacid), you can favor the formation of the mono-ester. Alternatively, using heterogeneous catalysts like acidic alumina with methanol has been shown to selectively protect one carboxylic acid group.

• For Di-ester Synthesis : The Fischer-Speier method is highly effective. Using the alcohol as the solvent (in large excess) drives the equilibrium to favor the formation of the di-ester product.[3][6]

Q3: What are the primary side reactions to be aware of, and how can they be minimized?

The polyunsaturated nature of icosa-5,8,11-trienedioic acid is the main source of potential side reactions.

• Isomerization/Oxidation of Double Bonds : This is a major risk, especially under the high temperatures and strong acidic conditions of Fischer esterification.

  • Mitigation : Employ the mildest possible conditions. The Steglich esterification at room temperature is the preferred method to avoid this.[4] If using the Fischer method, keep temperatures as low as feasible and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.

• N-Acylurea Formation (Steglich Esterification) : In the absence of a good nucleophile (the alcohol), the activated O-acylisourea intermediate can rearrange to a stable, unreactive N-acylurea, which halts the reaction and complicates purification.[5]

  • Mitigation : This side reaction is effectively suppressed by the addition of DMAP, which acts as an acyl transfer agent, rapidly forming a more reactive intermediate that readily couples with the alcohol.[5]

Q4: Which analytical techniques are best for monitoring reaction progress?

Monitoring the reaction is crucial for optimization. A combination of techniques is often best.

• Thin-Layer Chromatography (TLC) : An excellent, rapid method for qualitative monitoring. The diacid (highly polar, low Rf), mono-ester (intermediate polarity), and di-ester (least polar, high Rf) can be easily resolved.

• Gas Chromatography (GC) & HPLC : These techniques provide quantitative data on the consumption of starting materials and the formation of products.[7] For GC analysis, derivatization of the carboxylic acid groups to their methyl esters may be necessary.[8]

• Spectroscopy (FTIR & NMR) :

  • FTIR : Can track the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the C=O stretch of the ester at a characteristic frequency (approx. 1730-1740 cm⁻¹).[9][10]

  • NMR : Provides definitive structural confirmation and can be used to determine conversion by integrating characteristic peaks, such as the protons on the carbon adjacent to the ester oxygen.[10]

• Titration : The consumption of the carboxylic acid can be monitored by titrating aliquots of the reaction mixture with a standardized base.[11]

Troubleshooting Guide

This section addresses specific experimental issues in a problem-and-solution format.

Problem	Potential Cause	Recommended Solution & Explanation
Low or No Ester Yield	1. Incomplete Reaction (Equilibrium) : [Fischer Method] The reaction is reversible, and the accumulation of water byproduct can drive it backward.[3]	Drive the equilibrium forward : Use a large excess of the alcohol (often as the solvent) and actively remove water using a Dean-Stark apparatus or by adding a dehydrating agent like molecular sieves.[2][12]
2. Inactive Reagents : [Steglich Method] The coupling agent (DCC/EDC) is sensitive to moisture and can degrade over time. DMAP quality can also vary.	Use fresh, high-purity reagents : Store DCC and EDC in a desiccator. Use a fresh bottle of DMAP or purify it if necessary.
3. N-Acylurea Side Reaction : [Steglich Method] The activated intermediate is rearranging to an unreactive N-acylurea byproduct before it can react with the alcohol.[5]	Ensure catalytic DMAP is active : DMAP acts as an acyl transfer agent to prevent this rearrangement. Ensure at least 5 mol% is added.[5]
Formation of Unwanted Byproducts	1. Degradation of Substrate : The polyunsaturated chain has been compromised due to harsh conditions (high heat, strong acid).	Switch to a milder method : The Steglich esterification is the ideal solution as it runs at room temperature under neutral pH.[4]
2. Polymerization : At high temperatures, dicarboxylic acids and polyols can undergo polyesterification.	Maintain strict temperature control : Do not exceed the recommended temperature for the reaction. If polymerization is suspected, consider adding a radical inhibitor.
Difficulty in Product Purification	1. Removing Acid Catalyst : [Fischer Method] Residual H₂SO₄ or p-TsOH can contaminate the product.	Perform an aqueous workup : After the reaction, dilute the mixture with a nonpolar solvent (e.g., ethyl acetate) and wash with a mild base like aqueous sodium bicarbonate solution to neutralize and remove the acid catalyst.[13]
2. Removing DCU Byproduct : [Steglich Method] The dicyclohexylurea (DCU) byproduct is a solid but can sometimes be difficult to separate completely.	Filter the reaction mixture : DCU is insoluble in most common organic solvents (like dichloromethane or diethyl ether) and can be removed by simple filtration.[4] Chilling the reaction mixture can further precipitate the DCU.
3. Separating Mono- and Di-esters : The polarity difference between the diacid, mono-ester, and di-ester is insufficient for a simple extraction.	Use column chromatography : A silica gel column is highly effective for separating the components. A gradient elution starting with a nonpolar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity will resolve the products.

Visualized Workflows and Logic

A logical approach to selecting and troubleshooting your esterification reaction is critical for success.

Caption: Decision tree for selecting the appropriate esterification method.

Caption: Logical workflow for troubleshooting low product yield.

Experimental Protocols

Protocol 1: Fischer-Speier Synthesis of Di-ethyl Icosa-5,8,11-trienedioate

This protocol is optimized for producing the di-ester and leverages an excess of the alcohol to drive the reaction to completion.

Materials:

• Icosa-5,8,11-trienedioic acid (1.0 eq)

• Anhydrous Ethanol (used as solvent, >50 eq)

• Concentrated Sulfuric Acid (H₂SO₄) (0.05 eq)

• Toluene (for azeotropic removal of water)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Dean-Stark apparatus, reflux condenser, heating mantle, magnetic stirrer

Procedure:

• Setup : Assemble a round-bottom flask with a Dean-Stark trap and reflux condenser. Ensure all glassware is oven-dried.

• Reagent Addition : To the flask, add icosa-5,8,11-trienedioic acid, a large excess of anhydrous ethanol, and a volume of toluene sufficient to fill the arm of the Dean-Stark trap.

• Catalyst Addition : While stirring, slowly add the concentrated sulfuric acid.

• Reaction : Heat the mixture to reflux (approx. 80-90 °C). Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing for 4-10 hours, monitoring the reaction progress by TLC.[2] The reaction is complete when no more water is collected and the starting diacid is consumed.

• Workup :

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol and toluene under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution) until effervescence ceases, and finally with brine.[13]

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude di-ester.

• Purification : Purify the crude product by silica gel column chromatography if necessary.

Protocol 2: Steglich Esterification for Mono- or Di-ester Synthesis

This protocol provides a mild and controlled method suitable for sensitive substrates.[4] The stoichiometry determines the primary product.

Materials:

• Icosa-5,8,11-trienedioic acid (1.0 eq)

• Alcohol (e.g., Ethanol) (1.1 eq for mono-ester; 2.5 eq for di-ester)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq for mono-ester; 2.2 eq for di-ester)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM) (solvent)

• 0.5 M HCl solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup : In an oven-dried, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, dissolve the icosa-5,8,11-trienedioic acid, alcohol, and DMAP in anhydrous DCM.

• Cooling : Cool the solution to 0 °C in an ice bath. This helps to control the initial exothermic reaction.

• DCC Addition : Dissolve the DCC in a minimal amount of anhydrous DCM and add it dropwise to the cooled solution over 15-20 minutes.

• Reaction : Remove the ice bath and allow the reaction to stir at room temperature for 4-12 hours. A white precipitate of dicyclohexylurea (DCU) will form.[4] Monitor the reaction by TLC.

• Workup :

  • Filter the reaction mixture through a sintered glass funnel or Celite pad to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with 0.5 M HCl solution (to remove residual DMAP), saturated NaHCO₃ solution, and brine.

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product via silica gel column chromatography to separate the desired ester from any unreacted starting material or byproducts.

References

• Challenges in enriching milk fat with polyunsaturated fatty acids. (2015). Journal of Animal Science and Biotechnology. [Link]

• Fischer Esterification Explained. Pearson. [Link]

• Steglich esterification. Wikipedia. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• A process for the production of dicarboxylic acid esters.

• Selective monomethyl esterification of linear dicarboxylic acids with bifunctional alumina catalysts. (2016). Green Chemistry. [Link]

• Low-Energy Separation Technique on Purification of Unsaturated Fatty Acids of Palm Stearin using Methanol Crystallization Method. Journal of Advanced Research in Fluid Mechanics and Thermal Sciences. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Esterification of dicarboxylic acids to diesters over Mn+-montmorillonite clay catalysts. ResearchGate. [Link]

• Removal of carbonyl impurities from alpha, beta-unsaturated carboxylic acid esters.

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. [Link]

• Fischer–Speier esterification. Wikipedia. [Link]

• Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe. (2014). Analytica Chimica Acta. [Link]

• Optimization of Esterification of Dicarboxylic Acids and 2- Ethyl-1-hexanol. AIP Publishing. [Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. (2023). National Center for Biotechnology Information. [Link]

• Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview. JoVE. [Link]

• Steglich Esterification/ Keck Macrolactonization. YouTube. [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. (2021). Green Chemistry. [Link]

• How to purify esterefication product? ResearchGate. [Link]

• Synthesis of 2-(5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenamidoethyl-d(4) Dihydrogen Phosphate, Tetra-deuterated pAEA. (2008). Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

• Esters 4. Organic Preparation & Purification of an Ester. YouTube. [Link]

• Protecting group. Wikipedia. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Process for the purification of esters.

• Protecting Groups. University of Bristol. [Link]

• Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. (2020). The Journal of Organic Chemistry. [Link]

• Verification of Esterification. Juniata College. [Link]

• Advanced Acid And Ester Titration Basics. Boston Apothecary. [Link]

• Organic Reactions: Esterification & Transesterification. Student Academic Success, University of Texas at Dallas. [Link]

• Challenges with fats and fatty acid methods. Semantic Scholar. [Link]

• Polyunsaturated Fatty Acids: New Molecular Mechanisms and Nutritional Therapeutic Challenges. MDPI. [Link]

• Synthesis and Reactions of Esters. YouTube. [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• esterification - alcohols and carboxylic acids. Chemguide. [Link]

• Fatty Acids. Chemistry LibreTexts. [Link]

• mechanism for the esterification reaction. Chemguide. [Link]

• Esterification of Free Fatty Acids Under Heterogeneous Catalysis Using Ultrasound. MDPI. [Link]

• Experimental and Modeling Study of a Semi-Continuous Slurry Reactor–Pervaporator System for Isoamyl Acetate Production Using a Commercial Pervaporation Membrane. MDPI. [Link]

• Potentially Prebiotic Synthesis of a 3′-Amino-3′-deoxyribonucleoside. ACS Publications. [Link]

• How to Make Esters through Esterification | Examples Explained! YouTube. [Link]

• Optimization for esterification of saturated palm fatty acid distillate by D-optimal design response surface methodology for biolubricant production. (2021). Arabian Journal of Chemistry. [Link]

• Alcohol-mediated esterification of carboxylic acids with carbonates.

• 5,8,11-Eicosatrienoic Acid. PubChem. [Link]

• Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. (2015). Physical Chemistry Chemical Physics. [Link]

• Automated Production of 11C-labeled Carboxylic Acids and Esters via “In-Loop” 11C-Carbonylation using GE FX Synthesis Modules. National Center for Biotechnology Information. [Link]

• An in vitro and in vivo study of the conversion of eicosa-11,14-dienoic acid to eicosa-5,11,14-trienoic acid and of the conversion of eicosa-11-enoic acid to eicosa-5,11-dienoic acid in the rat. PubMed. [Link]

• Methyl icosa-5,8,11-trienoate. PlantaeDB. [Link]

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• 13. youtube.com [youtube.com]

"Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate" stability and degradation

Welcome to the technical support center for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability and degradation of this polyunsaturated fatty acid (PUFA) ester. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the reliability of your results.

Introduction to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a diester derivative of a long-chain polyunsaturated fatty acid.[1][2][3] Its structure, characterized by multiple double bonds, makes it susceptible to various degradation pathways, primarily oxidation.[4][5][6][7] Understanding and mitigating these degradation processes are critical for its effective use in research and development.

This guide will delve into the factors affecting its stability, common degradation products, and the analytical techniques to monitor its purity.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate to ensure its long-term stability?

A1: Due to its polyunsaturated nature, this compound is highly prone to oxidation. To minimize degradation, it should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures. For long-term storage, -20°C or colder is recommended. The container should be tightly sealed to prevent exposure to oxygen and moisture. Light can also accelerate degradation, so storage in an amber vial or a light-blocking container is crucial.

Q2: I received Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate as a neat oil. How should I handle it to prepare stock solutions?

A2: When preparing stock solutions, work quickly and minimize the compound's exposure to air and light. Use deoxygenated solvents, such as those purged with nitrogen or argon. It is advisable to prepare aliquots of your stock solution to avoid repeated freeze-thaw cycles, which can introduce moisture and oxygen, leading to degradation.

Stability and Degradation

Q3: What are the primary degradation pathways for this compound?

A3: The main degradation pathway is oxidation of the double bonds.[6][7] The presence of bis-allylic hydrogens (hydrogens on a carbon atom adjacent to two double bonds) makes these positions particularly susceptible to hydrogen abstraction, initiating a free radical chain reaction with atmospheric oxygen. This leads to the formation of hydroperoxides, which can further break down into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acid esters.

Q4: I've observed unexpected peaks in my chromatogram after a short period of use. What could be the cause?

A4: The appearance of new peaks in your analytical chromatogram (e.g., GC or HPLC) is a strong indicator of degradation. These peaks likely correspond to oxidation products.[8] To confirm this, you can perform a forced degradation study by exposing a small sample to air, elevated temperature, or light for a controlled period and analyzing the resulting mixture.

Analytical Troubleshooting

Q5: Which analytical technique is best suited for monitoring the purity and degradation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate?

A5: Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are suitable methods.[9][10]

• GC , often coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS), is excellent for analyzing the volatile methyl esters of fatty acids.[9][11]

• HPLC , particularly reverse-phase HPLC with a UV or MS detector, can also be used and is advantageous for separating less volatile degradation products and isomers.[10][12]

Q6: How can I identify the degradation products observed in my analysis?

A6: Mass Spectrometry (MS) coupled with either GC or HPLC is the most powerful tool for identifying degradation products. The fragmentation patterns in the mass spectra can provide structural information about the various oxidation products, such as hydroperoxides, hydroxides, and aldehydes.

Troubleshooting Guides

Guide 1: Investigating Unexpected Experimental Results

If you are observing inconsistent or unexpected results in your experiments, consider the stability of your Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate stock.

Troubleshooting Steps:

• Assess Purity: Re-analyze your stock solution using your established analytical method (GC or HPLC) to check for the presence of degradation products.

• Compare to a New Standard: If possible, compare the analytical profile of your current stock to a freshly opened vial of the compound.

• Implement Stricter Handling: If degradation is confirmed, discard the old stock and prepare a new one using the stringent handling procedures outlined in the FAQs (inert atmosphere, deoxygenated solvents, aliquoting).

Guide 2: Setting Up a Stability-Indicating Analytical Method

A stability-indicating method is crucial for reliably tracking the purity of your compound over time.

Workflow for Method Development:

Caption: Simplified auto-oxidation pathway of a PUFA ester.

References

• A simplified method for analysis of polyunsaturated fatty acids - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• The Effect of Biodiesel Oxidation Stability on The Removal of Polyunsaturated Fatty Acids. (2025). Atlantis Press. Retrieved from [Link]

• Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. (n.d.). MDPI. Retrieved from [Link]

• The Effect of Biodiesel Oxidation Stability on The Removal of Polyunsaturated Fatty Acids. (2025). Atlantis Press. Retrieved from [Link]

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. (2019). AOCS. Retrieved from [Link]

• (PDF) A simplified method for analysis of polyunsaturated fatty acids. (2025). ResearchGate. Retrieved from [Link]

• Oxidation of polyunsaturated fatty acids to produce lipid mediators - PMC - PubMed Central. (2020). Retrieved from [Link]

• New Insights on the Oxidation of Unsaturated Fatty Acid Methyl Esters Catalyzed by Niobium(V) Oxide. A Study of the Catalyst Surface Reactivity. (2018). MDPI. Retrieved from [Link]

• Fatty Acid Analysis by HPLC. (n.d.). Nacalai Tesque. Retrieved from [Link]

• Setting the oxidation stability of FAME safely. (2022). AGQM. Retrieved from [Link]

• Impact of polyunsaturated fatty acid degradation on survival and acidification activity of freeze-dried Weissella paramesenteroides LC11 during storage. (n.d.). PubMed. Retrieved from [Link]

• Forced Degradation Studies. (2016). MedCrave online. Retrieved from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). Perceptive BioScience. Retrieved from [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). Retrieved from [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. (n.d.). Retrieved from [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). Retrieved from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). Drosophilia Population Genomics Project. Retrieved from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). axonscientific.com. Retrieved from [Link]

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. (n.d.). GENprice nL. Retrieved from [Link]

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• 12. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges with Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the dedicated technical support center for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve the inherent solubility challenges associated with this lipophilic compound. Our goal is to provide you with the foundational knowledge and practical troubleshooting steps to ensure consistent, reproducible, and accurate experimental outcomes.

Introduction to the Challenge

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a diester derivative of icosa-5,8,11-trienoic acid.[1][2][3][4] Its long hydrocarbon chain and ester functional groups confer a significantly lipophilic (hydrophobic) nature. This characteristic is the primary driver of its poor aqueous solubility, a common hurdle for many promising drug candidates.[5][6] Poor solubility can lead to a cascade of experimental issues, including precipitation, aggregation, and inaccurate concentration measurements, ultimately resulting in poor reproducibility in bioassays.[7]

This guide provides a structured approach to understanding and overcoming these challenges through a series of frequently asked questions and in-depth troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Q1: Why is my compound precipitating when I dilute my DMSO stock solution into an aqueous buffer?

A: This is a classic sign of a compound exceeding its solubility limit in the final aqueous medium. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO), but its solubility dramatically decreases in aqueous solutions. When the DMSO stock is added to the buffer, the solvent environment becomes predominantly aqueous, and the compound crashes out of the solution. Even at low final DMSO concentrations (e.g., <1%), the aqueous solubility of a highly lipophilic compound can be in the low micromolar or even nanomolar range.[8]

Q2: I've visually confirmed there's no precipitation, but my bioassay results are still inconsistent. What could be the issue?

A: The absence of visible precipitation does not guarantee that the compound is fully solubilized in a monomeric state. Lipophilic molecules can form non-covalent self-associating aggregates in aqueous solutions.[7] These aggregates can lead to non-specific activity in bioassays and are a significant source of irreproducibility. The effective concentration of the active, monomeric compound may be much lower and more variable than the nominal concentration.

Q3: Can I simply increase the percentage of DMSO in my final assay to keep the compound in solution?

A: While technically this would increase solubility, it is generally not recommended for cell-based or enzymatic assays. Most cell lines are sensitive to DMSO concentrations above 0.5-1%, which can lead to cytotoxicity or altered cellular functions, confounding your results.[8] It is crucial to maintain a consistent and low vehicle concentration across all experimental and control wells.[7]

Q4: What are the primary strategies to improve the aqueous solubility of a lipophilic compound like this?

A: The main strategies revolve around creating a more favorable microenvironment for the compound to remain dispersed in the aqueous phase. These include:

• Co-solvents: Using a water-miscible organic solvent in combination with water.[9][10]

• Surfactants: Employing detergents that form micelles to encapsulate the lipophilic compound.[9][11][12]

• Lipid-Based Formulations: Creating systems like emulsions or liposomes where the compound is dissolved in a lipid phase that is then dispersed in the aqueous medium.[13][][15]

• Particle Size Reduction: For suspension formulations, reducing the particle size to the nanoscale (nanosuspensions) can improve the dissolution rate.[6][11][16]

Part 2: Troubleshooting Guides & Protocols

This section provides detailed, step-by-step guidance for resolving specific solubility-related problems.

Issue 1: Compound Precipitation Upon Dilution into Aqueous Buffer

Objective: To prepare a working solution of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in an aqueous buffer without precipitation.

Initial Assessment Workflow

Caption: Initial workflow to assess compound precipitation.

Protocol 1: Systematic Solvent & Surfactant Screening

This protocol aims to identify a suitable solvent system to maintain the solubility of your compound at the desired concentration.

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• DMSO (anhydrous)

• Ethanol (anhydrous)

• Polyethylene Glycol 400 (PEG400)

• Tween® 80

• Your target aqueous buffer (e.g., PBS, Media)

Procedure:

• Prepare a 10 mM stock solution of the compound in 100% DMSO. Ensure it is fully dissolved.

• Prepare intermediate stock solutions by diluting the 10 mM stock in various co-solvents and surfactants. (See table below for examples).

• Perform a kinetic solubility test:

  • Add 2 µL of each intermediate stock solution to 98 µL of your aqueous buffer in a 96-well plate. This creates a 1:50 dilution.

  • Mix thoroughly.

  • Incubate at your experimental temperature for 1-2 hours.

  • Visually inspect each well for precipitation against a dark background. You can also use a plate reader to measure light scattering at ~600 nm as a quantitative measure of precipitation.

• Select the formulation that shows the highest concentration without precipitation and is compatible with your experimental system.

Table 1: Example Formulations for Solubility Screening

Formulation ID	Intermediate Stock Composition (for 2 µL addition)	Final Co-solvent/Surfactant Conc. in Assay
F1 (Control)	100% DMSO	2% DMSO
F2	50% DMSO / 50% Ethanol	1% DMSO / 1% Ethanol
F3	50% DMSO / 50% PEG400	1% DMSO / 1% PEG400
F4	100% DMSO with 5% Tween® 80	2% DMSO, 0.1% Tween® 80
F5	50% DMSO / 50% PEG400 with 5% Tween® 80	1% DMSO / 1% PEG400, 0.1% Tween® 80

Causality: Co-solvents like ethanol and PEG400 increase the polarity of the solvent mixture, enhancing the solubility of lipophilic compounds.[10] Surfactants like Tween® 80 form micelles that encapsulate the hydrophobic drug, preventing it from precipitating in the aqueous environment.[9][11][12]

Issue 2: Inconsistent Bioassay Results Despite Apparent Solubility

Objective: To mitigate the effects of compound aggregation and ensure consistent biological activity.

Underlying Principle: Aggregation can be a significant source of artifacts in bioassays. The inclusion of a small amount of a non-ionic surfactant can often disrupt the formation of these aggregates.

Protocol 2: Mitigating Aggregation with Surfactants

• Identify a suitable surfactant: Tween® 80 is a commonly used and generally well-tolerated surfactant in cell-based assays. A final concentration of 0.01% to 0.1% is often effective.

• Prepare your compound stock: Prepare your highest concentration stock in 100% DMSO as usual.

• Modify your assay buffer: Prepare your final assay buffer (e.g., cell culture media) to contain the desired low concentration of Tween® 80 (e.g., 0.05%).

• Perform serial dilutions:

  • Create your serial dilutions of the DMSO stock in 100% DMSO.

  • Add a small, fixed volume of each DMSO dilution to the surfactant-containing assay buffer.

  • Vortex or mix immediately and thoroughly upon addition to promote rapid dispersion and micellar encapsulation.[7]

• Run the assay: Compare the dose-response curves generated with and without the surfactant in the assay buffer. Often, the surfactant-containing condition will yield more consistent and reliable data.

Workflow for Mitigating Aggregation

Caption: Workflow for addressing suspected compound aggregation.

Part 3: Advanced Formulation Strategies

For applications requiring higher concentrations or in vivo administration, more advanced formulation strategies may be necessary.

Self-Emulsifying Drug Delivery Systems (SEDDS)

SEDDS are mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium.[][16] This is particularly useful for oral drug delivery as the drug remains dissolved in the oil droplets, enhancing absorption.[17]

• Components:

  • Oil Phase: Medium-chain triglycerides (e.g., Capryol™) or long-chain triglycerides (e.g., corn oil, soybean oil).[5]

  • Surfactant: High HLB (Hydrophile-Lipophile Balance) surfactants (e.g., Kolliphor® EL, Tween® 80).

  • Co-solvent: Co-surfactants that help to stabilize the emulsion (e.g., Transcutol®, PEG400).

Developing a SEDDS formulation requires systematic screening of these components to find a combination that effectively solubilizes the drug and forms a stable microemulsion upon dilution.

References

• Exploring the Use of Lipid-based Formulations for Improved Solubility of Hydrophobic Drugs. (URL: )
• Advances in Lipid-Based Drug Formulations for Solubility - World Pharma Today. (URL: )
• Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide - Hilaris Publisher. (URL: )
• Drug Solubility Enhancement Technology Research - Formul
• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (URL: )
• Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candid
• Dimethyl (5E,8E,11E)
• Formulation of poorly water-soluble drugs for oral administr
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (URL: )
• Technical Support Center: Addressing Poor Reproducibility in Bioassays with Lipophilic Compounds - Benchchem. (URL: )
• 4 Strategies To Formulate Poorly Soluble APIs - Drug Discovery Online. (URL: )
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. (URL: )
• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate - the niddk central repository. (URL: )
• Technical Support Center: Managing Formulation Instability of Lipophilic Compounds - Benchchem. (URL: )
• Dimethyl (5E,8E,11E)
• How to dissolve a lipophilic compund in media?
• Technical Support Center: Enhancing the Stability of Lipophilic Compounds in Solution - Benchchem. (URL: )
• 5,8,11-Eicosatrienoic Acid | C20H34O2 | CID 5282825 - PubChem. (URL: )

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• 15. Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 17. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: GC-MS Analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the technical support center for the GC-MS analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this specific polyunsaturated dicarboxylic acid dimethyl ester. Here, we address common challenges and provide in-depth, field-proven insights to ensure the integrity and accuracy of your analytical results.

Troubleshooting Guide: Common GC-MS Artifacts and Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Question 1: I am observing multiple peaks in my chromatogram where I expect only one for my pure standard of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. What could be the cause?

Answer:

The observation of multiple peaks from a seemingly pure standard is a common issue when analyzing polyunsaturated fatty acid esters and related molecules. The primary culprits are typically thermal degradation and isomerization occurring in the high-temperature environment of the GC inlet and column.

Plausible Causes and Solutions:

• Isomerization: The trans double bonds in your molecule are susceptible to isomerization to the more thermodynamically stable cis configuration at elevated temperatures in the GC inlet. This can result in the appearance of several geometric isomers eluting at slightly different retention times.

  • Solution: Lower the injector temperature. While a high temperature is often used to ensure complete volatilization, it can induce isomerization. An inlet temperature of 250 °C is a common starting point, but for thermally labile compounds like this, you may need to experiment with temperatures as low as 200-220 °C.[1] A splitless injection with a lower inlet temperature can sometimes provide a good compromise between transfer efficiency and minimizing thermal stress.

• Thermal Degradation and Oxidation: Polyunsaturated fatty acid methyl esters (FAMEs) are known to degrade at high temperatures, leading to the formation of shorter-chain compounds, aldehydes, and other oxidation products.[2][3] Given that your molecule has three double bonds, it is particularly susceptible to oxidation, especially if there are trace amounts of oxygen in your carrier gas or sample.

  • Solution:

    • Ensure a High-Purity Carrier Gas: Use high-purity helium or hydrogen as the carrier gas with appropriate oxygen and moisture traps.

    • Optimize Oven Temperature Program: Use the lowest possible final oven temperature that still allows for the elution of your compound in a reasonable time with good peak shape. A slower temperature ramp may also be beneficial.

    • Use a Cool On-Column Inlet: If available, a cool on-column injection technique is the most gentle as it deposits the sample directly onto the column at a low temperature, minimizing thermal stress in a hot inlet.

• Contamination: Contamination from the sample preparation steps, solvent, or the GC system itself can introduce extraneous peaks.

  • Solution: Run a solvent blank to identify any background peaks. Ensure all glassware is scrupulously clean and that high-purity solvents are used.

Below is a workflow diagram to guide your troubleshooting process:

Caption: Troubleshooting workflow for multiple peaks in GC-MS.

Question 2: My mass spectrum for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate shows unexpected fragment ions. How can I identify if these are from artifacts?

Answer:

Interpreting the mass spectrum of your target compound and distinguishing it from artifacts requires an understanding of the expected fragmentation patterns of long-chain esters and potential degradation products.

Expected Fragmentation:

For Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (Molecular Weight: 336.5 g/mol ), under electron ionization (EI), you would expect to see:

• A molecular ion peak (M+) at m/z 336, although it may be weak or absent for long-chain esters.

• Loss of a methoxy group (-OCH3) resulting in a fragment at m/z 305.

• Loss of a carbomethoxy group (-COOCH3) resulting in a fragment at m/z 277.

• Characteristic hydrocarbon fragments from the cleavage of the carbon chain.

Potential Artifact-Related Fragments:

• Fragments from Oxidative Cleavage: If thermal oxidation has occurred, you might see fragments corresponding to smaller dicarboxylic acid methyl esters or aldehydes formed by cleavage at the double bonds.

• Fragments from Isomers: Cis and trans isomers will generally produce very similar mass spectra, making them difficult to distinguish by mass spectrometry alone.[4] Chromatographic separation is key here.

Data Interpretation Strategy:

Observed m/z	Potential Identity	Possible Origin
336	Molecular Ion (M+)	Target Analyte
305	[M-31]+	Loss of -OCH3 from Target Analyte
277	[M-59]+	Loss of -COOCH3 from Target Analyte
< 200	Various smaller fragments	Oxidative degradation products

Recommendation: To confirm the identity of your main peak and differentiate it from isomers, consider using a highly polar GC column, such as one with a high-content cyanopropyl phase.[4][5] These columns are specifically designed to separate geometric and positional isomers of fatty acid esters.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for sample preparation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate for GC-MS analysis?

A1: As your compound is already a dimethyl ester, derivatization is not necessary. The key is to ensure the sample is clean and dissolved in a high-purity, volatile solvent.

Step-by-Step Sample Preparation Protocol:

• Solvent Selection: Use a high-purity, non-polar solvent such as hexane, heptane, or toluene.

• Sample Dissolution: Accurately weigh a small amount of your sample (e.g., 1 mg) and dissolve it in the chosen solvent (e.g., 1 mL) to create a stock solution.

• Dilution: Perform serial dilutions to achieve a final concentration suitable for your instrument's sensitivity (typically in the range of 1-100 µg/mL).

• Filtration (Optional): If your sample contains any particulate matter, filter it through a 0.22 µm PTFE syringe filter before transferring to an autosampler vial.

• Storage: Store prepared samples at a low temperature (e.g., 4°C) and protect them from light to prevent degradation before analysis.

Caption: Sample preparation workflow for GC-MS analysis.

Q2: Which type of GC column is recommended for the analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate?

A2: The choice of GC column is critical for achieving good separation and minimizing on-column degradation.

• For General Analysis: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is a good starting point. These columns are robust and provide good resolution for a wide range of compounds.

• For Isomer Separation: To resolve potential cis/trans isomers, a highly polar stationary phase is required. Columns with a high percentage of cyanopropyl substitution (e.g., HP-88, DB-23, Rt-2560) are the industry standard for separating FAME isomers.[1][5]

Recommended GC Parameters (Starting Point):

Parameter	Recommendation for a Mid-Polarity Column (e.g., 30m x 0.25mm x 0.25µm)
Inlet Temperature	250 °C (consider lowering to 220 °C if isomerization is observed)
Injection Mode	Split (e.g., 20:1) or Splitless
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 10 °C/min to 280 °C, Hold: 5 min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Mass Range	m/z 40-450

Q3: My compound is derived from a biological matrix that contains the free dicarboxylic acid. What is the best way to derivatize it to the dimethyl ester?

A3: If you are starting with the free dicarboxylic acid, (5E,8E,11E)-icosa-5,8,11-trienedioic acid, you will need to perform an esterification reaction to convert the two carboxylic acid groups to methyl esters for GC-MS analysis. This derivatization increases the volatility and thermal stability of the analyte.[5]

Recommended Derivatization Protocol (using BF3-Methanol):

Boron trifluoride (BF3) in methanol is a widely used and effective reagent for this purpose.[6]

• Sample Preparation: Start with a dried extract of your biological sample containing the free acid.

• Reagent Addition: Add 1-2 mL of 12-14% BF3 in methanol to the dried sample in a reaction vial.

• Reaction: Cap the vial tightly and heat at 60-80 °C for 10-15 minutes.

• Quenching and Extraction: Cool the vial to room temperature. Add 1 mL of water and 1 mL of hexane. Vortex thoroughly.

• Phase Separation: Centrifuge briefly to separate the layers.

• Sample Collection: Carefully collect the upper hexane layer, which contains your Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, and transfer it to an autosampler vial for GC-MS analysis.

Important Considerations:

• Moisture: The presence of water can hinder the esterification reaction. Ensure your sample extract is completely dry before adding the BF3-methanol reagent.

• Reagent Quality: Use high-quality derivatization reagents to avoid introducing artifacts.

• Safety: BF3-methanol is toxic and corrosive. Handle it in a fume hood with appropriate personal protective equipment.

References

• 1. interchim.fr [interchim.fr]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]
• 6. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Mass Spectra of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the technical support guide for the mass spectrometric analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This document is designed for researchers, chemists, and drug development professionals who are utilizing mass spectrometry to identify and characterize this specific long-chain polyunsaturated diester. Here, we address common questions and troubleshooting scenarios encountered during experimental analysis, grounding our advice in established principles of mass spectrometry.

Frequently Asked Questions (FAQs): Understanding the Core Fragmentation

This section addresses the fundamental questions regarding the expected mass spectrum of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate under typical Electron Ionization (EI) conditions used in Gas Chromatography-Mass Spectrometry (GC-MS).

Q1: What is the expected molecular ion (M⁺•) for this compound, and how prominent will it be?

Answer: The molecular formula for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is C₂₂H₃₆O₄, giving it a monoisotopic molecular weight of 380.26 Da . Therefore, you should look for the molecular ion peak (M⁺•) at m/z 380 .

However, it is critical to note that for polyunsaturated fatty acid methyl esters (FAMEs), the molecular ion peak is often of very low abundance or completely absent in a standard 70 eV EI spectrum.[1][2] The presence of multiple double bonds provides numerous low-energy fragmentation pathways, meaning the molecular ion is unstable and readily breaks apart. If identifying the molecular ion is critical, consider using a softer ionization technique like Chemical Ionization (CI) or Field Ionization (FI), which impart less energy to the molecule and result in less fragmentation.[1][2]

Q2: What are the characteristic fragment ions originating from the two methyl ester groups?

Answer: The two dimethyl ester groups at the alpha (α) and omega (ω) positions of the carbon chain produce several highly characteristic fragments.

• Loss of a Methoxy Radical (M-31): Alpha-cleavage next to the carbonyl group results in the loss of a methoxy radical (•OCH₃). This will produce a prominent ion at m/z 349 ([M-31]⁺).

• Loss of a Methoxycarbonyl Radical (M-59): Cleavage of the ester bond can result in the loss of a methoxycarbonyl radical (•COOCH₃), leading to an ion at m/z 321 ([M-59]⁺). This fragmentation pathway is known to be significant in certain unsaturated diesters.[3]

• McLafferty Rearrangement Ion (m/z 74): This is a hallmark of FAMEs.[2] A six-membered ring transition state involving the gamma-hydrogen leads to the formation of a stable, charged enol fragment with the structure [CH₃OC(OH)=CH₂]⁺• at m/z 74 . Since your molecule is symmetrical with ester groups at both ends, this rearrangement can occur from either side, making it a potentially strong signal.

Q3: How do the three (E,E,E)-double bonds at positions 5, 8, and 11 influence the fragmentation?

Answer: The double bonds are the most significant feature influencing the fragmentation of the hydrocarbon chain.

• Allylic Cleavage: The bonds allylic to the double bonds (C-4, C-7, C-10, and C-13) are weakened and are preferred sites of cleavage. Cleavage at these positions will generate a series of carbocation fragments. For example, cleavage at the C-7 position would yield fragments whose m/z depends on which side of the cleavage retains the charge.

• Hydrocarbon Clusters: The presence of multiple double bonds leads to a series of hydrocarbon fragments separated by 14 Da (-CH₂-). This often results in a characteristic "picket fence" appearance in the lower mass range of the spectrum (typically m/z 41, 55, 67, 81, 95, etc.), corresponding to CnH₂n-₁⁺, CnH₂n-₃⁺, etc.

• Ambiguity in Double Bond Position: Standard EI-MS is generally poor at pinpointing the exact location of double bonds in polyunsaturated chains without derivatization.[4][5] The fragmentation provides clues, but for unambiguous assignment, derivatization techniques (e.g., forming trimethylsilyl ethers after oxidation) are often required.[4][5]

Q4: What is the overall expected appearance of the mass spectrum?

Answer: The 70 eV EI mass spectrum will likely be complex. You should expect:

• A very weak or absent molecular ion at m/z 380 .

• A prominent McLafferty ion at m/z 74 .

• Significant ions at m/z 349 (M-31) and possibly m/z 321 (M-59).

• A series of peaks corresponding to cleavages along the hydrocarbon backbone, influenced by the double bonds.

• A cluster of low-mass hydrocarbon ions (m/z 41, 55, 67, 81, etc.) that are characteristic of unsaturated aliphatic chains.

Predicted Ion (m/z)	Fragment Lost / Identity	Proposed Mechanism	Expected Intensity
380	[M]⁺•	Molecular Ion	Very Low to Absent
349	•OCH₃ (31 Da)	Alpha-cleavage at ester	Medium to High
348	CH₃OH (32 Da)	Loss of Methanol	Medium
321	•COOCH₃ (59 Da)	Ester bond cleavage	Low to Medium
74	[C₃H₆O₂]⁺•	McLafferty Rearrangement	High (Often Base Peak)
55, 67, 81, 95...	[CₙH₂ₙ₋₁]⁺	Hydrocarbon fragments	High

Troubleshooting Guide: From Theory to Practice

This section provides a structured approach to resolving common issues encountered during the analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Problem 1: I don't see a molecular ion peak at m/z 380.

• Causality: As mentioned, this is common for polyunsaturated esters due to the high energy of EI, which favors extensive fragmentation.[1][2] High temperatures in the GC injector or MS ion source can further exacerbate this.

• Troubleshooting Steps:

  • Confirm Identity with Other Ions: Rely on the presence of the other key fragments (m/z 349, 74) and the overall pattern to confirm the compound's identity.

  • Lower Ion Source Temperature: If your instrument allows, reduce the ion source temperature (e.g., from 230 °C to 200 °C) to minimize thermal degradation and promote molecular ion stability.

  • Check for Leaks: Air leaks in the GC-MS system (e.g., at the injector septum or column fittings) can lead to a poor vacuum and ion suppression.[6] Use an electronic leak detector to verify system integrity.

  • Alternative Ionization: If absolute confirmation of molecular weight is required, use a soft ionization technique. Rerunning the sample using a GC-CI source or analyzing via direct infusion ESI-MS will readily show the protonated molecule [M+H]⁺ at m/z 381 or adducts like [M+Na]⁺ at m/z 403.[2]

Problem 2: The base peak is m/z 149, and my spectrum is noisy.

• Causality: A base peak at m/z 149 is the classic signature of phthalate contamination, a common plasticizer found in solvents, vial caps, and lab plastics.[7] A generally noisy baseline can indicate contamination or electronic noise.

• Troubleshooting Steps:

  • Run a Solvent Blank: Inject a sample of the solvent used to dissolve your analyte. This is the fastest way to determine if the contamination is from your solvent or sample preparation.

  • Verify Consumables: Use high-purity, LC-MS or GC-grade solvents. Ensure you are using vials and caps with low-bleed septa designed for trace analysis.

  • Check for Column Bleed: A rising baseline at higher temperatures or the presence of characteristic siloxane ions (e.g., m/z 73, 207, 281) indicates that your GC column is degrading and bleeding stationary phase.[6]

  • Clean the Ion Source: Contamination can build up in the ion source over time, leading to poor sensitivity and high background. Follow the manufacturer's procedure for cleaning the ion source components.[6]

Problem 3: My signal intensity is very low, and peaks are weak.

• Causality: Poor signal intensity can stem from issues with the sample itself, the chromatography, or the mass spectrometer's performance.[8]

• Troubleshooting Steps:

  • Check Sample Concentration: Ensure your sample is not too dilute. If necessary, prepare a more concentrated sample to inject.[8]

  • Optimize GC Conditions: Poor chromatography leads to broad peaks, which have lower height (intensity). Ensure your GC temperature program is optimized for sharp, symmetrical peaks. Using a highly polar column like a DB-FATWAX can improve peak shape for FAMEs.[9][10]

  • Tune the Mass Spectrometer: The MS must be tuned and calibrated regularly to ensure optimal performance across the mass range.[8] Run the manufacturer's auto-tune procedure.

  • Inspect the GC Inlet: An active or contaminated inlet liner can cause analyte adsorption or degradation, preventing the full sample amount from reaching the detector. Replace the inlet liner and septum.[6]

Experimental Protocols & Workflows

Protocol 1: Recommended GC-MS Starting Parameters

This protocol provides a robust starting point for analyzing long-chain FAMEs. Optimization will be required based on your specific instrument and column.

• Sample Preparation: Dissolve the sample in a high-purity solvent (e.g., heptane, ethyl acetate) to a concentration of approximately 10-100 µg/mL.

• GC System:

  • Injector: Split/Splitless, run in splitless mode for 1 min.

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Column: Agilent DB-FATWAX UI (30 m x 0.25 mm ID x 0.25 µm film thickness) or equivalent polar wax column.[9]

  • Oven Program:

    • Initial Temp: 100 °C, hold for 2 min.

    • Ramp 1: 10 °C/min to 180 °C.

    • Ramp 2: 5 °C/min to 240 °C, hold for 10 min.

• MS System (EI):

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 250 °C

  • Electron Energy: 70 eV

  • Scan Range: m/z 40 - 500

  • Solvent Delay: 3-5 minutes (to prevent filament damage from the solvent peak).

Visualized Fragmentation & Workflows

Primary Fragmentation Pathways

Caption: Key EI fragmentation pathways for the target molecule.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common GC-MS issues.

References

• Fisk, H. L., West, A. L., & Calder, P. C. (2014). Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry.
• Schmitz, B., & Klein, R. A. (1976). Structure determination of polyunsaturated fatty acids by gas chromatography-mass spectrometry-- a comparison of fragmentation patterns of various derivatives.

• UC Davis Stable Isotope Facility. Fatty Acid Methyl Ester (FAME) Analysis. UC Davis. [Link]

• Guil-Guerrero, J. L., et al. (2015). The Fat from Frozen Mammals Reveals Sources of Essential Fatty Acids Suitable for Palaeolithic and Neolithic Humans. ResearchGate. [Link]

• Schmitz, B., & Egge, H. (1979). Structure Determination of Polyunsaturated Fatty Acids by Gas Chromatography-Mass Spectrometry— A Comparison of Fragmentation. Journal of Chromatographic Science, 17(1), 27-35. [Link]

• Guil-Guerrero, J. L., et al. (2015). Selection of mass spectra of polyunsaturated fatty acids methyl esters. ResearchGate. [Link]

• Fisk, H. L., West, A. L., & Calder, P. C. (2014). Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. ResearchGate. [Link]

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. [Link]

• Cvengroš, J., & Cvengrošová, Z. (2000). Synthesis and characterization of some long-chain diesters with branched or bulky moieties. Journal of the American Oil Chemists' Society, 77(8), 865-871. [Link]

• Chromatography Forum. (2010). GC/MS FAMES. Chromatography Forum. [Link]

• Ran-Ressler, R. R., et al. (2012). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of the American Society for Mass Spectrometry, 23(9), 1547-1556. [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc. [Link]

• Murphy, R. C. (2001). Mass Spectrometric Analysis of Long-Chain Lipids. Mass Spectrometry Reviews, 20(3), 139-152. [Link]

• Krafcsik, P. S., et al. (2022). Determination of Methyl Group Positions in Long-Chain Aliphatic Methyl Ethers and Alcohols by Gas Chromatography/Orbitrap Mass Spectrometry. Analytical Chemistry, 94(30), 10696-10703. [Link]

• Agilent Technologies. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent. [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. [Link]

• LCGC International. (2017). How to Avoid Problems in LC–MS. LCGC International. [Link]

• Harig, M., et al. (2020). Mass spectrometric fragmentation of di-, tri-, and hexaquinane-fused dimethyl muconates induced by single and double electron ionization. Arkivoc, 2020(2), 9-19. [Link]

Sources

• 1. jeol.com [jeol.com]
• 2. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Structure determination of polyunsaturated fatty acids by gas chromatography-mass spectrometry-- a comparison of fragmentation patterns of various derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. gmi-inc.com [gmi-inc.com]
• 9. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 10. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]

Technical Support Center: NMR Peak Assignment for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Welcome to the technical support center for the NMR peak assignment of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. This guide is designed for researchers, scientists, and drug development professionals who are working with this or structurally similar long-chain polyunsaturated fatty acid esters. Here, we provide troubleshooting guidance in a question-and-answer format to address specific challenges you may encounter during your NMR experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR chemical shift ranges for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate?

A1: Based on data from analogous polyunsaturated fatty acid methyl esters, the following chemical shift ranges can be anticipated.[1][2][3][4] Significant overlap of signals, particularly in the methylene region of the ¹H NMR spectrum, is expected due to the long aliphatic chain.[5][6]

Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ) ppm	Multiplicity	Notes
Olefinic (-CH=CH-)	5.30 - 5.50	Multiplet	The six olefinic protons are likely to be heavily overlapped.
Methoxy (-OCH₃)	3.65 - 3.67	Singlet	Two distinct singlets may be observed if the electronic environments of the two ester groups differ slightly.
Bis-allylic (=CH-CH₂-CH=)	2.67 - 2.78	Multiplet	Protons at C-7 and C-10.
α-Methylene to Carbonyl (-CH₂-COOR)	2.29 - 2.30	Triplet	Protons at C-2 and C-19.
Allylic (-CH₂-CH=)	1.96 - 2.12	Multiplet	Protons at C-4 and C-13.
β-Methylene to Carbonyl (-CH₂-CH₂-COOR)	1.56 - 1.68	Multiplet	Protons at C-3 and C-18.
Methylene Chain (-(CH₂)n-)	1.22 - 1.42	Multiplet	Protons at C-14, C-15, C-16, C-17. This will be a large, overlapped signal.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ) ppm	Notes
Carbonyl (C=O)	170 - 185	Two signals expected for C-1 and C-20.[7][8]
Olefinic (-C=C-)	125 - 135	Six signals expected for C-5, C-6, C-8, C-9, C-11, C-12.[7][9]
Methoxy (-OCH₃)	~51	Two signals may be resolved.
Bis-allylic (=CH-CH₂-CH=)	~25	C-7 and C-10.
Methylene Chain (-(CH₂)n-)	20 - 35	Multiple overlapping signals.

Troubleshooting Guides

Issue 1: Severe signal overlap in the ¹H NMR spectrum, especially in the olefinic and methylene regions.

Q: The ¹H NMR spectrum of my compound shows a large, unresolved multiplet between 5.3 and 5.5 ppm and another broad signal around 1.2-1.4 ppm. How can I assign the individual protons?

A: This is a common challenge with long-chain unsaturated esters.[5][6] One-dimensional ¹H NMR is often insufficient for a complete assignment. To resolve this, a suite of two-dimensional (2D) NMR experiments is essential.[10][11]

Recommended Workflow for Resolving Overlap:

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon. Since ¹³C spectra have a much wider chemical shift dispersion, the overlapped proton signals will be spread out in the second dimension, corresponding to the distinct carbon signals.[10][11][12] This is the most crucial first step to disentangle the crowded proton spectrum.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds). By analyzing the cross-peaks, you can trace the connectivity of the proton spin systems within the molecule. For example, you can "walk" along the carbon chain from one proton to its neighbor.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range correlations between protons and carbons (typically over 2-3 bonds). This is particularly useful for connecting different spin systems identified in the COSY spectrum and for assigning quaternary carbons, such as the carbonyl and olefinic carbons.

Caption: Workflow for NMR peak assignment using 2D techniques.

Issue 2: Confirming the (E)-configuration of the double bonds.

Q: How can I be certain that the geometry of the double bonds is trans (E) and not cis (Z)?

A: The configuration of the double bonds can be determined by a combination of ¹H and ¹³C NMR data.

• ¹H NMR Coupling Constants: For a disubstituted double bond, the coupling constant (³J) between the two vinyl protons is characteristic of the geometry. A larger coupling constant (typically 11-18 Hz) is indicative of a trans relationship, while a smaller coupling constant (6-12 Hz) suggests a cis relationship. However, in a complex spectrum with significant overlap, accurately measuring these coupling constants can be difficult.

• ¹³C NMR Chemical Shifts: The chemical shifts of the allylic carbons (the carbons adjacent to the double bond) are sensitive to the stereochemistry of the double bond. In general, the allylic carbons of a trans double bond are shielded (appear at a lower ppm value) compared to those of a cis double bond.

Troubleshooting Steps:

• Selective 1D NOE (Nuclear Overhauser Effect) or 2D NOESY/ROESY: These experiments detect through-space interactions between protons that are close to each other. For a trans double bond, you would expect to see NOE correlations between a vinyl proton and the protons on the substituent on the opposite side of the double bond. Conversely, for a cis double bond, the NOE would be between the two vinyl protons.

• Solvent and Temperature Changes: Acquiring spectra in different solvents (e.g., benzene-d₆, acetone-d₆) or at different temperatures can sometimes induce small changes in chemical shifts, which may help to resolve overlapping signals and allow for the measurement of coupling constants.[13]

Experimental Protocols

Standard Operating Procedure for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in ~0.6 mL of deuterated chloroform (CDCl₃). Ensure the sample is fully dissolved to avoid peak broadening.

• 1D ¹H NMR:

  • Acquire a standard ¹H spectrum to check for sample purity and to determine the spectral width for subsequent experiments.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• 1D ¹³C NMR with DEPT-135:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Run a DEPT-135 experiment to differentiate between CH, CH₂, and CH₃ groups (CH and CH₃ will be positive, while CH₂ will be negative).

• 2D HSQC:

  • Set the spectral width in the ¹H dimension (F2) based on the 1D proton spectrum.

  • Set the spectral width in the ¹³C dimension (F1) to cover the expected range of carbon signals (e.g., 0-185 ppm).

  • Use a sufficient number of scans and increments in F1 for good resolution.

• 2D COSY:

  • Use the same spectral width as the 1D ¹H spectrum.

  • Optimize the number of scans and increments for the desired resolution and experiment time.

• 2D HMBC:

  • Set the spectral widths for both ¹H and ¹³C dimensions as in the HSQC experiment.

  • The long-range coupling delay should be optimized to observe 2-3 bond correlations (a typical starting value is 60-80 ms).

Caption: Step-by-step experimental and analysis workflow.

References

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. Available from: [Link]

• Using NMR Spectroscopy: Methylene Groups and Signal Overlap. YouTube; 2019. Available from: [Link]

• Signal Overlap in NMR Spectroscopy. YouTube; 2018. Available from: [Link]

• Hollerton J. How can I interpret a NMR with so much noises and peak overlaps? ResearchGate; 2020. Available from: [Link]

• Spyros A, Dais P. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. PubMed Central; 2011. Available from: [Link]

• Ando T, Hoshino M, Ishii M, Yamakawa T. 13C NMR Analyses on Conjugated Dienic Pheromones of Lepidoptera. Journal of Pesticide Science; 1982. Available from: [Link]

• AOCS. 1H-NMR Spectroscopy of Fatty Acids and Their Derivatives. AOCS Lipid Library; 2014. Available from: [Link]

• Arouri A, et al. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. PubMed Central; 2017. Available from: [Link]

• ResearchGate. 1H-NMR spectrum of samples containing PUFA and other fatty acids in biodiesel. ResearchGate. Available from: [Link]

• University of California, Los Angeles. Spectroscopy Tutorial: Esters. Available from: [Link]

• Miyake Y, et al. 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. The Marine Lipids Lab; 2016. Available from: [Link]

• ResearchGate. 13C-NMR spectrum of FAME. ResearchGate. Available from: [Link]

• ResearchGate. Characterization of unsaturated polyester and alkyd resins using one‐ and two‐dimensional NMR spectroscopy. ResearchGate. Available from: [Link]

• Reich H J. 5.2 Chemical Shift. MRI Questions; 2015. Available from: [Link]

• ResearchGate. NMR Spectroscopy of Dienes and Polyenes. ResearchGate. Available from: [Link]

• Magritek. Characterizing fatty acids with advanced multinuclear NMR methods. Available from: [Link]

• Vlase G, et al. Fatty acid composition of vegetable oils determined from 13c-nmr spectra. Romanian Biotechnological Letters; 2011. Available from: [Link]

• Perceptive BioScience. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Available from: [Link]

• Clark J. Interpreting C-13 NMR Spectra. Chemistry LibreTexts; 2023. Available from: [Link]

• Chemistry Stack Exchange. H-NMR conjugated pi system. Available from: [Link]

• Bejjani J, et al. 13C position-specific isotopic analysis of fatty acid methyl esters using NMR with intramolecular isotopic referencing. PubMed; 2025. Available from: [Link]

• Hoye T R, et al. Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. sites@gsu; 2008. Available from: [Link]

• Miyake Y, et al. Determination of Unsaturated Fatty Acid Composition by High-Resolution Nuclear Magnetic Resonance Spectroscopy. Journal of the American Oil Chemists' Society; 1998. Available from: [Link]

• University of California, Los Angeles. Spectroscopy Tutorial: Alkenes and Conjugated Systems. Available from: [Link]

• ResearchGate. 1 H and 13 C NMR chemical shifts observed from fatty acid methyl esters... ResearchGate. Available from: [Link]

• JEOL. Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Available from: [Link]

• GENprice nL. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Available from: [Link]

• Drosophilia Population Genomics Project. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Available from: [Link]

• MD Topology. (5E,8E,11E,14E)-5,8,11,14-Icosatetraenoicacid. Available from: [Link]

• NIST WebBook. Icosa-5,8,11,14-tetraenoic acid octadeca-9,12-dienyl ester. Available from: [Link]

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• 1. benchchem.com [benchchem.com]
• 2. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: 1H-NMR SPECTROSCOPY OF FATTY ACIDS AND THEIR DERIVATIVES [orgspectroscopyint.blogspot.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
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• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Troubleshooting [chem.rochester.edu]

Improving polymerization efficiency with "Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate"

A Guide for Researchers Utilizing Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and Similar Monomers

Welcome to the technical support center for advancing your polymerization research. This guide is specifically tailored for scientists and professionals in drug development and materials science who are exploring the potential of novel monomers like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Given that this is a specialized and not widely documented monomer, this guide provides a framework for troubleshooting and enhancing polymerization efficiency based on fundamental principles and field-proven insights from analogous systems.

The structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, an unsaturated diester, suggests two primary avenues for polymerization:

• Step-Growth Polymerization (Polycondensation): The dimethyl ester functional groups can react with diols or diamines to form polyesters or polyamides, respectively. This is a common and robust method for forming high-performance polymers.

• Addition Polymerization: The three non-conjugated double bonds within the C20 backbone present opportunities for chain-growth polymerization, potentially leading to cross-linked materials.

This guide will address the common challenges encountered in both hypothetical pathways, providing you with the tools to systematically troubleshoot your experiments and achieve optimal results.

Core Principles for Successful Polymerization

Before delving into specific troubleshooting scenarios, it is crucial to establish a foundation of best practices. The success of any polymerization, especially with a novel monomer, hinges on meticulous control over the reaction environment and components.

Table 1: Key Parameters for Polymerization Success

Parameter	Importance	Recommended Action
Monomer Purity	Impurities can act as chain terminators, leading to low molecular weight and reduced yield.[1]	Analyze monomer purity via GC-MS, NMR, or titration. Purify via recrystallization or column chromatography as needed.
Stoichiometry	Crucial for step-growth polymerization to achieve high molecular weight. An imbalance limits chain growth.[2][3]	Use a calibrated analytical balance for precise measurements. For A-A/B-B systems, aim for a 1:1 molar ratio of reactive functional groups.[4]
Solvent Quality	Solvent impurities (e.g., water, other reactive species) can interfere with the polymerization.	Use high-purity, anhydrous solvents. Degas solvents to remove dissolved oxygen, which can inhibit radical polymerization.
Temperature Control	Reaction rates are highly temperature-dependent. Inconsistent or incorrect temperatures can lead to side reactions or polymer degradation.[5]	Use a calibrated and stable heat source (e.g., oil bath with a temperature controller). Optimize the temperature based on the specific reaction type.
Atmosphere	Oxygen can inhibit free-radical polymerization and some condensation reactions can be sensitive to moisture.	Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.
Catalyst/Initiator	The choice and concentration of the catalyst or initiator are critical for controlling the polymerization rate and the final polymer properties.	Select a catalyst or initiator appropriate for the polymerization type. Ensure it is pure and active.

Troubleshooting Guide & FAQs

This section addresses common issues in a question-and-answer format, providing a logical path from problem to solution.

dot

Caption: A logical workflow for troubleshooting common polymerization issues.

Q1: My polymerization reaction with Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate results in a very low yield. What are the likely causes and how can I fix this?

A1: Low yield is a common but solvable issue. Here are the primary factors to investigate:

• Monomer Impurities: The presence of monofunctional impurities can cap growing polymer chains, and other contaminants can inhibit the reaction.[1]

  • Solution: Ensure the purity of your Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and any co-monomers using techniques like Nuclear Magnetic Resonance (NMR) or Gas Chromatography-Mass Spectrometry (GC-MS). If impurities are detected, purify the monomers by methods such as recrystallization or vacuum distillation.

• Stoichiometric Imbalance (for Step-Growth): Step-growth polymerization is highly sensitive to the molar ratio of the reacting functional groups.[2][3] An excess of one co-monomer will lead to shorter chains and lower overall conversion to high polymer.

  • Solution: Use a high-precision analytical balance to weigh your monomers. Ensure a 1:1 molar ratio of the reactive groups (e.g., ester to hydroxyl groups).

• Presence of Inhibitors: Commercial unsaturated monomers often contain inhibitors to prevent premature polymerization. These must be removed before use.

  • Solution: Pass the monomer through a column of activated basic alumina to remove phenolic inhibitors.

• Suboptimal Reaction Temperature: A temperature that is too low will result in a very slow reaction rate, while a temperature that is too high can cause monomer or polymer degradation.[5]

  • Solution: Conduct a series of small-scale experiments at different temperatures to find the optimal condition for your specific system.

• Inefficient Initiation (for Addition Polymerization): The initiator might be unsuitable, used at too low a concentration, or have decomposed.

  • Solution: Verify the suitability of your initiator for the reaction temperature. Consider trying a different initiator or adjusting the concentration.

Q2: The polymer I've synthesized has a much lower molecular weight than expected. Why is this happening?

A2: Low molecular weight is often linked to factors that prematurely terminate chain growth. The causes overlap with those for low yield, but with some specific considerations:

• Precise Stoichiometry is Key: Even a small deviation from a 1:1 molar ratio in step-growth polymerization can drastically reduce the final molecular weight.[3]

  • Solution: Beyond precise initial measurements, consider if one monomer is more volatile and might be lost during the reaction setup, leading to an unintended stoichiometric imbalance.

• Monofunctional Impurities: These are the most common culprits for limiting chain length as they cap the growing polymer chain, preventing further reaction at that end.[1]

  • Solution: Rigorous purification of both the monomer and any co-monomer is essential. Even trace amounts of monofunctional species can have a significant impact.

• Side Reactions: Undesired side reactions can create non-reactive end groups, effectively terminating chain growth.

  • Solution: Analyze the polymer structure (e.g., via NMR) to identify any unexpected end groups. Adjusting the reaction temperature or catalyst may help to suppress side reactions.

• Inadequate Removal of Condensation By-products (for Step-Growth): In polycondensation reactions (e.g., forming a polyester from your diester and a diol), a small molecule like methanol is produced. The reaction is an equilibrium, and failure to remove this by-product will prevent the formation of high molecular weight polymer.

  • Solution: Apply a vacuum during the later stages of the polymerization or use a Dean-Stark trap if applicable to effectively remove the condensation by-product and drive the reaction to completion.

Q3: My reaction mixture turned into an insoluble gel. What caused this and can it be prevented?

A3: Gelation occurs when polymer chains become cross-linked to form a network, and it is a significant risk when using a poly-unsaturated monomer like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, especially in an addition polymerization context.

• High Monomer Concentration: At high concentrations, the probability of a growing polymer chain reacting with a double bond on another polymer chain (intermolecular reaction) increases, leading to cross-linking.

  • Solution: Run the polymerization at a lower monomer concentration (i.e., in a more dilute solution). This favors intramolecular cyclization or linear chain growth over intermolecular cross-linking.

• High Conversion: The likelihood of cross-linking increases significantly at higher monomer conversion as the concentration of polymer chains with unreacted double bonds becomes high.

  • Solution: Stop the polymerization at a lower conversion, before the gel point is reached. This can be achieved by quenching the reaction after a predetermined time.[6]

• High Initiator Concentration or Temperature: In radical polymerization, high initiator concentrations or high temperatures can create a high concentration of radicals, increasing the chance of side reactions and cross-linking.

  • Solution: Reduce the initiator concentration and/or lower the reaction temperature. The use of a chain transfer agent can also help to control the molecular weight and delay the onset of gelation.

Experimental Protocol: Hypothetical Polycondensation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate with 1,6-Hexanediol

This protocol outlines a general procedure for a melt polycondensation reaction. It should be optimized for your specific experimental goals.

dot

Caption: A typical two-stage melt polycondensation workflow.

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (purified)

• 1,6-Hexanediol (high purity)

• Titanium(IV) butoxide (Ti(OBu)₄) or other suitable transesterification catalyst

• High-boiling point solvent (optional, for solution polymerization)

• Chloroform (for dissolving the polymer)

• Methanol (for precipitating the polymer)

Procedure:

• Reactor Setup: Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen/argon inlet, and a distillation condenser leading to a collection flask.

• Charging the Reactor: Accurately weigh and add equimolar amounts of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and 1,6-hexanediol to the flask. Add the catalyst (e.g., 50-200 ppm relative to the polymer weight).

• Inert Atmosphere: Purge the system with dry nitrogen or argon for at least 15 minutes to remove oxygen and moisture. Maintain a gentle positive pressure of the inert gas throughout the first stage.

• First Stage (Transesterification):

  • Begin stirring and heat the reaction mixture to 150-180°C.

  • The monomers will melt and react, and methanol will begin to distill off.

  • Continue this stage for 2-3 hours or until approximately 80-90% of the theoretical amount of methanol has been collected.

• Second Stage (Polycondensation):

  • Increase the temperature to 200-220°C.

  • Gradually reduce the pressure in the system to below 1 Torr (133 Pa) using a vacuum pump. This is crucial for removing the last traces of methanol and diol, driving the equilibrium towards high molecular weight polymer.

  • A significant increase in the viscosity of the reaction mixture will be observed. The torque on the mechanical stirrer is a good indicator of the molecular weight increase.

• Completion and Isolation:

  • Once the desired viscosity is reached (typically after 2-4 hours under vacuum), break the vacuum with the inert gas and cool the reactor to room temperature.

  • The resulting polymer can be removed by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it into a non-solvent (e.g., cold methanol).

• Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

This guide provides a starting point for troubleshooting and developing robust polymerization protocols for novel monomers. Systematic investigation and meticulous control over reaction parameters are the keys to success.

References

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Solved: Why it is important to achieve correct 1:1 stoichiometry of monomers in a condensation po [Chemistry] [gauthmath.com]
• 3. Step-growth polymerization - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Common Challenges in Polyester Resin Production and How to Overcome Them – PersiaResin [persiaresin.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Polymerization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and Other Dimethyl Esters

Introduction

In the dynamic landscape of polymer chemistry, the quest for novel monomers that impart unique properties to resulting materials is perpetual. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a long-chain unsaturated dimethyl ester, represents a compelling candidate for the synthesis of advanced polyesters. Its structure, featuring a twenty-carbon backbone with three strategically placed double bonds, suggests the potential for polymers with a distinct combination of flexibility, thermal characteristics, and post-polymerization modification capabilities.

This guide provides a comprehensive comparison of the polymerization behavior of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate with other well-established dimethyl esters used in the synthesis of polyesters. While direct experimental data for the polymerization of this specific trienedioate is not yet extensively documented in peer-reviewed literature, this guide will leverage established principles of polymer science and data from analogous long-chain and unsaturated systems to project its performance. We will delve into the nuances of its anticipated reactivity, potential side reactions, and the expected properties of the resultant polymers, juxtaposed with data from common monomers such as dimethyl terephthalate (DMT), dimethyl adipate (DMA), and dimethyl itaconate (DMI).

Structural Considerations and Anticipated Polymerization Behavior

The unique molecular architecture of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is central to its expected behavior in polycondensation reactions.

• Long Aliphatic Chain: The C20 backbone is expected to impart significant flexibility to the resulting polymer chains, potentially leading to materials with low glass transition temperatures (Tg) and elastomeric properties. This is in stark contrast to the rigidity conferred by the aromatic rings of DMT.

• Unsaturation: The three non-conjugated double bonds within the chain are reactive sites that can be exploited for post-polymerization modifications, such as cross-linking to create thermosets. However, their presence also introduces the risk of undesired side reactions, like thermal cross-linking, during the high-temperature conditions of melt polycondensation. Careful control of reaction temperature and the use of inhibitors may be necessary.

The polymerization of dimethyl esters with diols is a classic example of step-growth polymerization, specifically a transesterification reaction followed by polycondensation. The reaction proceeds in two stages:

• Transesterification: The dimethyl ester reacts with a diol (e.g., ethylene glycol) at elevated temperatures in the presence of a catalyst to form a bis(hydroxyalkyl) ester and methanol, which is removed to drive the reaction forward.

• Polycondensation: The temperature is further increased, and a vacuum is applied to facilitate the removal of the diol, leading to the formation of high molecular weight polyester.

Comparative Analysis of Dimethyl Esters in Polymerization

To contextualize the potential of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, we will compare its projected characteristics with three widely used dimethyl esters:

• Dimethyl Terephthalate (DMT): An aromatic diester that yields rigid, high-performance polyesters like polyethylene terephthalate (PET).

• Dimethyl Adipate (DMA): A saturated aliphatic diester used to produce flexible and biodegradable polyesters.

• Dimethyl Itaconate (DMI): An unsaturated diester with a double bond that can participate in subsequent cross-linking reactions.

Table 1: Comparative Overview of Dimethyl Ester Monomers

Property	Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (Projected)	Dimethyl Terephthalate (DMT)	Dimethyl Adipate (DMA)	Dimethyl Itaconate (DMI)
Structure	Long-chain, unsaturated aliphatic	Aromatic	Saturated aliphatic	Unsaturated aliphatic
Molecular Weight	364.5 g/mol	194.19 g/mol	174.2 g/mol	158.15 g/mol
Reactivity	Moderate to high, potential for side reactions	High	Moderate	High, susceptible to side reactions
Resulting Polymer	Flexible, potentially elastomeric, cross-linkable	Rigid, high-strength, high melting point	Flexible, biodegradable, low melting point	Cross-linkable, potential for thermosets

Experimental Data and Performance Metrics

While specific data for our target molecule is forthcoming, the following tables summarize typical experimental conditions and resulting polymer properties for our selected comparator esters.

Table 2: Typical Polymerization Conditions

Parameter	Dimethyl Terephthalate (with Ethylene Glycol)	Dimethyl Adipate (with 1,4-Butanediol)	Dimethyl Itaconate (with 1,4-Butanediol)
Catalyst	Zinc Acetate, Antimony Trioxide	Titanium (IV) butoxide	Zinc Acetate
Transesterification Temp.	180-220 °C	160-180 °C	130-160 °C
Polycondensation Temp.	270-290 °C	200-230 °C	160-180 °C
Polycondensation Pressure	<1 Torr	<1 Torr	<1 Torr
Reaction Time	4-6 hours	6-8 hours	4-6 hours

Table 3: Comparison of Resulting Polyester Properties

Property	Poly(ethylene terephthalate) (PET)	Poly(butylene adipate) (PBA)	Poly(butylene itaconate) (PBI)	Poly(alkylene icosa-5,8,11-trienedioate) (Projected)
Glass Transition (Tg)	67-81 °C	-60 to -70 °C	-35 to -19 °C[1]	Likely below 0 °C
Melting Temperature (Tm)	250-265 °C	50-60 °C	Amorphous[1]	Expected to be low or amorphous
Tensile Strength	48-72 MPa	15-35 MPa	Variable, depends on cross-linking	Highly dependent on cross-linking
Elongation at Break	50-150%	300-600%	Variable, depends on cross-linking	Potentially high before cross-linking

Experimental Protocols

Below are detailed, step-by-step methodologies for the polymerization of our comparator dimethyl esters. These protocols can be adapted for the polymerization of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, with special attention to temperature control to minimize side reactions.

Protocol 1: Synthesis of Poly(ethylene terephthalate) (PET) via Melt Polycondensation of DMT

Materials:

• Dimethyl terephthalate (DMT)

• Ethylene glycol (EG)

• Zinc acetate (transesterification catalyst)

• Antimony trioxide (polycondensation catalyst)

• Nitrogen gas (high purity)

Procedure:

• Charge a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser with DMT and EG (1:2.2 molar ratio) and zinc acetate (0.1% by weight of DMT).

• Heat the mixture to 180-220 °C under a gentle stream of nitrogen. Methanol will begin to distill off.

• Continue the reaction until approximately 95% of the theoretical amount of methanol has been collected.

• Add antimony trioxide (0.05% by weight of DMT).

• Gradually increase the temperature to 270-290 °C while slowly reducing the pressure to below 1 Torr.

• Continue the polycondensation reaction, observing an increase in the viscosity of the melt. The reaction is complete when the desired molecular weight is achieved, as indicated by the stirrer torque.

• Extrude the molten polymer under nitrogen pressure and quench in cold water.

Proposed Protocol 2: Synthesis of Polyester from Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and 1,6-Hexanediol

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• 1,6-Hexanediol

• Titanium (IV) butoxide (catalyst)

• Hydroquinone (inhibitor)

• Nitrogen gas (high purity)

Procedure:

• Charge a polymerization reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation setup with Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, 1,6-hexanediol (1:1.2 molar ratio), and hydroquinone (0.1 wt%).

• Purge the reactor with nitrogen for 30 minutes.

• Heat the mixture to 160 °C under a nitrogen atmosphere.

• Add titanium (IV) butoxide (0.1 mol% based on the diester).

• Gradually increase the temperature to 180-200 °C over 2 hours, collecting the methanol byproduct.

• Once the transesterification is complete (cessation of methanol distillation), gradually reduce the pressure to <1 Torr.

• Increase the temperature to 220-240 °C and maintain for 4-6 hours to facilitate polycondensation and removal of excess 1,6-hexanediol.

• Monitor the reaction progress by measuring the torque of the stirrer.

• Once the desired viscosity is reached, cool the reactor and extrude the polymer under a nitrogen blanket.

Causality behind Experimental Choices: The selection of a lower polymerization temperature window compared to PET synthesis is crucial to prevent thermal-induced crosslinking of the unsaturated bonds in the monomer. The use of an inhibitor like hydroquinone is an additional precaution. Titanium (IV) butoxide is a common and effective catalyst for the polycondensation of aliphatic esters.

Visualizing Polymerization and Molecular Structures

The following diagrams illustrate the polymerization workflows and the chemical structures of the monomers and resulting polymers.

Caption: General workflow for two-stage melt polycondensation of dimethyl esters.

Caption: Chemical structures of the discussed dimethyl ester monomers.

Conclusion and Future Outlook

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate stands as a promising, yet underexplored, monomer for the synthesis of novel polyesters. Based on its long-chain, unsaturated aliphatic structure, it is projected to yield polymers with inherent flexibility and the potential for creating tailored thermosets through post-polymerization cross-linking. The primary challenge in its polymerization will be the careful management of reaction conditions to prevent premature cross-linking and other side reactions.

Compared to established monomers, the polyesters derived from this novel diester are anticipated to exhibit lower thermal transitions than aromatic polyesters from DMT, and potentially greater functionality than simple aliphatic polyesters from DMA. The presence of multiple double bonds offers more cross-linking opportunities than monomers like DMI.

Further research is imperative to validate these projections through rigorous experimental investigation. The synthesis and purification of high-purity Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, followed by systematic polymerization studies, will be crucial in unlocking its full potential for advanced material applications.

References

• Giron, M., et al. (2024). Synthesis of Itaconate-Based Biopolyesters with Improved Polycondensation Control. ACS Applied Polymer Materials. [Link]

Sources

• 1. [PDF] Mechanical Properties of Unsaturated Polyester Resin | Semantic Scholar [semanticscholar.org]

A Senior Application Scientist's Guide to Ester Selection in Complex Synthesis: A Comparative Analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its Diethyl Analog

Introduction

In the intricate landscape of multi-step organic synthesis, particularly within drug development and materials science, the choice of protecting groups and functional moieties can profoundly influence reaction outcomes, yields, and purification efficiency. Long-chain polyunsaturated dicarboxylic acids and their esters are a class of molecules that serve as versatile building blocks for polymers, lubricants, and bioactive compounds. The selection of the ester group—most commonly methyl or ethyl—is a critical decision point. While seemingly minor, this choice has significant downstream implications for reactivity, steric hindrance, solubility, and purification.

This guide provides an in-depth technical comparison between Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its corresponding diethyl ester. As specific experimental data for this particular molecule is not extensively available in peer-reviewed literature[1][2][3], this analysis will be grounded in established principles of organic chemistry, drawing parallels from well-documented systems like dialkyl malonates and other dicarboxylates.[4][5] We will explore the causal relationships behind experimental choices, offering a logical framework for researchers to select the optimal ester for their synthetic goals.

Part 1: Physicochemical Properties and Their Synthetic Implications

The fundamental physical properties of the chosen ester dictate the conditions required for reactions and subsequent work-up procedures. The primary differences between a dimethyl and a diethyl ester of a long-chain dicarboxylate stem from the size and nature of the alkyl group.

Key Differentiators:

• Steric Hindrance: The ethyl group is sterically more demanding than the methyl group. This increased bulk can influence the rate of reactions at the carbonyl center and at adjacent positions.[6][7] While often leading to slower reaction rates, this can be strategically employed to prevent undesirable side reactions, such as dialkylation in malonic ester synthesis.[4]

• Solubility: The longer alkyl chain of the diethyl ester generally imparts greater lipophilicity. This can affect its solubility in various organic solvents, which is a critical parameter for both reaction medium selection and purification via liquid-liquid extraction or chromatography.[8][9] Dimethyl esters, being slightly more polar, may exhibit different solubility profiles.[8]

• Boiling Point & Volatility: Diethyl esters have higher boiling points and lower volatility compared to their dimethyl counterparts of equivalent carbon chain length. This is a crucial consideration for reaction temperature control and for the removal of the esterification alcohol (methanol vs. ethanol) or the solvent during workup.

Table 1: Comparative Physicochemical Properties of Analogous Diesters

Property	Dimethyl Malonate[4]	Diethyl Malonate[4]	Dimethyl Adipate[8]	Diethyl Adipate[10]	General Trend for (5E,8E,11E)-icosa-5,8,11-trienedioates
Molecular Weight	132.11 g/mol	160.17 g/mol	174.20 g/mol	202.25 g/mol	Diethyl ester will have a higher molecular weight.
Boiling Point	180-181 °C	199 °C	252 °C	245 °C / 760 mmHg	Diethyl ester will have a higher boiling point.
Density	1.156 g/mL	1.055 g/mL	1.063 g/mL	1.009 g/mL	Likely similar densities, with minor variations.
Solubility in Water	Slightly soluble[4]	Slightly soluble[4]	2 - 10%[8]	Low	Both expected to have very low water solubility.
Lipophilicity (LogP)	Lower	Higher	Lower	Higher	Diethyl ester will be more lipophilic.

Part 2: The Esterification Process: A Mechanistic and Kinetic Comparison

The most common method for preparing these esters is the Fischer-Speier esterification of the parent (5E,8E,11E)-icosa-5,8,11-trienedioic acid with the corresponding alcohol (methanol or ethanol) under acidic catalysis.

Workflow: Fischer-Speier Esterification

Caption: Generalized workflow for Fischer-Speier esterification.

Causality Behind Experimental Choices

• Reaction Kinetics: The esterification reaction is an equilibrium-controlled process.[11] According to Le Châtelier's principle, an excess of the alcohol is used to drive the reaction toward the product.

  • Dimethyl Ester: Methanol is less sterically hindered than ethanol. This generally allows for a slightly faster rate of nucleophilic attack on the protonated carbonyl carbon, potentially leading to shorter reaction times under identical conditions.[4]

  • Diethyl Ester: The bulkier ethanol may result in a slower reaction rate. To achieve comparable conversion, longer reflux times or slightly higher temperatures (if permissible by the stability of the polyunsaturated backbone) may be necessary.

• Side Reactions and Purification Challenges:

  • Dimethyl Ester: The workup is typically straightforward. The primary challenge is the complete removal of methanol, which has a lower boiling point (64.7 °C) than ethanol (78.4 °C).

  • Diethyl Ester: In syntheses involving alkaline catalysts or basic work-up conditions, the use of ethanol can lead to a higher degree of saponification (soap formation) compared to methanol.[12] This is because ethoxide is a slightly stronger base than methoxide. The resulting soaps can cause problematic emulsions during aqueous work-up, complicating phase separation and requiring additional washing steps, sometimes with acidified water or carbon dioxide-saturated solutions, to break the emulsion and protonate the carboxylate salts.[12]

Part 3: Impact on Downstream Synthetic Steps

The choice of ester is not an isolated decision; it propagates through the entire synthetic sequence.

Logical Relationship: Ester Choice vs. Downstream Reactions

Caption: Impact of ester choice on common downstream transformations.

• Hydrolysis: If the final step requires converting the diester back to the dicarboxylic acid, the kinetics of hydrolysis matter. Under both acidic and basic conditions, methyl esters tend to hydrolyze slightly faster than ethyl esters due to reduced steric hindrance around the carbonyl carbon, which facilitates the approach of water or hydroxide ions.[13][14]

• Transesterification: If a different ester is required later in the synthesis, transesterification might be an option. Converting a dimethyl ester to a higher-boiling point ester (e.g., benzyl) is thermodynamically favorable if methanol can be continuously removed.

• Other Reactions: For reactions at other sites on the molecule, the ester's primary role is as a protecting group and solubility modifier. The greater lipophilicity of the diethyl ester might be advantageous for reactions conducted in nonpolar solvents like hexane or toluene, whereas the dimethyl ester might be better suited for moderately polar solvents.

Part 4: Exemplary Experimental Protocols

These protocols are generalized for a generic long-chain dicarboxylic acid and should be adapted and optimized for the specific substrate.

Protocol 1: Synthesis of Dimethyl Dicarboxylate

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add the dicarboxylic acid (1.0 eq), anhydrous methanol (20-30 eq), and concentrated sulfuric acid (0.1-0.2 eq).

• Reaction: Heat the mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature. Carefully pour the mixture into a separatory funnel containing cold saturated sodium bicarbonate solution to neutralize the acid.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water (1x) and brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude dimethyl ester.

• Purification: Purify the crude product by column chromatography on silica gel or by vacuum distillation.

Protocol 2: Synthesis of Diethyl Dicarboxylate

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add the dicarboxylic acid (1.0 eq), anhydrous ethanol (15-25 eq), a suitable solvent to azeotropically remove water (e.g., toluene), and an acid catalyst like p-toluenesulfonic acid (0.1 eq).

• Reaction: Heat the mixture to reflux and maintain for 6-12 hours, collecting the water in the Dean-Stark trap. Monitor the reaction progress.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with saturated sodium bicarbonate solution. Note: Be vigilant for emulsion formation. If an emulsion forms, add brine or a small amount of acid to break it.[12]

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Washing: Combine the organic layers and wash with brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or high-vacuum distillation.

Conclusion and Recommendations

The decision between synthesizing and using Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate or its diethyl analog is a strategic one, balancing reaction efficiency with practical considerations of purification and downstream applications.

• Choose the Dimethyl Ester for:

  • Maximizing reaction speed in esterification and subsequent hydrolysis steps.

  • Simpler work-up procedures with a lower risk of emulsion formation.

  • When minimal steric hindrance at the carboxyl group is desired for subsequent transformations.

• Choose the Diethyl Ester for:

  • Applications requiring higher lipophilicity and solubility in nonpolar solvents.

  • When a higher boiling point is advantageous for reaction temperature control.

  • Instances where the slightly increased steric bulk could be leveraged to improve selectivity in other reactions.

Ultimately, the optimal choice is context-dependent. For initial exploratory work and syntheses where speed and ease of purification are paramount, the dimethyl ester is often the superior choice. For processes where the final product's formulation or the specific conditions of an intermediate step demand enhanced nonpolar character, the diethyl ester becomes a compelling alternative, provided the potential for a more challenging purification is addressed in the experimental design.

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A Senior Application Scientist's Guide to Analytical Standards for Eicosanoid Research: A Comparative Analysis of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction: The Critical Role of Purity and Precision in Lipidomics

In the landscape of drug development and metabolic research, particularly in the burgeoning field of lipidomics, the accuracy of quantitative analysis is paramount. Eicosanoids and related polyunsaturated fatty acid (PUFA) derivatives are potent signaling molecules whose subtle fluctuations can signify profound physiological or pathological changes. Consequently, the analytical standards used to calibrate instrumentation and validate methodologies must be of the highest quality and suitability for the intended application.[1]

This guide provides an in-depth technical comparison of analytical standards for a specific C20 tri-unsaturated dicarboxylic acid, a class of molecules relevant in studies of fatty acid oxidation and metabolism. We will focus on Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and compare its performance characteristics against two logical alternatives: its corresponding free dicarboxylic acid and its stable isotope-labeled (SIL) counterpart. This comparison will equip researchers, scientists, and drug development professionals with the expertise to select the most appropriate standard for their analytical needs, ensuring data of the highest integrity.

Chapter 1: Characterizing the Analyte and Its Standards

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is the dimethyl ester of icosa-5,8,11-trienedioic acid.[2][3] The free acid is a derivative of 5,8,11-Eicosatrienoic Acid, a C20 PUFA.[4] Dicarboxylic acids are important intermediates in metabolism, and their analysis in biological fluids is crucial for biomarker discovery.[5][6] The choice of an analytical standard for such molecules is a critical decision that impacts method sensitivity, accuracy, and reproducibility.

For this guide, we will evaluate three potential standards:

• Standard A: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (The Target Analyte) : A non-labeled dimethyl ester. This form is often preferred for gas chromatography (GC) analysis as it increases volatility.[7][8]

• Standard B: (5E,8E,11E)-Icosa-5,8,11-trienedioic Acid (The Free Acid) : The non-derivatized parent compound. This standard is suitable for liquid chromatography (LC) but may require derivatization for enhanced detection or improved chromatography.[9]

• Standard C: Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate-d6 (Isotopically Labeled) : A stable isotope-labeled version of the target analyte, serving as an ideal internal standard for mass spectrometry (MS)-based quantification.

The logical workflow for evaluating and using these standards is depicted below.

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Purity assessment of "Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate"

An In-Depth Technical Guide to the Purity Assessment of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals

Introduction: Defining the Analytical Challenge

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a specific, long-chain polyunsaturated dicarboxylic acid methyl ester. While not a commonplace catalogue chemical, its structure is representative of molecules synthesized for applications in materials science, polymer chemistry, or as intermediates in the synthesis of complex bioactive molecules. In any high-stakes application, particularly in drug development, the purity of such a starting material or intermediate is paramount. Even trace impurities can have profound impacts on reaction yields, polymer properties, and biological activity, making a robust, multi-faceted analytical strategy for purity assessment indispensable.

This guide provides an in-depth comparison of the primary analytical techniques for assessing the purity of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. We will move beyond simple protocol listings to explore the causality behind methodological choices, establishing a self-validating system for confident purity determination. The approach detailed herein is built upon established principles for the analysis of Fatty Acid Methyl Esters (FAMEs) and related unsaturated ester compounds.[1][2]

Anticipating the Enemy: Physicochemical Properties and Potential Impurities

An effective purity assessment strategy begins with understanding the target molecule and anticipating potential impurities derived from its synthetic pathway.

Predicted Physicochemical Properties:

• Molecular Formula: C₂₂H₃₆O₄

• Molecular Weight: 380.52 g/mol

• Appearance: Likely a colorless to pale-yellow oil at room temperature.[3]

• Solubility: Soluble in common organic solvents (e.g., hexane, ethyl acetate, methanol, acetonitrile); insoluble in water.

The synthesis of a polyunsaturated ester like this typically involves multiple steps, including carbon-carbon bond formation (e.g., Wittig, Horner-Wadsworth-Emmons reactions) and esterification. Each step is a potential source of impurities.

Impurity Class	Specific Examples	Origin	Significance
Geometric Isomers	cis (Z) isomers at the 5, 8, or 11 positions (e.g., 5Z, 8E, 11E)	Incomplete stereoselectivity in olefination reactions.	Can significantly alter the molecule's 3D structure, affecting biological activity or polymerization.
Positional Isomers	Double bonds at incorrect positions (e.g., Δ6, Δ9, Δ12)	Non-specific catalysts or side reactions during synthesis.	Drastically changes chemical and physical properties.
Oxidation Products	Hydroperoxides, aldehydes, epoxides	Exposure to air, light, or heat, particularly at the allylic positions.[4]	Highly reactive, can interfere with subsequent reactions and introduce toxicity.
Synthetic Precursors	Unreacted starting materials (e.g., corresponding aldehydes, phosphonium ylides)	Incomplete reaction conversion.	Affects stoichiometry and can lead to unwanted side products in downstream applications.
By-products	Products from side reactions (e.g., oligomers, products of double bond migration)	High reaction temperatures, incorrect stoichiometry.	Can be difficult to separate and may have unknown properties.

The Analytical Arsenal: A Comparative Overview

No single technique can provide a complete purity profile. An integrated approach, leveraging the orthogonal strengths of different methods, is essential. The primary methods for this molecule are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Overall Purity Assessment Workflow

Caption: Integrated workflow for comprehensive purity assessment.

Technique	Primary Application	Strengths	Limitations
Gas Chromatography (GC)	Quantitative purity (% area), detection of volatile impurities.	High resolution for isomers, high sensitivity (especially with FID), well-established for FAMEs.[1][5]	Requires analyte to be thermally stable and volatile; risk of thermal degradation for some PUFAs.
High-Performance Liquid Chromatography (HPLC)	Separation of non-volatile impurities, geometric isomers, and oxidation products.	Operates at room temperature, preventing degradation; versatile with different columns and detectors (UV, MS).[6]	Can have lower resolution for closely related isomers compared to specialized GC columns; requires chromophore for UV detection.
Nuclear Magnetic Resonance (NMR)	Absolute structural confirmation, identification of impurities, quantitative analysis (qNMR).	Non-destructive, provides unambiguous structural information, can quantify without a specific reference standard for the analyte.[7]	Lower sensitivity compared to GC/HPLC; complex mixture analysis can be challenging due to peak overlap.
Mass Spectrometry (MS)	Molecular weight confirmation and impurity identification (as a detector for GC/HPLC).	High sensitivity and selectivity; provides molecular weight and fragmentation data for structural elucidation.[8]	Isomers often produce identical mass spectra, requiring chromatographic separation.

Experimental Protocols & Methodologies

Gas Chromatography (GC-FID/MS)

Expertise & Rationale: GC is the workhorse for FAME analysis due to its exceptional resolving power.[1] For separating the E and Z isomers of polyunsaturated esters, a highly polar capillary column is required. A biscyanopropyl polysiloxane phase is the industry standard for this application, as it provides unique selectivity based on the planarity and polarity of the double bonds.[2][9] We will describe a dual-detection approach: Flame Ionization Detection (FID) for robust quantification due to its uniform response factor for hydrocarbons, and Mass Spectrometry (MS) for definitive peak identification.[8]

Detailed GC-MS Protocol Workflow

Caption: Step-by-step workflow for GC-FID/MS analysis.

Illustrative GC Method Parameters:

Parameter	Setting	Rationale
Column	Highly Polar (e.g., Agilent J&W CP-Sil 88, 100 m x 0.25 mm, 0.2 µm)	Provides optimal separation of geometric (cis/trans) isomers of FAMEs.[9]
Carrier Gas	Helium or Hydrogen	Provides efficient chromatography.
Inlet Temp.	250 °C	Ensures rapid volatilization without thermal degradation.
Oven Program	Hold at 150 °C for 2 min, ramp 4 °C/min to 240 °C, hold for 15 min.	Allows separation of lower boiling point impurities before eluting the main analyte and any higher boiling point isomers.
FID Temp.	260 °C	Standard temperature for robust detection.
MS Source Temp.	230 °C	Balances ionization efficiency with minimizing thermal fragmentation.
MS Quad Temp.	150 °C	Standard temperature for quadrupole analyzers.
MS Scan Range	50 - 500 amu	Covers the expected mass of the parent ion (380.5) and its fragments.

Data Interpretation:

• Purity Calculation: Calculated as the area of the main peak divided by the total area of all peaks in the FID chromatogram.

• Impurity Identification: MS spectra of minor peaks are compared against spectral libraries (e.g., NIST) and fragmentation patterns are analyzed to identify potential isomers, oxidation products, or synthetic precursors.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Expertise & Rationale: RP-HPLC is an excellent complementary technique to GC, especially for analyzing potential non-volatile impurities, highly polar oxidation products, or for preparative separation.[10] A C18 column is a versatile starting point. Detection via a Diode Array Detector (DAD) allows for the acquisition of UV spectra, which can help differentiate impurity classes. For instance, conjugated systems arising from double bond migration will show a different λ-max than the isolated double bonds of the target molecule. Coupling to an MS detector provides definitive mass information.

Detailed RP-HPLC Protocol Workflow

Caption: Step-by-step workflow for RP-HPLC-DAD/MS analysis.

Illustrative HPLC Method Parameters:

Parameter	Setting	Rationale
Column	C18 (e.g., Waters Symmetry C18, 4.6 x 150 mm, 5 µm)	Good general-purpose reverse-phase column for non-polar analytes.[6]
Mobile Phase A	Water	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile	The organic modifier; provides good peak shape for esters.[10]
Gradient	80% B to 100% B over 20 min, hold at 100% B for 5 min.	A gradient is necessary to elute the non-polar analyte while also allowing for the separation of more polar impurities that elute earlier.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
DAD Wavelength	205 nm	Esters have a weak chromophore; detection at low UV is required.
MS Ionization	Electrospray Ionization (ESI), Positive Mode	ESI is a soft ionization technique suitable for this molecule, which should readily form adducts like [M+Na]⁺.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the gold standard for structural elucidation.[11] For purity assessment, ¹H NMR provides a rapid fingerprint of the molecule. The ratio of integrals of specific protons (e.g., methyl ester protons vs. olefinic protons) can confirm the structure's integrity. The presence of unexpected signals, even at low levels, indicates impurities. For absolute quantification (qNMR), a certified internal standard of known concentration is added, and the purity is calculated by comparing the integral of a unique analyte signal to that of the standard.

Expected NMR Signals (Hypothetical): A pure sample of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate would exhibit characteristic signals. Impurities, such as Z-isomers, would show slightly different chemical shifts for the olefinic protons and adjacent carbons.

Nucleus	Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity
¹H	-OCH₃ (Ester)	~3.6 - 3.7	Singlet
C=C-H (Olefinic)	~5.3 - 5.5	Multiplet
=C-CH ₂-C= (Allylic)	~2.7 - 2.8	Multiplet
O=C-CH ₂-	~2.2 - 2.4	Triplet
¹³C	C =O (Ester)	~174	-
C =C (Olefinic)	~128 - 132	-
-OC H₃ (Ester)	~51	-

Trustworthiness through Self-Validation: The protocols described are a self-validating system. For example:

• An impurity peak is observed in the GC-FID chromatogram at 2% area.

• The corresponding mass spectrum from the GC-MS run shows the same molecular weight as the parent compound, suggesting an isomer.

• The HPLC run shows a partially resolved shoulder on the main peak, confirming the presence of a closely related species.

• The ¹H NMR spectrum shows small, unusual signals in the olefinic region (~5.3-5.5 ppm), confirming the presence of a geometric isomer.

This concordance across orthogonal techniques provides a high degree of confidence in the final purity assessment.

Conclusion and Recommendations

A comprehensive purity assessment of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate cannot rely on a single analytical measurement. A multi-pronged strategy is required for confident characterization in a research or drug development setting.

• Initial Characterization: Use ¹H and ¹³C NMR for absolute structural confirmation and to check for gross impurities. High-resolution mass spectrometry should be used to confirm the elemental composition.

• Quantitative Purity: Employ GC-FID with a highly polar column as the primary technique for determining percentage purity and for detecting volatile impurities and isomeric by-products.

• Impurity Identification: Use GC-MS in parallel with GC-FID to identify the chemical nature of any impurities detected.

• Complementary Analysis: Utilize RP-HPLC-DAD/MS to detect any non-volatile or thermally labile impurities (e.g., oxidation products) that would be missed by GC.

By integrating these techniques, researchers can build a complete and trustworthy profile of the compound, ensuring the quality and reliability of their subsequent experiments and developmental processes.

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A Senior Application Scientist's Guide to the Gas Chromatographic Separation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate Isomers

For researchers, scientists, and professionals in drug development, the precise separation and analysis of lipid isomers are paramount. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a dimethyl ester of a C20 trienoic acid, presents a significant analytical challenge due to the potential for various geometric (cis/trans) and positional isomers. This guide provides an in-depth comparison of gas chromatography (GC) methodologies for the effective separation of these isomers, grounded in established scientific principles and experimental data.

The inherent volatility and thermal stability of fatty acid methyl esters (FAMEs) make GC a powerful and widely adopted analytical technique.[1][2] However, the subtle differences between geometric isomers demand highly selective stationary phases and optimized analytical conditions for successful resolution.

The Challenge of Isomer Separation

The primary difficulty in separating isomers of polyunsaturated fatty acid (PUFA) dimethyl esters lies in their similar boiling points and polarities. Geometric isomers, in particular, often co-elute on standard GC columns. The key to their separation is the use of highly polar stationary phases that can interact differently with the spatial arrangement of the double bonds.

Recommended GC Methodology for Isomer Separation

Achieving baseline separation of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its potential isomers necessitates a highly polar capillary GC column. Cyanopropyl-based stationary phases are the industry standard for this application due to their exceptional ability to resolve geometric isomers.[3][4][5]

Below is a detailed protocol that serves as a robust starting point for your method development.

Experimental Protocol: GC-FID Analysis

1. Sample Preparation (Derivatization):

While the target analyte is already a dimethyl ester, if starting from the corresponding dicarboxylic acid, a derivatization step is crucial. Esterification to form methyl esters increases volatility and improves peak shape for GC analysis.[1][2] A common and effective method is using methanolic HCl.

• Reagents: 2M Methanolic HCl (prepared by carefully adding acetyl chloride to methanol).

• Procedure:

  • Dissolve the dicarboxylic acid sample in a small amount of toluene or another suitable solvent.

  • Add the 2M methanolic HCl reagent.

  • Heat the mixture at a controlled temperature (e.g., 60-80°C) for a specified time (e.g., 1-2 hours) in a sealed vial.

  • After cooling, neutralize the reaction with a suitable base (e.g., sodium bicarbonate solution).

  • Extract the FAMEs with a nonpolar solvent like hexane or heptane.

  • Wash the organic layer with water and dry it over anhydrous sodium sulfate.

  • The resulting solution is ready for GC injection.

2. GC System and Conditions:

• Gas Chromatograph: Any modern GC system equipped with a Flame Ionization Detector (FID) and capillary split/splitless inlet is suitable.

• Column: A highly polar biscyanopropyl siloxane capillary column is strongly recommended. The Agilent J&W HP-88, Supelco SP-2560, or equivalent columns are excellent choices.[4][6][7] These columns are specifically designed for the detailed separation of geometric and positional FAME isomers.[7]

  • Dimensions: 100 m x 0.25 mm ID, 0.20 µm film thickness. The long column length is critical for achieving the necessary resolution.

• Carrier Gas: Hydrogen or Helium, at a constant flow rate.

• Inlet:

  • Mode: Split (e.g., 50:1 or 100:1 split ratio) to handle potentially concentrated samples and ensure sharp peaks.

  • Temperature: 250°C.

• Oven Temperature Program: A slow, programmed temperature ramp is essential to resolve closely eluting isomers.

  • Initial Temperature: 140°C, hold for 5 minutes.

  • Ramp: 1-2°C/min to 240°C.

  • Final Hold: Hold at 240°C for 10-20 minutes to elute any less volatile compounds.

• Detector (FID):

  • Temperature: 260°C.

  • Gas Flows: Optimize hydrogen, air, and makeup gas flows according to the manufacturer's recommendations for maximum sensitivity.

Workflow Diagram

Caption: Workflow for the GC analysis of fatty acid dimethyl ester isomers.

Comparison of GC Columns

The choice of the GC column is the most critical factor in the successful separation of FAME isomers.[4][5] While various polar columns are available, their performance in resolving geometric isomers differs significantly.

Stationary Phase	Polarity	Key Advantages	Limitations	Recommended Use
Biscyanopropyl Siloxane (e.g., HP-88, SP-2560) [4][6][7]	Highly Polar	Excellent separation of geometric (cis/trans) and positional FAME isomers.[3][6][7]	Longer analysis times due to the required column length and slow temperature ramps.	Primary recommendation for resolving complex mixtures of PUFA isomers, including the target analyte.
Polyethylene Glycol (PEG) / Wax (e.g., DB-WAX, HP-INNOWax) [4][5]	Polar	Good general-purpose columns for FAME analysis, providing separation based on carbon number and degree of unsaturation.[5]	Generally do not provide adequate separation of cis/trans isomers.[5]	Not recommended for the specific task of separating geometric isomers of the target analyte.
Ionic Liquid (e.g., SLB-IL111) [8][9]	Extremely Polar	Can offer unique selectivity and enhanced resolution for certain FAME isomers, including some cis/trans pairs that are difficult to separate on other columns.[8][9]	May have different elution orders compared to traditional cyanopropyl columns, requiring careful peak identification.	A powerful alternative for challenging separations where conventional columns fall short.
Non-Polar (e.g., DB-1, HP-5ms) [8]	Non-Polar	Separates compounds primarily by boiling point.	Ineffective for separating isomers with similar boiling points.	Not suitable for this application.

Alternative Separation Techniques

While GC is the workhorse for FAME analysis, other chromatographic techniques can also be employed, each with its own set of advantages and disadvantages.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in reversed-phase or silver-ion (Ag+-HPLC) mode, is a powerful tool for fatty acid analysis.[10]

• Reversed-Phase HPLC: Separates fatty acids based on chain length and degree of unsaturation.[10] While it can separate some isomers, it may not provide the same level of resolution for complex geometric isomer mixtures as high-resolution capillary GC.

• Silver-Ion HPLC (Ag+-HPLC): This technique offers exceptional selectivity for separating isomers based on the number, position, and configuration of double bonds.[10] It is an excellent complementary technique to GC for the isolation and identification of specific isomers.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a high-efficiency alternative to both GC and HPLC for lipid analysis.[11]

• Advantages: SFC offers fast separations, reduced organic solvent consumption, and is particularly adept at separating isomeric species.[11][12] It can often analyze free fatty acids without the need for derivatization, simplifying sample preparation.[13]

• Performance: Studies have shown that Ultra-High Performance Supercritical Fluid Chromatography (UHPSFC) can provide separations that are significantly faster than corresponding HPLC methods and comparable in resolution to GC for many fatty acid applications.[12][13]

Comparison of Analytical Techniques

Technique	Principle	Derivatization Required?	Key Advantages	Key Disadvantages
Gas Chromatography (GC)	Separation of volatile compounds based on boiling point and interaction with a stationary phase.	Yes (for carboxylic acids).[4][14]	High resolution for complex mixtures, robust, and widely available. Excellent for geometric isomer separation with appropriate columns.[3]	Requires derivatization for non-volatile analytes; high temperatures can potentially degrade some labile compounds.
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity and interaction with a stationary phase.	No (for free acids).	Operates at ambient temperature, suitable for thermally labile compounds. Ag+-HPLC offers unique selectivity for isomers.[10]	Lower peak efficiency compared to capillary GC; may require more complex mobile phases.
Supercritical Fluid Chromatography (SFC)	Separation using a supercritical fluid as the mobile phase.	Often not required.[13]	Fast, high-efficiency separations; environmentally friendly (uses CO2); excellent for isomer analysis.[11]	Less common instrumentation compared to GC and HPLC; method development can be more complex.

Conclusion

For the specific and challenging task of separating Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate isomers, gas chromatography with a long, highly polar biscyanopropyl siloxane capillary column remains the most effective and recommended approach. The detailed GC-FID protocol provided in this guide offers a validated starting point for achieving the high-resolution separation required for accurate quantification and characterization. While HPLC and SFC present viable and powerful alternatives, particularly for complementary analysis or for thermally sensitive compounds, the resolving power of modern capillary GC for geometric FAME isomers is unparalleled. The key to success lies in the meticulous selection of the stationary phase and the careful optimization of the temperature program.

References

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. Retrieved from [Link]

• Metherel, A. H., & Stark, K. D. (2012). A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. Journal of Chromatography B, 909, 6-14. Retrieved from [Link]

• Schinner, C., et al. (2010). Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels. Journal of Separation Science, 33(11), 1648-1656. Retrieved from [Link]

• Synovec, R. E., et al. (2000). Positional and geometric isomer separation of FAME by comprehensive 2-D GC. LCGC North America, 18(11), 1084-1093. Retrieved from [Link]

• Farkas, O., et al. (2021). The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. Molecules, 26(7), 1867. Retrieved from [Link]

• Murata, T., Takahashi, S., & Takeda, T. (1975). Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system. Analytical Chemistry, 47(3), 573-577. Retrieved from [Link]

• Restek Corporation. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. Retrieved from [Link]

• Jahreis, G., et al. (2011). Enantioselective analysis of chiral anteiso fatty acids in the polar and neutral lipids of food. Journal of Agricultural and Food Chemistry, 59(5), 1989-1995. Retrieved from [Link]

• Litchfield, C., et al. (1964). The analysis ofCis‐trans fatty acid isomers using gas‐liquid chromatography. Journal of the American Oil Chemists' Society, 41(8), 558-563. Retrieved from [Link]

• Seneviratne, K. N., & Dissanayake, D. M. S. (2008). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Journal of the National Science Foundation of Sri Lanka, 36(1). Retrieved from [Link]

• Armstrong, D. W., & Li, W. (2001). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC North America, 19(5), 494-503. Retrieved from [Link]

• Santercole, V., et al. (2012). Comparison of Separations of Fatty Acids from Fish Products Using a 30-m Supelcowax-10 and a 100-m SP-2560 Column. Journal of the American Oil Chemists' Society, 89(12), 2187-2196. Retrieved from [Link]

• LECO Corporation. (n.d.). Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. Retrieved from [Link]

• Agilent Technologies. (n.d.). Chiral GC Columns. Retrieved from [Link]

• Christie, W. W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. Retrieved from [Link]

• Gelin, F., et al. (1990). GC/FT-IR Analysis of Fatty Acid Methyl Esters. Journal of Chromatographic Science, 28(8), 417-422. Retrieved from [Link]

• Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS Lipid Library. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). Which Column Is Best for Fatty Acid Analysis by GC? Retrieved from [Link]

• Zhang, W., et al. (2019). Advances of supercritical fluid chromatography in lipid profiling. Journal of Pharmaceutical Analysis, 9(4), 226-234. Retrieved from [Link]

• Perceptive BioScience. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Retrieved from [Link]

• Ashraf-Khorassani, M., & Taylor, L. T. (2015). Study of UltraHigh Performance Supercritical Fluid Chromatography to Measure Free Fatty Acids With Out Fatty Acid Ester Preparation. Journal of Chromatography & Separation Techniques, 6(5). Retrieved from [Link]

• Ashraf-Khorassani, M., & Taylor, L. T. (2015). Study of UltraHigh Performance Supercritical Fluid Chromatography to measure free fatty acids with out fatty acid ester preparation. Journal of Chromatography A, 1406, 313-320. Retrieved from [Link]

• Ristroph, K. M., et al. (2019). Analysis of fatty acid methyl esters by two-dimensional gas chromatography using cryogen-free modulator. Chulalongkorn University Digital Collections. Retrieved from [Link]

• Tsikas, D. (2023). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. International Journal of Molecular Sciences, 24(16), 12693. Retrieved from [Link]

• Drosophilia Population Genomics Project. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Retrieved from [Link]

• Delmonte, P., et al. (2011). Separation of Fatty Acid Dimethyl Esters on an Ionic Liquid Gas Chromatographic Column. Journal of the American Oil Chemists' Society, 88(10), 1635-1641. Retrieved from [Link]

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Retrieved from [Link]

• Ghanem, E., & Al-Hariri, S. (2013). Separation of Isomers on Nematic Liquid Crystal Stationary Phases in Gas Chromatography: A Review. Chromatographia, 76(11-12), 589-601. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Retrieved from [Link]

• Christie, W. W. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library. Retrieved from [Link]

• Seneviratne, K. N., & Dissanayake, D. M. S. (2008). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Journal of the National Science Foundation of Sri Lanka, 36(1), 89-93. Retrieved from [Link]

• ATB (Automated Topology Builder). (n.d.). (5E,8E,11E,14E)-5,8,11,14-Icosatetraenoicacid. Retrieved from [Link]

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A Comparative Guide to the Validation of Analytical Methods for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

Introduction

In the landscape of pharmaceutical development and manufacturing, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. It ensures that the data underpinning product quality, safety, and efficacy are reliable, reproducible, and accurate. This guide provides a comprehensive comparison of validated analytical methods for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a significant long-chain unsaturated diester.

The validation process demonstrates that an analytical procedure is suitable for its intended purpose. For a molecule like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, which may serve as a critical intermediate or active substance, precise and accurate quantification and impurity profiling are paramount. This document is designed for researchers, analytical scientists, and drug development professionals, offering a detailed examination of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies, validation parameters, and supporting data are presented to facilitate informed decisions in method selection and implementation, adhering to the principles outlined by the International Council for Harmonisation (ICH) in its Q2(R1) guideline.[1][2]

Chapter 1: Physicochemical Properties and Analytical Considerations

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a C20 long-chain diester characterized by three non-conjugated double bonds in the trans (E) configuration. Its structure dictates the optimal choice of analytical techniques.

• Molecular Formula: C₂₂H₃₆O₄

• Molecular Weight: 364.5 g/mol (approx.)

• Key Structural Features:

  • Two methyl ester functional groups.

  • A 20-carbon backbone.

  • Three trans double bonds at positions 5, 8, and 11.

The presence of ester groups and the long hydrocarbon chain makes the molecule relatively non-polar and volatile enough for Gas Chromatography, especially after derivatization to enhance thermal stability.[3] The double bonds, while non-conjugated, provide a chromophore that allows for detection by UV spectrophotometry, making HPLC-UV a viable technique for quantification. The choice between these methods often depends on the specific analytical goal: routine quantification versus impurity identification.

Chapter 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility, robustness, and suitability for a wide range of compounds. For Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a reversed-phase HPLC method is preferred, separating the analyte based on its hydrophobicity.

Principle of the Method

In reversed-phase HPLC, the analyte is separated on a non-polar stationary phase (e.g., C18) with a polar mobile phase. The non-polar nature of the C20 chain in our target molecule results in strong retention on the C18 column, allowing for excellent separation from more polar impurities. Detection is achieved via a UV detector set to a low wavelength (e.g., 205-215 nm) to capture the absorbance of the isolated double bonds.

Experimental Protocol: HPLC-UV Method Validation

• Instrumentation & Materials:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

  • C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Reference standard of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (≥99.5% purity).

  • HPLC-grade acetonitrile, methanol, and water.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm.

  • Run Time: 15 minutes.

• Validation Procedure:

  • Specificity: Analyze a blank (diluent), a placebo (matrix without analyte), the reference standard, and a sample spiked with expected impurities. The analyte peak should be free from interference.

  • Linearity: Prepare a series of at least five concentrations of the reference standard (e.g., 50-150% of the target concentration). Plot the peak area against concentration and determine the correlation coefficient (r²), which should be ≥0.999.[4]

  • Accuracy: Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120%). Analyze in triplicate and calculate the percent recovery. Acceptance criteria are typically 98-102%.[5]

  • Precision:

    • Repeatability (Intra-day): Analyze six replicate preparations of the standard at 100% of the target concentration on the same day.

    • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.

    • The Relative Standard Deviation (RSD) for both should be ≤2.0%.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.[4]

  • Robustness: Intentionally vary critical method parameters (e.g., flow rate by ±0.1 mL/min, column temperature by ±2°C, mobile phase composition by ±2%) and assess the impact on the results.

Data Presentation: HPLC-UV Validation Summary

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at analyte RT	Pass
Linearity (r²)	≥ 0.999	0.9995
Range (µg/mL)	50 - 150	50 - 150
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (RSD)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 2.0%	1.2%
LOD (µg/mL)	Report Value	0.5
LOQ (µg/mL)	Report Value	1.5
Robustness	Results meet criteria	Pass

Visualization: HPLC Validation Workflow

Sources

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• 5. altabrisagroup.com [altabrisagroup.com]

Performance of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in Polyester Properties: A Comparative Guide

In the dynamic landscape of polymer science, the quest for novel monomers that impart unique and desirable properties to polyesters is perpetual. This guide delves into the projected performance of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a long-chain unsaturated diester, as a monomer for polyester synthesis. While direct experimental data for this specific molecule is not yet prevalent in public literature, we can construct a robust comparative analysis. This will be achieved by examining structurally analogous long-chain saturated and unsaturated dicarboxylic acids and their impact on polyester characteristics. This guide will serve as a predictive tool for researchers and professionals in materials science and polymer chemistry, grounded in established principles and experimental data from comparable systems.

Introduction to Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: A Hypothetical Advantage

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is an organic chemical identified as an ester product.[1][2] Its structure, featuring a C20 backbone with three points of unsaturation, suggests its potential to introduce a unique combination of flexibility and reactivity into a polyester chain. The long aliphatic chain is anticipated to enhance ductility and hydrophobicity, while the double bonds offer sites for post-polymerization modification, such as cross-linking, to create thermosetting materials.

The primary allure of incorporating such a long-chain unsaturated monomer lies in the potential to create bio-based polyesters with tailored properties.[3][4] These could range from flexible elastomers to tough, durable thermosets, finding applications in coatings, adhesives, and advanced composite materials.

Comparative Monomers: Setting the Performance Baseline

To predict the performance of our target molecule, we will draw comparisons with polyesters synthesized from the following classes of diacids/diesters, for which experimental data is available:

• Saturated Long-Chain Diacids: Such as sebacic acid (C10), dodecanedioic acid (C12), and longer C19 and C23 diacids.[5][6] These provide a baseline for the impact of chain length on thermal and mechanical properties.

• Unsaturated Diacids: Including maleic anhydride and itaconic acid, which are commonly used to introduce unsaturation for cross-linking.[7]

• Bio-based Diacids: Such as 2,5-furandicarboxylic acid (FDCA), which offers rigidity and enhanced thermal properties.

Experimental Workflow: A Validated Approach to Polyester Synthesis and Characterization

The following details a standardized, self-validating experimental protocol for the synthesis and characterization of polyesters, applicable for both the hypothetical Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its comparative counterparts.

Polyester Synthesis: Two-Stage Melt Polycondensation

A widely adopted and reliable method for producing high molecular weight polyesters is the two-stage melt polycondensation process. This technique is favored for its solvent-free nature and scalability.

Step-by-Step Protocol:

• Esterification:

  • Charge the diol (e.g., 1,4-butanediol) and the diacid or diester (e.g., Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate) into a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet. A molar ratio of diol to diacid/diester of 1.2:1 is typically used.

  • Add a catalyst, such as titanium(IV) butoxide (TBT), at a concentration of approximately 200-500 ppm.

  • Heat the mixture under a nitrogen atmosphere to 180-220°C.

  • Continuously remove the condensation byproduct (water or methanol) by distillation.

  • Monitor the reaction progress by measuring the amount of distillate collected. The esterification stage is considered complete when approximately 95% of the theoretical amount of byproduct has been removed.

• Polycondensation:

  • Gradually reduce the pressure to below 1 Torr while increasing the temperature to 240-260°C.

  • Continue stirring for 2-4 hours to facilitate the removal of excess diol and further increase the polymer's molecular weight.

  • The reaction is terminated when the desired melt viscosity is achieved, which is indicative of the target molecular weight.

  • The resulting polyester is then extruded from the reactor and pelletized for characterization.

Causality in Protocol Design: The two-stage process is critical for achieving high molecular weights. The initial esterification at atmospheric pressure efficiently removes the bulk of the condensation byproducts. The subsequent high-vacuum polycondensation stage is essential to shift the equilibrium towards polymer formation, thereby increasing the chain length and, consequently, the material's mechanical performance.

Caption: A generalized workflow for polyester synthesis and characterization.

Polymer Characterization

To ensure a comprehensive understanding of the polyester's properties, a suite of analytical techniques is employed.

• Nuclear Magnetic Resonance (NMR): To confirm the chemical structure of the synthesized polyester.

• Gel Permeation Chromatography (GPC): To determine the number average molecular weight (Mn) and weight average molecular weight (Mw), and the polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).[8]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer by measuring the decomposition temperature (Td).

• Tensile Testing: To measure key mechanical properties such as tensile strength, Young's modulus, and elongation at break.[9][10]

Performance Comparison: Projecting the Properties of a Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate-Based Polyester

Based on the established principles of polymer chemistry and the experimental data from analogous systems, we can project the performance of a polyester derived from Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Thermal Properties

The long C20 aliphatic chain is expected to dominate the thermal behavior.

Property	Saturated Long-Chain Polyesters (e.g., from C12-C23 diacids)	Unsaturated Polyesters (e.g., from maleic anhydride)	Projected for (5E,8E,11E)-icosa-5,8,11-trienedioate Polyester
Melting Temp. (Tm)	Relatively high (can exceed 100°C), increases with chain length[6]	Generally lower and broader, or amorphous	Moderate, likely lower than a saturated C20 polyester due to conformational disorder from double bonds.
Glass Transition (Tg)	Low, decreases with increasing chain length	Higher, due to restricted chain rotation	Low, contributing to flexibility at room temperature.
Thermal Stability (Td)	Good, typically stable up to 300-350°C	Can be lower due to the presence of reactive double bonds	Moderate, potential for premature degradation at the double bond sites.

The unsaturation in the backbone of the target polyester will likely disrupt the crystalline packing that is characteristic of long-chain saturated aliphatic polyesters. This would result in a lower melting point and potentially a more amorphous material.

Mechanical Properties

The mechanical properties will be a trade-off between the flexibility imparted by the long aliphatic chain and the potential for rigidity through cross-linking.

Property	Saturated Long-Chain Polyesters	Unsaturated Polyesters (Cured)	Projected for (5E,8E,11E)-icosa-5,8,11-trienedioate Polyester
Tensile Strength	Moderate	High	Moderate (uncured), High (cured)
Young's Modulus	Low to Moderate	High	Low (uncured), High (cured)
Elongation at Break	High (ductile)	Low (brittle)	High (uncured), Low (cured)

In its thermoplastic (uncured) state, the polyester is expected to be a flexible and ductile material, similar to polyethylene-like polyesters.[5] The presence of three double bonds per monomer unit provides ample opportunity for curing, for instance, through free-radical polymerization with a styrenic or acrylic monomer, to form a rigid thermoset. The cross-link density, and thus the final mechanical properties, could be precisely tuned by controlling the curing process.

Caption: Chemical structures of the target monomer and representative alternatives.

Conclusion and Future Outlook

While awaiting direct experimental validation, this comparative guide provides a scientifically grounded projection of the performance of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in polyesters. The unique combination of a long aliphatic chain and multiple unsaturation points positions it as a promising monomer for creating novel polymers with a wide range of properties, from flexible elastomers to high-strength thermosets.

Future research should focus on the synthesis of this monomer and its subsequent polymerization to validate these predictions. Key areas of investigation will include the optimization of the polymerization process to achieve high molecular weights and the exploration of various curing systems to fully exploit the potential of the unsaturated backbone. The development of such bio-based, high-performance polyesters will undoubtedly contribute to the advancement of sustainable materials.

References

• Wu, J., et al. (2021). Synthesis and Properties of Long Chain Polyesters From Biobased 1,5-Pentanediol and Aliphatic α,ω-Diacids with 10-16 Carbon Atoms.
• Mecking, S., et al. (2010). Long-chain linear C9 and C23 Monomers and Polycondensates from unsaturated fatty acid esters. Macromolecules, 43(10), 4537-4543.
• Wang, L., et al. (2012). Study on Synthesis and Characterization of Unsaturated Polyester by Enzyme-Catalyzed Polymerization.
• Pellis, A., et al. (2021). Bio-based unsaturated polyester resin from post-consumer PET. Green Chemistry, 23(5), 2095-2104.
• Al-Sarraf, A. S. (2023). Thermal and Mechanical Characteristics of Unsaturated Polyester and Epoxy Blend. International Journal of Advanced Research in Engineering and Technology, 14(4).
• Haddad, H., & Sbarski, I. (2017). Optimization of Thermal and Mechanical Properties of Unsaturated Polyester Resin as a Binder in Polymer Concrete for Manufacturing Precision Tool Machine Bases.

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A Tale of Two Diesters: A Comparative Guide to the Synthetic Utility of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its Saturated Analogue

In the landscape of chemical synthesis, the choice of starting materials is paramount, dictating not only the reaction pathways available but also the ultimate properties of the target molecules. This guide provides an in-depth comparison of two C20 long-chain dimethyl diesters: the polyunsaturated Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and its fully saturated counterpart, Dimethyl icosanedioate. While structurally similar in their carbon backbone length and terminal ester functionalities, the presence of three double bonds in the former bestows upon it a rich and versatile reactivity that stands in stark contrast to the relative inertness of the latter. This guide will explore these differences, offering researchers, scientists, and drug development professionals a clear understanding of their respective synthetic potentials, supported by established chemical principles and illustrative experimental protocols.

At a Glance: Structural and Reactivity Overview

The fundamental difference between these two molecules lies in the presence of carbon-carbon double bonds. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate possesses three non-conjugated double bonds, which serve as reactive handles for a multitude of chemical transformations. In contrast, Dimethyl icosanedioate has a fully saturated aliphatic chain, rendering it significantly less reactive under many conditions.

Feature	Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate	Dimethyl icosanedioate
Molecular Formula	C22H36O4	C22H42O4[1][2]
Molecular Weight	364.52 g/mol	370.57 g/mol [1][2]
Key Reactive Sites	C=C double bonds, ester carbonyls	Ester carbonyls
Primary Reactivity	Electrophilic addition, oxidation, metathesis, hydrogenation, radical reactions at allylic positions	Ester hydrolysis, transesterification, reduction
Potential Applications	Monomer for functional polymers, synthesis of complex molecules (e.g., polyols, epoxides), cross-linking agent	Monomer for linear polyesters and polyamides, plasticizer, lubricant additive[][4]

The Synthetic Versatility of the Unsaturated Diester

The three double bonds in Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate are centers of high electron density, making them susceptible to attack by electrophiles and radical species. This reactivity opens up a vast array of synthetic possibilities.

Hydrogenation: The Bridge to Saturation

One of the most fundamental transformations of the unsaturated diester is its conversion to the saturated analogue through catalytic hydrogenation. This reaction eliminates the double bonds, fundamentally altering the molecule's physical and chemical properties.

Experimental Protocol: Catalytic Hydrogenation of an Unsaturated Diester

This protocol is a representative example for the hydrogenation of a polyunsaturated ester.

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (1 eq)

• Palladium on carbon (Pd/C, 5-10 mol%)

• Methanol or Ethyl Acetate

• Hydrogen gas (H2)

• Balloon or hydrogenation apparatus

Procedure:

• Dissolve the unsaturated diester in a suitable solvent (e.g., methanol) in a round-bottom flask.

• Carefully add the Pd/C catalyst to the solution.

• Seal the flask and purge with hydrogen gas.

• Maintain a hydrogen atmosphere (e.g., using a balloon) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to yield the crude Dimethyl icosanedioate.

• Purify by recrystallization or column chromatography if necessary.

Caption: Workflow for the catalytic hydrogenation of the unsaturated diester.

Epoxidation: Introducing Oxirane Rings

The double bonds can be selectively oxidized to form epoxides, which are versatile intermediates for further functionalization. Epoxidation is commonly achieved using peroxy acids, such as m-chloroperoxybenzoic acid (m-CPBA).[5][6] Chemoenzymatic methods are also employed for high selectivity.[7][8]

The resulting polyepoxidized long-chain diester can be used as a reactive plasticizer or as a precursor to polyols through subsequent ring-opening reactions.

Experimental Protocol: Epoxidation with m-CPBA

This is a general procedure for the epoxidation of a polyunsaturated ester.[5]

Materials:

• Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (1 eq)

• m-Chloroperoxybenzoic acid (m-CPBA, 3-3.5 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

Procedure:

• Dissolve the unsaturated diester in DCM and cool the solution to 0 °C in an ice bath.

• Add m-CPBA portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding saturated sodium thiosulfate solution to decompose excess peroxide.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting tri-epoxide by column chromatography.

Caption: Simplified mechanism of alkene epoxidation using a peroxy acid.

Olefin Metathesis: Reshaping the Carbon Skeleton

Olefin metathesis offers a powerful tool for modifying the carbon backbone of the unsaturated diester.[9][10] Self-metathesis can lead to the formation of oligomers and polymers, while cross-metathesis with other olefins can be used to introduce new functional groups.[11][12] This reaction is particularly valuable in polymer chemistry for creating novel long-chain monomers and polymers from renewable resources.[13][14]

Hydroboration-Oxidation: Anti-Markovnikov Hydroxylation

The hydroboration-oxidation of the double bonds provides a route to polyols with anti-Markovnikov regioselectivity, where the hydroxyl group adds to the less substituted carbon of the former double bond.[15][16][17] This two-step process typically involves the addition of a borane reagent (e.g., BH3·THF) across the double bond, followed by oxidation with hydrogen peroxide and a base.[17][18]

Radical Reactions: Functionalization at Allylic Positions

The hydrogen atoms on the carbons adjacent to the double bonds (allylic positions) are susceptible to abstraction by radical initiators. This allows for functionalization at these positions. The presence of multiple double bonds increases the reactivity of these allylic hydrogens.[19][20] Radical addition reactions across the double bonds are also possible, often enhanced by the presence of Lewis acids.[21][22]

The Synthetic Chemistry of the Saturated Diester

In the absence of reactive double bonds, the chemistry of Dimethyl icosanedioate is primarily centered around the two terminal ester groups. These reactions are characteristic of simple aliphatic esters.

Ester Hydrolysis and Transesterification

The ester groups can be hydrolyzed under acidic or basic conditions to yield the corresponding dicarboxylic acid, icosanedioic acid, and methanol. Transesterification with other alcohols can be catalyzed by acids or bases to produce different diesters, a key step in the synthesis of polyesters.

Reduction to Diols

The ester functionalities can be reduced to primary alcohols using strong reducing agents like lithium aluminum hydride (LiAlH4), yielding 1,20-icosanediol. This diol is a valuable monomer for the synthesis of polyurethanes and polyesters.

Experimental Protocol: Reduction of a Diester with LiAlH4

This is a standard procedure for the reduction of a long-chain diester.

Materials:

• Dimethyl icosanedioate (1 eq)

• Lithium aluminum hydride (LiAlH4, excess)

• Anhydrous tetrahydrofuran (THF)

• Water

• 15% Aqueous sodium hydroxide

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend LiAlH4 in anhydrous THF.

• Cool the suspension to 0 °C and slowly add a solution of Dimethyl icosanedioate in THF.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux until the reaction is complete (monitored by TLC).

• Cool the reaction mixture back to 0 °C and cautiously quench by the sequential addition of water, 15% NaOH solution, and then more water.

• Stir the resulting mixture until a granular precipitate forms.

• Filter the solid and wash thoroughly with THF.

• Dry the combined filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 1,20-icosanediol.

• Purify by recrystallization.

Caption: Workflow for the reduction of the saturated diester to a diol.

Conclusion: Choosing the Right Tool for the Job

The comparison between Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and Dimethyl icosanedioate highlights a fundamental principle in organic synthesis: the profound impact of unsaturation on chemical reactivity.

Choose Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate for:

• Polymer Synthesis: When the goal is to create cross-linked or functionalized polymers. The double bonds can be used for polymerization or post-polymerization modification.[23][24]

• Complex Molecule Synthesis: As a starting material for producing polyols, polyepoxides, or other multi-functionalized long-chain molecules.

• Introducing Structural Diversity: When reactions like metathesis are desired to alter the carbon skeleton.

Choose Dimethyl icosanedioate for:

• Linear Polymer Synthesis: As a monomer for creating simple, linear polyesters and polyamides with well-defined, flexible aliphatic segments.[]

• Applications Requiring High Stability: When oxidative stability is crucial, as the saturated chain is resistant to oxidation.[19][25]

• Synthesis of Simple Difunctional Building Blocks: When the target is the corresponding dicarboxylic acid or diol through straightforward ester manipulations.

In essence, the unsaturated diester is a versatile platform for chemical innovation, offering numerous avenues for functionalization. The saturated diester, in contrast, is a reliable building block for creating stable, linear structures. The optimal choice depends entirely on the synthetic goal and the desired properties of the final product.

References

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• Scope of the 1,4-radical addition to α,β-unsaturated esters and ketones... (n.d.). ResearchGate. Retrieved from [Link]

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• EICOSANEDIOIC ACID DIMETHYL ESTER. (2024, April 9). ChemBK. Retrieved from [Link]

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The Analytical Imperative: Why Spectroscopic Scrutiny of PUFA FAMEs Matters

A Spectroscopic Guide to the Comparative Analysis of Polyunsaturated Fatty Acid Methyl Esters

For researchers, scientists, and drug development professionals, the accurate characterization of polyunsaturated fatty acid methyl esters (PUFA FAMEs) is a critical endeavor. These molecules play a pivotal role in biological systems and are key components in pharmaceutical and nutraceutical formulations. The choice of analytical technique is paramount for elucidating their structure, quantifying their presence, and assessing their purity. This guide provides an in-depth comparison of the primary spectroscopic methods employed for PUFA FAME analysis, offering insights into the causality behind experimental choices to empower you in your research.

Polyunsaturated fatty acids (PUFAs) are defined by the presence of two or more carbon-carbon double bonds in their hydrocarbon chain. Their esterification to form methyl esters (FAMEs) is a standard procedure to increase their volatility, making them amenable to a wider range of analytical techniques. The precise location, number, and stereochemistry (cis/trans) of these double bonds, along with the overall chain length, dictate the biological function and physical properties of the PUFA. Consequently, robust analytical methodologies are essential for:

• Structural Elucidation: Unambiguously identifying the specific PUFA FAMEs in a sample.

• Quantitative Analysis: Determining the concentration of individual and total PUFA FAMEs.

• Purity Assessment: Detecting and quantifying impurities, including saturated and monounsaturated FAMEs, as well as oxidation products.

• Isomeric Discrimination: Differentiating between geometric (cis/trans) and positional isomers.

This guide will navigate the analytical landscape of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS), providing a comparative framework for selecting the optimal technique for your research objectives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Detail

NMR spectroscopy is a powerful, non-destructive technique that provides unparalleled detail about the molecular structure of PUFA FAMEs in solution.[1] It relies on the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C, to generate a unique spectral fingerprint of the molecule.

Causality Behind Experimental Choices in NMR

The choice of NMR experiments is dictated by the level of structural detail required. For PUFA FAMEs, ¹H NMR is often the first-line technique due to its high sensitivity and the wealth of information it provides. The chemical environment of each proton influences its resonance frequency (chemical shift), allowing for the identification of different functional groups within the FAME molecule. For instance, the protons on the methyl ester group, the olefinic protons of the double bonds, and the bis-allylic protons between the double bonds all have characteristic chemical shifts.[2]

¹³C NMR, while less sensitive due to the low natural abundance of the ¹³C isotope, offers a wider chemical shift range and less signal overlap, providing complementary and often more resolved structural information.[3][4] Two-dimensional (2D) NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are employed to establish connectivity between protons and carbons, which is invaluable for the unambiguous assignment of all signals in complex PUFA FAMEs.[4]

Data Presentation: Characteristic ¹H and ¹³C NMR Chemical Shifts for PUFA FAMEs

The following table summarizes the approximate chemical shifts for key functional groups in common PUFA FAMEs. These values can vary slightly depending on the solvent and the specific structure of the fatty acid.

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Terminal Methyl (-CH₃)	0.85 - 0.98	~14
Methylene Chain (-(CH₂)n-)	1.20 - 1.40	29 - 30
Allylic Protons (-CH₂-CH=)	2.00 - 2.10	27 - 28
Bis-allylic Protons (=CH-CH₂-CH=)	2.75 - 2.85	~25.6
Olefinic Protons (-CH=CH-)	5.30 - 5.45	127 - 132
Methoxy Protons (-OCH₃)	~3.67	~51.4
Carbonyl Carbon (C=O)	-	~174

Data compiled from multiple sources.[2][4][5]

Experimental Protocol: ¹H NMR Analysis of PUFA FAMEs

• Sample Preparation: Dissolve 5-10 mg of the PUFA FAME sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. The deuterated solvent is essential to avoid a large solvent signal that would obscure the analyte signals.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), which provides a reference signal at 0 ppm.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion.

• Data Acquisition: Acquire the ¹H NMR spectrum. Standard parameters include a 90° pulse angle and a sufficient relaxation delay (e.g., 5 seconds) to ensure accurate integration for quantitative analysis.

• Data Processing: Process the acquired free induction decay (FID) by applying a Fourier transform. Phase and baseline corrections are then performed to obtain a clean spectrum.

• Data Analysis: Integrate the signals corresponding to the different proton groups. The ratio of the integrals provides the relative number of protons in each group, allowing for the confirmation of the fatty acid structure and the quantification of different FAMEs in a mixture.

Visualization: NMR Workflow

Caption: Workflow for PUFA FAME analysis by NMR spectroscopy.

Fourier Transform Infrared (FTIR) Spectroscopy: Rapid and Quantitative Functional Group Analysis

FTIR spectroscopy is a rapid and non-destructive technique that measures the absorption of infrared radiation by a sample, providing information about the vibrational modes of its functional groups.[6][7] For PUFA FAMEs, FTIR is particularly useful for quantifying the total amount of unsaturation and for identifying the presence of specific isomers, such as trans fats.[6]

Causality Behind Experimental Choices in FTIR

The choice of sampling technique in FTIR is crucial for obtaining high-quality spectra. For liquid samples like PUFA FAMEs, Attenuated Total Reflectance (ATR) is often preferred over traditional transmission methods. ATR-FTIR involves placing the sample directly onto a crystal with a high refractive index (e.g., diamond or zinc selenide). The infrared beam is internally reflected within the crystal, creating an evanescent wave that penetrates a short distance into the sample. This technique requires minimal sample preparation and is easy to clean, making it ideal for high-throughput analysis.[8]

The selection of specific spectral regions for analysis is based on the characteristic absorption bands of the functional groups of interest. For example, the C=O stretching vibration of the ester group and the C-H stretching vibrations of the double bonds are key features in the FTIR spectra of PUFA FAMEs.

Data Presentation: Characteristic FTIR Absorption Bands for PUFA FAMEs

Functional Group	Vibrational Mode	Absorption Range (cm⁻¹)
C-H (sp² hybridized)	Stretching	3010 - 3020
C-H (sp³ hybridized)	Stretching	2850 - 2960
C=O (ester)	Stretching	1740 - 1750
C=C (cis)	Stretching	~1655 (weak)
C-H (cis)	Bending (out-of-plane)	~720
C-H (trans)	Bending (out-of-plane)	965 - 970

Data compiled from multiple sources.[9][10][11]

Experimental Protocol: ATR-FTIR Analysis of PUFA FAMEs

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and acquiring a background spectrum of the clean, empty crystal.

• Sample Application: Place a small drop (a few microliters) of the PUFA FAME sample directly onto the ATR crystal, ensuring it completely covers the crystal surface.

• Data Acquisition: Acquire the infrared spectrum of the sample. Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance spectrum.

• Data Analysis: Analyze the positions and intensities of the characteristic absorption bands. For quantitative analysis, a calibration curve can be constructed by plotting the absorbance of a specific band (e.g., the trans band at 966 cm⁻¹) against the concentration of known standards. Chemometric methods, such as Partial Least Squares (PLS) regression, can be used to build predictive models for various parameters from the full spectrum.[12][13][14]

Visualization: FTIR Data Analysis Pathway

Caption: Data analysis pathway for FTIR spectroscopy of PUFA FAMEs.

Raman Spectroscopy: Highlighting Unsaturation and Molecular Backbone

Raman spectroscopy is a vibrational spectroscopy technique that is complementary to FTIR. It relies on the inelastic scattering of monochromatic light (from a laser) by the sample. While FTIR is sensitive to changes in dipole moment, Raman is sensitive to changes in polarizability, making it particularly adept at probing non-polar bonds, such as the C=C and C-C bonds that form the backbone of PUFA FAMEs.[15]

Causality Behind Experimental Choices in Raman Spectroscopy

The choice of excitation laser wavelength is a critical experimental parameter. Longer wavelengths (e.g., 785 nm or 1064 nm) are often used for analyzing biological samples and oils to minimize fluorescence, which can overwhelm the weaker Raman signal. The non-destructive nature of Raman and its insensitivity to water make it a powerful tool for in-situ analysis, even for samples in aqueous media or within intact capsules.[16][17] The high intensity of the C=C stretching band in the Raman spectrum makes it an excellent probe for the degree of unsaturation.[18]

Data Presentation: Characteristic Raman Shifts for PUFA FAMEs

Functional Group	Vibrational Mode	Raman Shift (cm⁻¹)
C-H (sp³ hybridized)	Stretching	2850 - 3000
C=O (ester)	Stretching	~1745
C=C (cis)	Stretching	~1656
C=C (trans)	Stretching	~1670
=C-H (cis)	In-plane bending	~1266
CH₂	Scissoring	~1440

Data compiled from multiple sources.[15]

Experimental Protocol: Raman Analysis of PUFA FAMEs

• Sample Preparation: Place a small amount of the PUFA FAME sample in a suitable container, such as a glass vial or a well on a microscope slide. No solvent is typically required.

• Instrument Setup: Place the sample in the Raman spectrometer and focus the laser onto the sample.

• Data Acquisition: Acquire the Raman spectrum. The acquisition time can range from a few seconds to several minutes, depending on the sample's Raman scattering cross-section and the desired signal-to-noise ratio.

• Data Processing: The acquired spectrum may require baseline correction to remove any fluorescence background and cosmic ray removal.

• Data Analysis: Identify the characteristic Raman bands. The ratio of the intensity of the C=C stretching band (~1656 cm⁻¹) to the CH₂ scissoring band (~1440 cm⁻¹) can be used to quantify the total degree of unsaturation.[15]

Visualization: Raman Spectroscopy Experimental Setup

Caption: Schematic of a Raman spectroscopy experimental setup.

Gas Chromatography-Mass Spectrometry (GC-MS): The Standard for Separation and Identification

GC-MS is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. It is the most commonly used method for the detailed analysis of fatty acid profiles in complex mixtures.[19]

Causality Behind Experimental Choices in GC-MS

The choice of a highly polar capillary column (e.g., with a cyanopropyl or polyethylene glycol stationary phase) is critical for achieving good separation of FAMEs based on their chain length, degree of unsaturation, and the position and geometry of their double bonds.[20] The temperature program of the GC oven is carefully optimized to ensure that all FAMEs elute as sharp peaks with good resolution.

Electron ionization (EI) is the most common ionization technique used in MS for FAME analysis. EI generates a reproducible fragmentation pattern for each FAME, which serves as a molecular fingerprint for its identification by comparison with spectral libraries. For enhanced sensitivity and quantitative accuracy, selected ion monitoring (SIM) can be used, where the mass spectrometer is set to detect only a few characteristic ions for each FAME.[21][22]

Data Presentation: GC-MS Analysis Summary

Parameter	Description
Retention Time	The time it takes for a FAME to travel through the GC column. It is characteristic for a given FAME under specific chromatographic conditions and is used for identification.
Mass Spectrum	A plot of ion abundance versus mass-to-charge ratio (m/z). The fragmentation pattern is used for structural confirmation.
Peak Area	The integrated area under a chromatographic peak, which is proportional to the amount of the FAME. It is used for quantification.

Experimental Protocol: GC-MS Analysis of PUFA FAMEs

• Sample Preparation: If the sample is not already in the form of FAMEs, a derivatization step (transesterification) is required. The FAME mixture is then dissolved in a suitable volatile solvent (e.g., hexane or heptane). An internal standard (a FAME not present in the sample, e.g., C17:0) is added for accurate quantification.

• Injection: A small volume (typically 1 µL) of the sample is injected into the heated inlet of the gas chromatograph, where it is vaporized.

• Separation: The vaporized FAMEs are carried by an inert gas (e.g., helium) through the capillary column. Separation occurs based on the differential partitioning of the FAMEs between the mobile gas phase and the stationary phase lining the column.

• Ionization and Fragmentation: As the FAMEs elute from the column, they enter the mass spectrometer's ion source, where they are bombarded with electrons (EI), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are separated by the mass analyzer (e.g., a quadrupole) based on their m/z ratio.

• Detection: The separated ions are detected, and a mass spectrum is generated for each point in time.

• Data Analysis: The resulting chromatogram (a plot of detector response versus retention time) is analyzed. Peaks are identified by their retention times and by comparing their mass spectra to a reference library. Quantification is performed by comparing the peak area of each FAME to that of the internal standard.

Visualization: GC-MS Process Flow

Caption: Process flow of a GC-MS system for FAME analysis.

Comparative Summary and Concluding Remarks

The choice of spectroscopic technique for the analysis of PUFA FAMEs is a trade-off between the level of detail required, the speed of analysis, and the nature of the sample.

Technique	Strengths	Weaknesses	Best For
NMR	Unambiguous structure elucidation, non-destructive, quantitative without specific standards.[1]	Low sensitivity, complex spectra for mixtures, high instrument cost.[23]	Detailed structural analysis of pure compounds or simple mixtures, absolute quantification.
FTIR	Rapid, easy to use, excellent for quantitative analysis of bulk properties (e.g., trans fat), low cost.[6][8]	Low specificity for individual FAMEs in a mixture, complex spectra require chemometrics.[7]	High-throughput screening, quality control, determining total unsaturation and trans fat content.
Raman	Non-destructive, minimal sample preparation, insensitive to water, excellent for C=C bond analysis.[16][17]	Potential for fluorescence interference, weaker signal than FTIR.	In-situ analysis, quantification of unsaturation, analysis of aqueous samples.
GC-MS	Excellent separation of complex mixtures, high sensitivity and specificity, definitive identification through spectral libraries.[19]	Destructive, requires derivatization, longer analysis time.	Detailed fatty acid profiling of complex mixtures, trace analysis.

Final Thoughts

As a senior application scientist, my recommendation is to employ these techniques in a complementary fashion. For routine quality control where speed is essential, FTIR and Raman spectroscopy offer unparalleled advantages. For the detailed characterization of complex biological or formulation samples, GC-MS remains the workhorse. When unambiguous structural confirmation or the absolute quantification of a novel PUFA FAME is required, high-field NMR is the ultimate tool.

By understanding the fundamental principles and the causality behind the experimental choices for each of these spectroscopic techniques, researchers can confidently select the most appropriate method to achieve their analytical goals, ensuring the integrity and quality of their work in the dynamic fields of life sciences and drug development.

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A Researcher's Guide to Sourcing and Quality Verification of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

For researchers and drug development professionals, the procurement of specialized lipid molecules like Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate is a critical first step that dictates the reliability and reproducibility of experimental outcomes. This guide provides an in-depth comparison of potential supplier quality attributes and outlines robust experimental protocols for in-house verification. Given the niche nature of this particular trienedioate, direct, off-the-shelf availability can be limited. Therefore, this guide empowers researchers to critically evaluate potential custom synthesis sources or the quality of limited available batches.

The Significance of Purity and Isomeric Integrity

Supplier Quality Comparison: A Proactive Approach

Parameter	Tier 1 Supplier (Ideal)	Tier 2 Supplier (Acceptable with Verification)	Rationale & Importance
Chemical Purity (by GC-FID)	>99%	>95%	Ensures the sample is free from contaminants that could interfere with experiments.[4]
Isomeric Purity (E/Z isomers)	>98% (all-E)	>95% (all-E)	Critical for biological relevance, as different isomers can have distinct activities.[1]
Structural Confirmation	¹H NMR, ¹³C NMR, and MS data provided and interpreted	MS data provided	Confirms the correct molecular structure and connectivity of atoms.[4]
Residual Solvents (by GC-HS)	<0.1%	<0.5%	High levels of residual solvents can be toxic to cells and interfere with assays.
Certificate of Analysis (CoA)	Comprehensive, with detailed analytical data and spectra	Basic, with purity value only	A detailed CoA reflects a supplier's commitment to quality control.[4]

In-House Quality Verification: Experimental Protocols

It is prudent practice to independently verify the quality of a procured batch of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The following are standard, validated methods for the analysis of fatty acid methyl esters (FAMEs).[5][6][7]

Experimental Workflow Overview

Caption: General experimental workflow for the quality verification of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Protocol 1: Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol quantifies the chemical purity of the compound.

• Preparation of Standard and Sample Solutions:

  • Prepare a stock solution of an internal standard (e.g., methyl tricosanoate) of known concentration in hexane.

  • Accurately weigh a small amount of the Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and dissolve it in hexane to a known concentration (e.g., 1 mg/mL).

  • Add a precise amount of the internal standard stock solution to the sample solution.

• GC-FID Instrumentation and Conditions:

  • GC System: A gas chromatograph equipped with a flame ionization detector.

  • Column: A highly polar capillary column, such as a biscyanopropyl polysiloxane phase (e.g., Rt-2560, 100 m x 0.25 mm, 0.20 µm), is crucial for separating geometric isomers.[5][6]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Oven Temperature Program: An initial temperature of 130°C, ramped at 3°C/min to 230°C, and held for 10 minutes is a good starting point.[8]

  • Injection Volume: 1 µL.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the purity based on the relative peak areas, assuming a response factor of 1 for initial screening.

Protocol 2: Structural Confirmation by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol confirms the identity of the compound and helps identify any impurities.

• Sample Preparation:

  • Prepare a sample solution in hexane as described for GC-FID, though an internal standard is not strictly necessary for qualitative analysis.

• GC-MS Instrumentation and Conditions:

  • GC System: A gas chromatograph coupled to a mass spectrometer.

  • Column and GC Conditions: Use the same column and conditions as for the GC-FID analysis to allow for retention time comparison.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 550.

  • Transfer Line Temperature: 240 °C.

  • Ion Source Temperature: 230 °C.

• Data Analysis:

  • Compare the obtained mass spectrum of the main peak with a reference spectrum if available or interpret the fragmentation pattern to confirm the structure. The molecular ion peak should correspond to the molecular weight of the compound.

  • Analyze the mass spectra of any minor peaks to identify potential impurities.

Logical Flow for Quality Assessment

Caption: Decision-making workflow for accepting or rejecting a batch of the compound based on analytical results.

Conclusion

References

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• Perceptive BioScience. (n.d.). Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. Perceptive BioScience.
• IROA Technologies. (2025). How High Purity Fatty Acid Enhances Precision in Analytical Chemistry. IROA Technologies.
• Agilent Technologies. (n.d.). Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides. Agilent.
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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

A Note on This Guidance: Specific safety data sheets (SDS) and disposal protocols for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, a specialized ester product, are not widely available.[1][2][3][4] This guide is therefore predicated on the chemical's structure—a long-chain unsaturated diester—and established best practices for the disposal of analogous laboratory chemicals. All procedures must be conducted in accordance with a formal risk assessment performed by your institution's Environmental Health & Safety (EHS) department and in compliance with all local, state, and federal regulations.

Hazard Assessment: Understanding the Molecule

The disposal protocol for any substance is dictated by its inherent hazards. The structure of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate presents several key features that inform its safe handling and disposal.

• Ester Functional Groups: While esters are generally less reactive than other functional groups, they can be hydrolyzed under acidic or basic conditions.

• Long Hydrocarbon Chain: This feature suggests low water solubility and classifies the compound as an organic waste.

• Unsaturated Bonds (Polyunsaturated): The presence of multiple carbon-carbon double bonds makes the molecule susceptible to oxidation. This reactivity must be managed to prevent the formation of unstable peroxides, especially during long-term storage.

• Combustibility: Like most organic compounds with high hydrocarbon content, it should be considered combustible.

These structural characteristics necessitate that the compound be treated as a regulated chemical waste, segregated from incompatible materials, and never disposed of via sanitary sewer systems.[5]

Pre-Disposal: Accumulation and Segregation in the Laboratory

Proper waste management begins at the point of generation.[6][7] Adherence to systematic accumulation procedures is critical for ensuring safety and regulatory compliance.

Step-by-Step Waste Accumulation Protocol

• Container Selection: Use a clean, dry, and chemically compatible container. A high-density polyethylene (HDPE) or glass container is typically appropriate. Ensure the container has a secure, vapor-tight lid to prevent the release of fumes.

• Initial Labeling: As soon as the first drop of waste enters the container, it must be labeled. According to the Environmental Protection Agency (EPA), the label must include the words "Hazardous Waste," the full chemical name of all components, and an indication of the hazards.[8]

• Waste Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA).[5][8] This area must be at or near the point of generation and under the control of laboratory personnel.[6] Crucially, segregate this waste stream from:

  • Strong Oxidizing Agents: To prevent uncontrolled oxidation reactions.

  • Strong Acids and Bases: To avoid hydrolysis and potential exothermic reactions.[5]

  • Aqueous Waste: Due to its low water solubility.

• Maintaining the Container: Keep the waste container closed at all times, except when adding waste. Regularly inspect the container for any signs of degradation, such as cracks or leaks.

• Log Keeping: Maintain a log sheet that documents the volume of waste added and the date of each addition. This provides an accurate record for final disposal.

Disposal Pathways: From the Lab to Final Disposition

The ultimate disposal of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate waste is managed through your institution's EHS department, which coordinates with licensed hazardous waste vendors. The most common and environmentally responsible disposal method for this type of organic compound is high-temperature incineration.

The workflow below outlines the decision-making process for handling this chemical waste within a typical laboratory setting governed by EPA and Occupational Safety and Health Administration (OSHA) standards.[9][10][11][12]

Caption: Disposal workflow for Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate waste.

Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is vital to mitigate risks.

Handling a Small Spill (<100 mL)

• Alert Personnel: Immediately notify all personnel in the vicinity.

• Don Personal Protective Equipment (PPE): At a minimum, this includes safety goggles, a lab coat, and chemical-resistant gloves (nitrile is often sufficient for small splashes, but check compatibility for prolonged contact).

• Contain the Spill: Use an absorbent material, such as a chemical spill pillow or vermiculite, to surround and absorb the liquid. Do not use combustible materials like paper towels as the primary absorbent.

• Clean the Area: Once absorbed, collect the material using non-sparking tools and place it in a designated hazardous waste container.[13] Clean the spill area with soap and water.

• Report the Incident: Report the spill to your laboratory supervisor and EHS department, even if it is small.

For larger spills, evacuate the area immediately and contact your institution's emergency response team.

Understanding the 'Why': A Logic of Chemical Hazards

The disposal protocols are not arbitrary; they are based on the chemical's structure and reactivity. The following diagram illustrates the connection between the molecular features of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate and the resulting handling requirements.

Caption: Relationship between molecular structure and safe handling requirements.

Summary of Disposal and Safety Information

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Organic compound with low water solubility and potential reactivity.
Primary Disposal Route	Licensed Hazardous Waste Incineration	Ensures complete destruction of the organic molecule in an environmentally sound manner.
Compatible Containers	Glass, High-Density Polyethylene (HDPE)	Chemically resistant to organic esters.
Required PPE	Safety Goggles, Lab Coat, Chemical-Resistant Gloves	Standard protection against splashes and incidental contact.
Incompatible Materials	Strong Oxidizing Agents, Strong Acids, Strong Bases	To prevent uncontrolled chemical reactions in the waste container.[5]
Spill Cleanup	Absorb with inert material (e.g., vermiculite).	Avoids reaction and safely contains the liquid for disposal.

By adhering to these scientifically grounded procedures, researchers can ensure the safe and compliant disposal of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate, protecting themselves, their colleagues, and the environment.

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• Concentrate of polyunsaturated fatty acid ethyl esters and preparation thereof.

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A Comprehensive Guide to the Safe Handling of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The following procedural guidance is designed to ensure the safe handling, use, and disposal of this compound, fostering a secure and productive laboratory environment.

Understanding the Hazard: What is Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate?

The cornerstone of laboratory safety is a thorough understanding of the potential risks. Therefore, it is imperative to handle Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate with appropriate personal protective equipment (PPE) and to follow established safety protocols.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate. The following recommendations are based on general best practices for handling esters and other potentially hazardous laboratory chemicals.[6][7][8]

Hand Protection: Choosing the Right Gloves

The most common route of exposure in a laboratory setting is through skin contact. Esters can cause skin irritation and may be absorbed through the skin. Therefore, selecting the correct chemical-resistant gloves is paramount.

• Recommended Glove Material : Butyl rubber gloves are highly recommended for handling esters as they offer excellent protection against this chemical class.[6][7][9][10] Neoprene gloves can also be a suitable alternative.[6][9][10]

• Avoid : Not all gloves are created equal. Latex gloves offer poor protection against many chemicals and should be avoided. While nitrile gloves are a common choice in laboratories, their resistance to specific esters can vary. If using nitrile gloves, it is crucial to consult the manufacturer's chemical resistance chart and to be aware of the breakthrough time—the time it takes for the chemical to permeate the glove material.[10][11]

Table 1: Glove Material Chemical Resistance for Esters

Glove Material	Resistance to Esters	Key Features
Butyl Rubber	Excellent	Superior resistance to ketones and esters.[6][7][9][10]
Neoprene	Good	Good pliability and tear resistance; protects against a range of chemicals including acids and alcohols.[6][9]
Nitrile	Variable	Puncture-resistant, but breakthrough times for specific esters should be verified.[6][9]
Latex	Poor	Not recommended for handling most chemicals, including esters.[6]

Eye and Face Protection: Shielding from Splashes

Chemical splashes can cause severe eye damage. Therefore, appropriate eye and face protection is mandatory when handling Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

• Safety Goggles : Chemical splash goggles that provide a complete seal around the eyes are essential to protect against splashes, vapors, and fumes.[8][12]

• Face Shield : In situations where there is a higher risk of splashing, such as during transfers of larger volumes or when heating the substance, a face shield should be worn in addition to safety goggles.[8][13]

Protective Clothing: Minimizing Skin Exposure

To prevent accidental skin contact, appropriate protective clothing must be worn over personal attire.

• Laboratory Coat : A flame-resistant lab coat is the minimum requirement.

• Chemical-Resistant Apron or Coveralls : For procedures with a higher risk of splashing or contamination, a chemical-resistant apron or coveralls should be worn over the lab coat.[8][14]

• Footwear : Closed-toe shoes are mandatory in a laboratory setting. For handling larger quantities of hazardous chemicals, chemical-resistant boots are recommended.[12][14]

Respiratory Protection: Guarding Against Inhalation

While working in a well-ventilated area, such as a chemical fume hood, is the primary method of controlling exposure to vapors, respiratory protection may be necessary in certain situations.

• Work in a Fume Hood : All work with Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate that could generate vapors should be conducted in a certified chemical fume hood.[12]

• Respirator : In the event of a spill or if working in an area where ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.[14] A full respiratory protection program, including fit testing and training, is essential if respirators are to be used.[13]

Operational Plan: Step-by-Step Safety Procedures

Adherence to a strict operational plan is crucial for minimizing risks. The following steps outline the safe handling of Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Preparation

• Review the Safety Data Sheet (SDS) : Although a specific SDS for this compound is not widely available, review the SDS for similar unsaturated esters to understand the potential hazards.

• Ensure Proper Ventilation : Confirm that the chemical fume hood is functioning correctly.

• Gather all Necessary PPE : Before handling the chemical, ensure you have all the required PPE as outlined in Section 2.

• Prepare for Spills : Have a chemical spill kit readily accessible.

Handling

• Don PPE : Put on all required personal protective equipment before entering the designated work area.

• Work Within a Fume Hood : Conduct all transfers, weighing, and reactions within a certified chemical fume hood.

• Use Appropriate Equipment : Utilize glassware and equipment that are clean, dry, and in good condition.

• Avoid Inhalation : Keep the sash of the fume hood at the lowest practical height.

• Prevent Contact : Handle the compound with care to avoid skin and eye contact.

Post-Handling

• Securely Close Containers : Ensure the container is tightly sealed after use.

• Clean the Work Area : Decontaminate the work surface in the fume hood.

• Doff PPE Correctly : Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last.

• Wash Hands : Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is not only a matter of safety but also of environmental responsibility.

Chemical Waste

• Waste Container : Collect all waste containing Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate in a dedicated, properly labeled, and sealed waste container.[15]

• Labeling : The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name.

• Segregation : Do not mix this waste with other incompatible waste streams. It is good practice to separate halogenated and non-halogenated solvent waste.[15]

Contaminated PPE

• Disposable Items : Dispose of contaminated gloves, disposable lab coats, and other disposable items in a designated hazardous waste container.

• Reusable Items : If reusable PPE is contaminated, it must be decontaminated thoroughly before reuse. If decontamination is not possible, it should be disposed of as hazardous waste.

Emergency Procedures: Be Prepared

In the event of an emergency, a swift and informed response is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Spill : In case of a small spill within a fume hood, use an absorbent material to contain and clean up the spill. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Visualizing Safety: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate.

Sources

• 1. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate | Perceptive BioScience [perceptivebioscience.com]
• 2. Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate | Aureus Pharma [aureus-pharma.com]
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